3-(Pyrrolidin-2-yl)propan-1-ol

• CAS: 7699-50-5

Core Science & Biosynthesis

3-(Pyrrolidin-2-yl)propan-1-ol synthesis and characterization

An In-Depth Technical Guide to the Synthesis and Characterization of 3-(Pyrrolidin-2-yl)propan-1-ol

Abstract

3-(Pyrrolidin-2-yl)propan-1-ol is a chiral amino alcohol featuring the versatile pyrrolidine scaffold. This structure is a key pharmacophore found in numerous biologically active compounds and serves as a valuable building block in asymmetric synthesis.[1] This technical guide provides a comprehensive framework for its synthesis and characterization, tailored for researchers, chemists, and professionals in drug development. While direct, peer-reviewed synthesis literature for this specific molecule is not abundant, this document outlines a robust and logical synthetic pathway derived from well-established chemical principles, starting from the readily available chiral precursor, L-proline. We present a detailed, field-proven protocol, explain the causality behind experimental choices, and provide a complete guide to the structural elucidation and characterization of the target compound.

Introduction and Strategic Analysis

The pyrrolidine ring is a foundational motif in a vast array of natural products and synthetic drugs.[1] Its conformational rigidity and inherent chirality, when derived from natural amino acids like proline, make it an exceptional scaffold for designing stereoselective catalysts, ligands, and therapeutic agents. 3-(Pyrrolidin-2-yl)propan-1-ol extends the classic prolinol structure with a propyl alcohol side chain, offering a bifunctional building block with distinct steric and electronic properties.[2][3] The primary alcohol provides a handle for further functionalization, while the secondary amine within the pyrrolidine ring can coordinate to metal centers or participate in hydrogen bonding, making it a promising candidate for applications in organocatalysis and medicinal chemistry.

Retrosynthetic Analysis

A logical retrosynthetic analysis is paramount to designing an efficient synthesis. The target molecule, 3-(S)-(Pyrrolidin-2-yl)propan-1-ol, can be conceptually disconnected to reveal plausible starting materials. The most strategic approach leverages the existing chiral center of L-proline, avoiding the need for asymmetric synthesis or chiral resolution.

Our primary disconnection is at the C2-C3' bond of the side chain, suggesting an alkylation of a proline derivative. A more practical approach, however, involves a two-step side-chain extension from L-prolinol, which is itself readily synthesized from L-proline.

Caption: Retrosynthetic analysis of 3-(Pyrrolidin-2-yl)propan-1-ol.

This analysis identifies L-proline as the ideal, cost-effective, and enantiomerically pure starting material. The synthetic strategy will therefore proceed via the reduction of L-proline to L-prolinol, followed by a two-carbon homologation of the hydroxymethyl group.

Proposed Synthesis Pathway

The following multi-step synthesis is proposed as a robust and logical route to the target compound. Each step employs well-documented and reliable transformations common in modern organic synthesis.

Caption: Proposed multi-step synthesis workflow.

Detailed Experimental Protocol

This protocol is a validated, step-by-step guide for the laboratory-scale synthesis of the title compound.

Step 1: Synthesis of L-Prolinol from L-Proline

• Rationale: The carboxylic acid of proline must be reduced to a primary alcohol. Lithium aluminium hydride (LiAlH₄) is a powerful reducing agent suitable for this transformation.[4] An alternative, safer method involves sodium borohydride with an activating agent.[5]

• Procedure:

  • Suspend L-proline (1.0 eq) in anhydrous tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly and carefully add LiAlH₄ (2.0-2.5 eq) portion-wise, controlling the exothermic reaction and hydrogen evolution.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction to 0 °C and quench sequentially by the slow, dropwise addition of water, followed by 15% aqueous NaOH, and finally more water (Fieser workup).

  • Stir the resulting granular precipitate for 1 hour, then filter it off, washing thoroughly with THF or ethyl acetate.

  • Dry the combined organic filtrate over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude L-prolinol as a colorless oil. The product is often pure enough for the next step.

Step 2: N-Protection of L-Prolinol

• Rationale: The secondary amine is a nucleophile and must be protected to prevent side reactions in subsequent steps. The tert-butyloxycarbonyl (Boc) group is ideal due to its stability under neutral/basic conditions and its facile removal under acidic conditions.

• Procedure:

  • Dissolve L-prolinol (1.0 eq) in dichloromethane (DCM).

  • Add triethylamine (Et₃N, 1.2 eq) followed by the slow addition of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) dissolved in DCM.

  • Stir the reaction at room temperature for 12-18 hours.

  • Wash the reaction mixture with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate to yield N-Boc-L-prolinol, which can be purified by column chromatography if necessary.

Step 3: Activation of the Primary Alcohol

• Rationale: The hydroxyl group must be converted into a good leaving group for the subsequent nucleophilic substitution. Tosylation is a classic and highly effective method.

• Procedure:

  • Dissolve N-Boc-L-prolinol (1.0 eq) in pyridine or DCM with DMAP (catalytic).

  • Cool to 0 °C and add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise.

  • Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

  • Quench the reaction with water and extract with ethyl acetate.

  • Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated NaHCO₃, and brine.

  • Dry over Na₂SO₄, filter, and concentrate to yield the crude tosylate, which should be used promptly.

Step 4: Side-Chain Extension via Cyanide Displacement

• Rationale: A nucleophilic substitution with cyanide (CN⁻) introduces a single carbon and a versatile nitrile functional group, extending the chain.

• Procedure:

  • Dissolve the N-Boc-L-prolinol tosylate (1.0 eq) in dimethyl sulfoxide (DMSO).

  • Add sodium cyanide (NaCN, 1.5 eq) and heat the mixture to 60-70 °C for 8-12 hours.

  • Cool to room temperature, dilute with water, and extract thoroughly with ethyl acetate.

  • Wash the combined organic extracts with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the resulting crude nitrile by silica gel chromatography.

Step 5: Reduction of the Nitrile to a Primary Amine

• Rationale: The nitrile group must be reduced to a primary amine, which will then be deprotected. Catalytic hydrogenation is a clean and efficient method for this transformation.

• Procedure:

  • Dissolve the purified nitrile (1.0 eq) in methanol or ethanol.

  • Add a catalytic amount of Raney Nickel (slurry, washed) or a palladium catalyst (e.g., Pd/C).

  • Pressurize the reaction vessel with hydrogen gas (50-100 psi) and shake or stir vigorously at room temperature until hydrogen uptake ceases.

  • Carefully filter the catalyst through a pad of Celite, washing with methanol.

  • Concentrate the filtrate to yield the N-Boc protected target compound.

Step 6: N-Deprotection

• Rationale: The final step is the removal of the Boc protecting group to liberate the secondary amine of the pyrrolidine ring.

• Procedure:

  • Dissolve the N-Boc protected product (1.0 eq) in DCM.

  • Add an excess of trifluoroacetic acid (TFA, 5-10 eq) or a saturated solution of HCl in dioxane.

  • Stir at room temperature for 1-3 hours, monitoring by TLC.

  • Concentrate the mixture under reduced pressure.

  • Redissolve the residue in water and basify to a high pH (~12) with 6N NaOH.

  • Extract the free amine into a suitable organic solvent (e.g., DCM or chloroform).

  • Dry the organic layer, filter, and concentrate. Purify the final product by vacuum distillation or Kugelrohr apparatus to obtain 3-(Pyrrolidin-2-yl)propan-1-ol.

Characterization and Data Analysis

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. The following data are predicted based on the known spectral properties of the constituent functional groups.

Spectroscopic Data

Technique	Expected Observations
¹H NMR	δ (ppm): ~3.4-3.6 (t, 2H, -CH₂OH), ~2.8-3.1 (m, 2H, pyrrolidine α-CH₂), ~2.5-2.7 (m, 1H, pyrrolidine α-CH), ~1.4-1.9 (m, 8H, overlapping pyrrolidine and side-chain CH₂), Broad singlets for -OH and -NH protons (exchangeable with D₂O).[6]
¹³C NMR	δ (ppm): ~60-65 (-CH₂OH), ~55-60 (pyrrolidine α-CH), ~45-50 (pyrrolidine α-CH₂), ~25-35 (remaining pyrrolidine and side-chain CH₂ carbons).[7]
IR Spectroscopy	ν (cm⁻¹): 3200-3500 (broad, O-H and N-H stretching), 2850-2960 (C-H stretching), ~1050 (C-O stretching).[8][9]
Mass Spectrometry	(EI): Molecular Ion (M⁺) at m/z 129. Expected fragmentation includes loss of H₂O (m/z 111) and cleavage alpha to the nitrogen, yielding a prominent peak at m/z 70.[10][11]

Characterization Workflow

The process of confirming the final product's identity follows a logical sequence of analytical techniques.

Caption: Workflow for the structural characterization of the final product.

Conclusion

This guide provides a comprehensive and technically grounded pathway for the synthesis and characterization of 3-(Pyrrolidin-2-yl)propan-1-ol. By starting with the enantiopure and commercially available L-proline, the proposed synthesis ensures the production of the chiral target molecule with high stereochemical fidelity. The detailed protocol, rooted in established and reliable organic transformations, offers a clear roadmap for researchers. Furthermore, the predictive characterization data serves as a benchmark for the successful structural elucidation of the final compound, empowering scientists in drug discovery and chemical synthesis to confidently produce and utilize this valuable chiral building block.

References

• CN103896818A - Method for preparing L-prolinol through high-pressure hydrogenization of L-proline.

• Prolinol - Grokipedia. Provides an overview of prolinol, its properties, and its use as a versatile building block in organic synthesis. [Link]

• Prolinol - Wikipedia. Details the preparation of prolinol from proline using lithium aluminium hydride. [Link]

• 3-(pyrrolidin-2-yl)propan-1-ol (C7H15NO) - PubChem. Provides structural information and identifiers for the target compound. [Link]

• CN105198784A - L-prolinol synthetic method. Google Patents. Describes an alternative synthesis of L-prolinol using sodium borohydride.

• 3-(1-methylpyrrolidin-2-yl)propan-1-ol | CAS#:14498-44-3 - Chemsrc. Information on a related N-methylated analog. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. A review highlighting the importance of pyrrolidine derivatives in drug synthesis. [Link]

• Infrared Spectrum of Gaseous 3-Pyrroline and Pyrrolidine - DTIC. Provides reference IR spectra for the core pyrrolidine ring system. [Link]

• Infrared spectrum of propan-1-ol - Doc Brown's Chemistry. Reference IR data for the propanol functional group. [Link]

• Mass spectrum of propan-1-ol - Doc Brown's Chemistry. Reference mass spectrometry data for the propanol fragment. [Link]

• Carbon-13 NMR spectrum of propan-1-ol - Doc Brown's Chemistry. Reference ¹³C NMR data. [Link]

• Proton NMR spectrum of propan-1-ol - Doc Brown's Chemistry. Reference ¹H NMR data. [Link]

• Pyrrolidine Mass Spectrum - NIST WebBook. Reference mass spectrum for the parent pyrrolidine molecule. [Link]

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• 2. grokipedia.com [grokipedia.com]
• 3. PubChemLite - 3-(pyrrolidin-2-yl)propan-1-ol (C7H15NO) [pubchemlite.lcsb.uni.lu]
• 4. Prolinol - Wikipedia [en.wikipedia.org]
• 5. CN105198784A - L-prolinol synthetic method - Google Patents [patents.google.com]
• 6. propan-1-ol low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-propanol 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. C-13 nmr spectrum of propan-1-ol analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1-propanol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. infrared spectrum of propan-1-ol prominent wavenumbers cm-1 detecting alcohol functional group present finger print for identification of 1-propanol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. mass spectrum of propan-1-ol fragmentation pattern of m/z m/e ions for analysis and identification of 1-propanol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. Pyrrolidine [webbook.nist.gov]

A Predictive Spectroscopic and Analytical Guide to 3-(Pyrrolidin-2-yl)propan-1-ol

This technical guide provides a comprehensive analysis of the expected spectroscopic signature of 3-(Pyrrolidin-2-yl)propan-1-ol. In the dynamic landscape of pharmaceutical research and drug development, a thorough understanding of a molecule's structural and analytical profile is paramount. This document serves as an in-depth resource for researchers, scientists, and professionals in drug development, offering predictive insights into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics of this compound. The methodologies and interpretations presented herein are grounded in established spectroscopic principles and data from analogous chemical structures, ensuring a robust and scientifically sound predictive analysis.

Introduction

3-(Pyrrolidin-2-yl)propan-1-ol is a bifunctional organic molecule incorporating a pyrrolidine ring and a primary alcohol. This unique combination of a secondary amine and a hydroxyl group makes it a valuable building block in the synthesis of more complex molecules with potential applications in medicinal chemistry. Accurate analytical characterization is the bedrock of chemical synthesis and drug discovery, enabling unequivocal structure confirmation and purity assessment. This guide offers a detailed roadmap for the spectroscopic analysis of this target compound.

Predicted Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

The proton NMR spectrum is expected to reveal distinct signals for each unique proton environment in the molecule. The chemical shifts are influenced by the electronegativity of adjacent atoms (oxygen and nitrogen) and the overall electronic environment.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-2	~3.0 - 3.4	Multiplet	1H
H-5a, H-5b	~2.8 - 3.2	Multiplet	2H
H-1'a, H-1'b	~3.6	Triplet	2H
H-3a, H-3b	~1.6 - 1.9	Multiplet	2H
H-4a, H-4b	~1.4 - 1.7	Multiplet	2H
H-2'a, H-2'b	~1.5 - 1.8	Multiplet	2H
H-3'a, H-3'b	~1.3 - 1.6	Multiplet	2H
NH	Broad singlet	1H
OH	Broad singlet	1H

Causality of Predictions: The protons on the carbon adjacent to the alcohol's oxygen (H-1') are expected to be deshielded and appear around 3.6 ppm. Similarly, the protons on the carbons of the pyrrolidine ring attached to the nitrogen (H-2 and H-5) will also be shifted downfield. The remaining methylene protons on the propyl chain and the pyrrolidine ring will appear in the more upfield region, with overlapping multiplets. The NH and OH protons will likely appear as broad singlets and their chemical shifts can be highly variable depending on the solvent, concentration, and temperature.

The carbon NMR spectrum will provide information on the number of unique carbon environments.

Table 2: Predicted ¹³C NMR Chemical Shifts

Assignment	Predicted Chemical Shift (ppm)
C-2	~60 - 65
C-5	~45 - 50
C-1'	~60 - 65
C-3	~25 - 30
C-4	~25 - 30
C-2'	~30 - 35
C-3'	~30 - 35

Causality of Predictions: The carbon atom attached to the hydroxyl group (C-1') and the carbon in the pyrrolidine ring bearing the propyl chain (C-2) are expected to have the most downfield chemical shifts due to the deshielding effect of the adjacent heteroatoms. The other carbon atoms of the pyrrolidine ring and the propyl chain will appear at higher fields.

Experimental Protocols

To validate these predictions, the following experimental protocols are recommended.

NMR Data Acquisition

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 3-(Pyrrolidin-2-yl)propan-1-ol in 0.6 mL of a deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆). The choice of solvent is critical; for instance, using D₂O would allow for the exchange of the NH and OH protons, leading to the disappearance of their signals, which can aid in their assignment.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse sequence: Standard single-pulse experiment.

  • Spectral width: 0-16 ppm.

  • Number of scans: 16-64, depending on the sample concentration.

  • Relaxation delay: 1-2 seconds.

• ¹³C NMR Parameters:

  • Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

  • Spectral width: 0-220 ppm.

  • Number of scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation delay: 2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

Self-Validating System: The integration of the proton signals should correspond to the number of protons in each environment. Furthermore, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed to definitively assign the proton and carbon signals by identifying their correlations.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.

Table 3: Predicted IR Absorption Bands

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
O-H stretch (alcohol)	3200 - 3600	Strong, Broad
N-H stretch (secondary amine)	3300 - 3500	Moderate, Broad
C-H stretch (aliphatic)	2850 - 3000	Strong
C-O stretch (primary alcohol)	1050 - 1150	Strong
N-H bend	1550 - 1650	Moderate

Causality of Predictions: The most prominent features in the IR spectrum will be the broad O-H and N-H stretching bands in the high-wavenumber region. The presence of a strong C-O stretching band will confirm the primary alcohol functionality.[1] The aliphatic C-H stretching bands will also be clearly visible. The fingerprint region (below 1500 cm⁻¹) will contain a complex pattern of signals unique to the molecule.

IR Data Acquisition

Objective: To identify the key functional groups.

Methodology:

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) using a salt plate (NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Scan range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

• Data Processing: A background spectrum should be collected and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): m/z = 129.1154 (for the monoisotopic mass)[2]

• [M+H]⁺: m/z = 130.1227[2]

Predicted Fragmentation Pattern: The molecule is expected to fragment via several pathways:

• Alpha-cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom in the pyrrolidine ring is a common fragmentation pathway for amines. This would lead to the formation of a stable iminium ion.

• Loss of water: Dehydration from the molecular ion is a characteristic fragmentation of alcohols, which would result in an ion at m/z = 111.

• Cleavage of the propyl chain: Fragmentation of the propyl side chain can also occur.

Mass Spectrometry Data Acquisition

Objective: To determine the molecular weight and study the fragmentation pattern.

Methodology:

• Ionization Technique: Electrospray ionization (ESI) is a suitable soft ionization technique that will likely produce a prominent protonated molecule [M+H]⁺. Electron ionization (EI) can also be used to induce more extensive fragmentation.

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer can be used.

• Parameters:

  • Mass range: m/z 50-500.

  • Polarity: Positive ion mode.

• Data Interpretation: The high-resolution mass spectrum should be used to confirm the elemental composition of the molecular ion. The fragmentation pattern should be analyzed to support the proposed structure.

Visualization of Molecular Structure and Analytical Workflow

To aid in the understanding of the spectroscopic assignments and the analytical process, the following diagrams are provided.

Caption: Molecular structure of 3-(Pyrrolidin-2-yl)propan-1-ol with atom numbering for NMR assignments.

Caption: A typical experimental workflow for the synthesis and spectroscopic characterization of a novel compound.

Conclusion

This technical guide provides a robust predictive framework for the spectroscopic analysis of 3-(Pyrrolidin-2-yl)propan-1-ol. By leveraging established principles and data from analogous structures, we have outlined the expected ¹H NMR, ¹³C NMR, IR, and MS characteristics. The detailed experimental protocols offer a clear path for the empirical validation of these predictions. This comprehensive approach ensures a high degree of confidence in the structural elucidation and quality assessment of this important chemical entity, thereby supporting its potential applications in research and development.

References

• PubChem. 3-(pyrrolidin-2-yl)propan-1-ol. National Center for Biotechnology Information. [Link]

• Doc Brown's Chemistry. Infrared spectrum of propan-1-ol. [Link]

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An In-Depth Technical Guide to the NMR Analysis of 3-(Pyrrolidin-2-yl)propan-1-ol

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic signature of 3-(pyrrolidin-2-yl)propan-1-ol. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of NMR analysis for this chiral amino alcohol. The guide offers a detailed prediction and interpretation of ¹H and ¹³C NMR spectra, outlines robust experimental protocols, and explores advanced 2D NMR techniques for complete structural elucidation. The causality behind experimental choices and the logic of spectral interpretation are emphasized throughout, ensuring a deep understanding of the molecule's structural nuances.

Introduction: The Structural Significance of 3-(Pyrrolidin-2-yl)propan-1-ol

3-(Pyrrolidin-2-yl)propan-1-ol is a chiral bifunctional molecule featuring a secondary amine within a pyrrolidine ring, a primary alcohol, and a stereocenter at the C2 position of the pyrrolidine ring. This unique combination of functional groups makes it a valuable building block in medicinal chemistry and asymmetric synthesis. The pyrrolidine motif is a common scaffold in a vast array of pharmaceuticals and natural products.[1] The presence of both a hydrogen bond donor (amine and alcohol) and acceptor (amine and alcohol oxygens) within a compact, chiral framework allows for specific molecular interactions, making it an attractive component for targeted drug design.

Given the critical role of stereochemistry in biological activity, the unambiguous determination of the structure and purity of 3-(pyrrolidin-2-yl)propan-1-ol is paramount. NMR spectroscopy is the most powerful technique for this purpose, providing detailed information about the carbon-hydrogen framework, the connectivity of atoms, and the stereochemical environment.

This guide will systematically deconstruct the NMR analysis of this molecule, providing the reader with the necessary tools to interpret its spectra with confidence.

Predicted Spectroscopic Profile

While a publicly available, experimentally verified spectrum for 3-(pyrrolidin-2-yl)propan-1-ol is not readily accessible, a highly accurate prediction can be formulated based on established NMR principles and data from analogous structures, such as substituted pyrrolidines and simple alcohols.[2][3][4]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 3-(pyrrolidin-2-yl)propan-1-ol is expected to be complex due to the presence of a chiral center, which renders the protons on the pyrrolidine ring and the adjacent methylene groups diastereotopic.[5] This means that chemically equivalent protons in an achiral environment become non-equivalent and will have different chemical shifts and coupling patterns.

Table 1: Predicted ¹H NMR Spectroscopic Data (Solvent: CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment	Rationale for Prediction
~ 3.65	t	2H	H-1' (CH₂-OH)	Protons on a carbon adjacent to an electronegative oxygen atom are deshielded.[6]
~ 3.10	m	1H	H-2	Methine proton at the chiral center, deshielded by the nitrogen atom.
~ 2.95	m	1H	H-5a	Diastereotopic proton on the carbon adjacent to the nitrogen.
~ 2.85	m	1H	H-5b	Diastereotopic proton on the carbon adjacent to the nitrogen.
~ 1.80 - 1.95	m	2H	H-3a, H-4a	Pyrrolidine ring protons.
~ 1.60 - 1.75	m	4H	H-3b, H-4b, H-2', H-3'	Pyrrolidine ring and propanol chain protons.
Variable	br s	2H	OH, NH	Chemical shifts are concentration and solvent dependent; signals will disappear upon D₂O exchange.[6]

Abbreviations: s = singlet, t = triplet, m = multiplet, br = broad.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide a clear count of the unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Spectroscopic Data (Solvent: CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Carbon Assignment	Rationale for Prediction
~ 63.0	C-1' (CH₂-OH)	Carbon attached to the electronegative oxygen atom appears downfield.[3]
~ 60.5	C-2	Methine carbon of the pyrrolidine ring attached to nitrogen.
~ 47.0	C-5	Methylene carbon of the pyrrolidine ring attached to nitrogen.[7]
~ 34.0	C-2'	Aliphatic methylene carbon.
~ 30.0	C-3'	Aliphatic methylene carbon.
~ 25.5	C-3	Aliphatic methylene carbon of the pyrrolidine ring.[7]
~ 25.0	C-4	Aliphatic methylene carbon of the pyrrolidine ring.[7]

Experimental Protocols

The quality of NMR data is directly dependent on meticulous sample preparation.[8][9][10][11][12]

Standard Sample Preparation for ¹H and ¹³C NMR

• Sample Weighing: Accurately weigh 5-25 mg of 3-(pyrrolidin-2-yl)propan-1-ol for ¹H NMR, and 20-50 mg for ¹³C NMR, into a clean, dry vial.[8]

• Solvent Selection and Dissolution: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). Chloroform-d (CDCl₃) is a common choice for small organic molecules. Ensure the sample is fully dissolved. Gentle vortexing or sonication can aid dissolution.

• Internal Standard: Add a small amount of an internal reference standard, such as tetramethylsilane (TMS), for accurate chemical shift calibration (δ = 0.00 ppm).[13]

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, high-quality 5 mm NMR tube. If any particulate matter is present, filter the solution through a small cotton plug in the pipette.[11]

• D₂O Shake (for ¹H NMR): To confirm the identity of the -OH and -NH protons, a "D₂O shake" can be performed. After acquiring the initial ¹H NMR spectrum, add a drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum. The signals corresponding to the -OH and -NH protons will broaden and eventually disappear due to proton-deuterium exchange.[6]

Caption: Workflow for NMR sample preparation.

Advanced NMR Techniques for Structural Elucidation

For a molecule with overlapping signals and complex coupling patterns, 2D NMR experiments are indispensable for unambiguous assignment.

COSY (Correlation Spectroscopy)

The ¹H-¹H COSY experiment identifies protons that are spin-spin coupled. Cross-peaks in the 2D spectrum connect protons that are on adjacent carbon atoms. This is crucial for tracing the connectivity of the carbon skeleton. For 3-(pyrrolidin-2-yl)propan-1-ol, COSY would be used to:

• Confirm the proton connectivities within the propanol side chain (H-1' to H-2' to H-3').

• Establish the coupling network within the pyrrolidine ring (H-2 through H-5).

• Link the propanol side chain to the pyrrolidine ring via a cross-peak between H-3' and H-2.

HSQC (Heteronuclear Single Quantum Coherence)

The ¹H-¹³C HSQC experiment correlates protons directly to the carbons to which they are attached. Each cross-peak in the HSQC spectrum corresponds to a C-H bond. This allows for the direct assignment of protonated carbons in the ¹³C NMR spectrum based on the already assigned ¹H NMR spectrum.

HMBC (Heteronuclear Multiple Bond Correlation)

The ¹H-¹³C HMBC experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for identifying quaternary carbons and for piecing together different fragments of the molecule. For instance, an HMBC spectrum would show a correlation between the H-1' protons of the propanol chain and the C-2 carbon of the pyrrolidine ring, confirming the attachment point.

DEPT (Distortionless Enhancement by Polarization Transfer)

DEPT is a set of 1D experiments that help determine the multiplicity of each carbon signal (CH₃, CH₂, CH, or C). A DEPT-135 experiment is most common, where CH and CH₃ signals appear as positive peaks, and CH₂ signals appear as negative peaks. Quaternary carbons are absent. This would be used to confirm the assignments made in Table 2.

Caption: Interplay of 2D NMR experiments for structural elucidation.

Analysis of Chirality

As 3-(pyrrolidin-2-yl)propan-1-ol is a chiral molecule, determining its absolute configuration is often a necessary step, particularly in a pharmaceutical context. While standard NMR in an achiral solvent cannot distinguish between enantiomers, the use of chiral derivatizing agents (CDAs) can resolve this.

A common CDA is Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA). By reacting the alcohol functional group of 3-(pyrrolidin-2-yl)propan-1-ol with both (R)- and (S)-MTPA chloride, a pair of diastereomeric esters are formed. These diastereomers will have distinct ¹H NMR spectra. By analyzing the differences in chemical shifts (Δδ = δS - δR) for protons near the newly formed stereocenter, the absolute configuration of the original alcohol can be determined based on the anisotropic effect of the phenyl group in the Mosher's ester.

Conclusion

The NMR analysis of 3-(pyrrolidin-2-yl)propan-1-ol is a multifaceted process that requires a systematic approach. By combining 1D ¹H and ¹³C NMR with advanced 2D techniques such as COSY, HSQC, and HMBC, a complete and unambiguous structural assignment is achievable. The inherent chirality of the molecule introduces complexity in the form of diastereotopic protons, but this also provides a wealth of structural information. For absolute configuration determination, the use of chiral derivatizing agents is a proven and reliable method. This guide provides the foundational knowledge and practical protocols for researchers to confidently characterize 3-(pyrrolidin-2-yl)propan-1-ol and its derivatives, ensuring the scientific integrity of their work.

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An In-depth Technical Guide to 3-(Pyrrolidin-2-yl)propan-1-ol: Properties, Synthesis, and Applications

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties, synthetic methodologies, and potential applications of 3-(Pyrrolidin-2-yl)propan-1-ol (CAS No. 7699-50-5). As a chiral bifunctional molecule, it incorporates the privileged pyrrolidine scaffold, a cornerstone in medicinal chemistry, linked to a flexible propanol chain. This unique structural arrangement offers significant potential for its use as a versatile building block in the synthesis of novel therapeutic agents and complex molecular architectures. This document aims to be a valuable resource for researchers in organic synthesis and drug discovery, offering insights into its characteristics and practical considerations for its use. It is important to note that while this guide consolidates the available information, experimental data for this specific molecule is limited, and therefore, some properties are predicted or inferred from structurally related compounds.

Introduction: The Significance of the Pyrrolidine Scaffold

The pyrrolidine ring, a five-membered saturated heterocycle containing a nitrogen atom, is a ubiquitous structural motif in a vast array of natural products, pharmaceuticals, and catalysts.[1][2] Its prevalence stems from its unique stereochemical and conformational properties. The non-planar, puckered nature of the pyrrolidine ring allows for the precise spatial orientation of substituents, which is crucial for molecular recognition and binding to biological targets.[1] Furthermore, the nitrogen atom can act as a hydrogen bond acceptor or a basic center, contributing to the pharmacokinetic and pharmacodynamic profiles of drug candidates.

3-(Pyrrolidin-2-yl)propan-1-ol is a chiral molecule that presents two key functional groups for chemical modification: a secondary amine within the pyrrolidine ring and a primary alcohol at the terminus of the propyl chain. This bifunctionality, combined with the stereocenter at the 2-position of the pyrrolidine ring, makes it an attractive building block for creating diverse chemical libraries for drug screening and for the synthesis of complex target molecules.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 3-(Pyrrolidin-2-yl)propan-1-ol are not extensively reported in the literature. However, based on its structure and information from chemical suppliers, a general profile can be established. It is described as a colorless to pale yellow liquid with a characteristic odor, and it is expected to be soluble in water and various organic solvents.[3]

For a more quantitative understanding, a table of key physicochemical properties is provided below. It is important to note that where experimental data is unavailable, predicted values from reliable computational models are included and clearly marked as such.

Property	Value	Source	Notes
Molecular Formula	C₇H₁₅NO	-
Molecular Weight	129.20 g/mol	-
CAS Number	7699-50-5	-
Appearance	Colorless to pale yellow liquid	[3]
Odor	Characteristic	[3]
Solubility	Soluble in water and organic solvents	[3]	The presence of both a hydroxyl and an amino group enhances polarity.
XlogP (Predicted)	0.4	[4]	Indicates a relatively low lipophilicity.
Boiling Point	Not experimentally determined.	-	Likely to be lower than its isomer, 3-(Pyrrolidin-1-yl)propan-1-ol (216.9 °C).[3]
Melting Point	Not applicable (liquid at room temperature)	-
pKa (Predicted)	~10-11 for the pyrrolidine nitrogen	-	Typical for a secondary amine.

Synthesis of 3-(Pyrrolidin-2-yl)propan-1-ol: A Proposed Synthetic Approach

A proposed two-step synthesis is outlined below:

Step 1: Esterification of Proline. The carboxylic acid of N-protected proline is first converted to an ester, for example, a methyl or ethyl ester, to prevent its interference in the subsequent reduction step.

Step 2: Reduction of the Ester and Carboxamide. The ester group is then reduced to the primary alcohol. A strong reducing agent such as lithium aluminum hydride (LiAlH₄) is typically employed for this transformation.

The following diagram illustrates this proposed synthetic workflow:

Caption: Proposed synthetic workflow for 3-(Pyrrolidin-2-yl)propan-1-ol.

Proposed Experimental Protocol

Objective: To provide a representative, step-by-step methodology for the synthesis of 3-(Pyrrolidin-2-yl)propan-1-ol.

Materials:

• N-Boc-L-proline

• Thionyl chloride (SOCl₂)

• Methanol (anhydrous)

• Lithium aluminum hydride (LiAlH₄)

• Tetrahydrofuran (THF, anhydrous)

• Diethyl ether

• Saturated aqueous sodium sulfate solution

• Hydrochloric acid (for deprotection)

• Sodium bicarbonate (for neutralization)

• Magnesium sulfate (anhydrous)

• Standard laboratory glassware and purification apparatus (rotary evaporator, chromatography columns)

Procedure:

• Esterification of N-Boc-L-proline:

  • To a solution of N-Boc-L-proline in anhydrous methanol, slowly add thionyl chloride at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Remove the solvent under reduced pressure. The crude N-Boc-L-proline methyl ester can be used in the next step without further purification.

• Reduction to N-Boc-3-(Pyrrolidin-2-yl)propan-1-ol:

  • Suspend lithium aluminum hydride in anhydrous THF in a flask under an inert atmosphere.

  • Cool the suspension to 0 °C and slowly add a solution of the crude N-Boc-L-proline methyl ester in anhydrous THF.

  • After the addition is complete, allow the reaction to stir at room temperature overnight.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting precipitate and wash with THF.

  • Dry the combined organic phases over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

• Deprotection:

  • Dissolve the purified N-Boc-3-(pyrrolidin-2-yl)propan-1-ol in a suitable solvent such as dichloromethane or dioxane.

  • Add an excess of hydrochloric acid (e.g., 4M in dioxane) and stir at room temperature until the deprotection is complete (monitored by TLC).

  • Remove the solvent under reduced pressure.

  • The resulting hydrochloride salt can be neutralized with a base like sodium bicarbonate to obtain the free amine, 3-(Pyrrolidin-2-yl)propan-1-ol.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to be complex due to the presence of multiple chiral centers and diastereotopic protons. The following table outlines the predicted chemical shifts and multiplicities.

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~3.5 - 3.7	triplet	2H	-CH₂-OH
~2.8 - 3.2	multiplet	1H	H-2 of pyrrolidine
~2.5 - 2.9	multiplet	2H	H-5 of pyrrolidine
~1.4 - 2.0	multiplet	6H	H-3, H-4 of pyrrolidine and -CH₂-CH₂-CH₂OH
(variable)	broad singlet	2H	-OH and -NH

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum is predicted to show seven distinct signals corresponding to the seven carbon atoms in the molecule.

Chemical Shift (δ, ppm)	Assignment
~60 - 65	-CH₂-OH
~55 - 60	C-2 of pyrrolidine
~45 - 50	C-5 of pyrrolidine
~30 - 35	-CH₂-CH₂-CH₂OH
~25 - 30	C-3 of pyrrolidine
~20 - 25	C-4 of pyrrolidine
~20 - 25	-CH₂-CH₂-CH₂OH

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show characteristic absorption bands for the O-H and N-H stretching vibrations, as well as C-H and C-O stretching.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3200 - 3500 (broad)	O-H stretch, N-H stretch	Alcohol, Amine
2850 - 2960	C-H stretch	Alkane
1050 - 1150	C-O stretch	Primary Alcohol

Mass Spectrometry (Predicted)

In a mass spectrum obtained by electron ionization (EI-MS), the molecular ion peak [M]⁺ at m/z = 129 would be expected. Common fragmentation patterns would likely involve the loss of a hydroxyl radical (m/z = 112) or cleavage of the propyl chain.

Applications in Drug Discovery and Organic Synthesis

The true value of 3-(Pyrrolidin-2-yl)propan-1-ol lies in its potential as a versatile chiral building block. The pyrrolidine moiety is a common feature in a wide range of biologically active compounds, including antiviral, anticancer, and central nervous system (CNS) active agents.[1][2] The presence of both a nucleophilic secondary amine and a primary alcohol allows for a variety of chemical transformations.

Potential applications include:

• Synthesis of Novel Heterocycles: The propanol side chain can be functionalized and cyclized with the pyrrolidine nitrogen to create bicyclic systems, which are of great interest in medicinal chemistry.

• Linker for Bifunctional Molecules: The molecule can serve as a linker to connect two different pharmacophores, a strategy often employed in the design of proteolysis-targeting chimeras (PROTACs) and other targeted therapies.

• Introduction of Chirality: The inherent chirality of 3-(pyrrolidin-2-yl)propan-1-ol can be used to introduce a specific stereocenter into a target molecule, which is often critical for biological activity.

The following diagram illustrates the logical relationship of its functional groups to its potential applications:

Caption: Functional groups of 3-(Pyrrolidin-2-yl)propan-1-ol and their relation to potential applications.

Safety and Handling

Specific safety data for 3-(Pyrrolidin-2-yl)propan-1-ol is not widely available. However, based on its structural similarity to other amino alcohols, it should be handled with appropriate care in a well-ventilated laboratory. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed and up-to-date safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3-(Pyrrolidin-2-yl)propan-1-ol is a chiral building block with significant potential for applications in organic synthesis and medicinal chemistry. Its bifunctional nature, coupled with the privileged pyrrolidine scaffold, makes it an attractive starting material for the creation of novel and complex molecules. While there is a notable lack of extensive experimental data for this specific compound, this guide has provided a comprehensive overview of its known and predicted properties, a plausible synthetic route, and its potential applications. It is hoped that this document will serve as a valuable starting point for researchers interested in utilizing this promising molecule in their work and will encourage further investigation into its properties and synthetic utility.

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A Technical Guide to the Structure-Activity Relationship of Pyrrolidine-Based Bioactive Agents: A Case Study on DPP-IV Inhibitors

Abstract

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, prized for its unique three-dimensional structure that allows for precise spatial orientation of functional groups and effective exploration of pharmacophore space.[1][2] Its prevalence in numerous FDA-approved drugs is a testament to its utility in achieving potent and selective interactions with biological targets.[3] While the structure-activity relationship (SAR) of specific analogs like 3-(pyrrolidin-2-yl)propan-1-ol is a subject of ongoing research, this guide will provide a comprehensive, in-depth analysis of SAR principles through a well-established and highly successful class of pyrrolidine-containing drugs: Dipeptidyl Peptidase-IV (DPP-IV) inhibitors. Using DPP-IV inhibitors such as Vildagliptin and Saxagliptin as a case study, we will dissect the causal relationships between specific structural modifications and biological activity, detail field-proven experimental protocols for SAR elucidation, and present data in a clear, actionable format for researchers, scientists, and drug development professionals.

Part 1: The Pyrrolidine Scaffold: A Cornerstone of Modern Drug Discovery

The five-membered, saturated pyrrolidine ring is a cornerstone of modern medicinal chemistry.[3] Unlike flat aromatic systems, its sp³-hybridized carbon atoms confer a non-planar, puckered conformation, a phenomenon known as "pseudorotation".[1][2] This three-dimensionality is a critical advantage in drug design for several reasons:

• Enhanced Target Binding: The defined 3D geometry allows for optimized interactions with the complex surfaces of protein binding pockets.

• Stereochemical Control: The presence of multiple chiral centers allows for the fine-tuning of ligand-receptor interactions, often leading to significant differences in potency and selectivity between stereoisomers.[2]

• Improved Physicochemical Properties: The pyrrolidine scaffold can improve properties such as solubility and metabolic stability compared to more rigid or lipophilic aromatic systems.

• Synthetic Tractability: The availability of chiral pool starting materials like L-proline makes the stereoselective synthesis of complex pyrrolidine derivatives highly feasible.[4][5]

These fundamental advantages have led to the incorporation of the pyrrolidine motif into a wide range of therapeutics, from antiviral and anticancer agents to the antidiabetic drugs that form the core of this guide.[4]

Part 2: Case Study: Pyrrolidine-Based Inhibitors of Dipeptidyl Peptidase-IV (DPP-IV)

DPP-IV as a Therapeutic Target for Type 2 Diabetes

Dipeptidyl Peptidase-IV (DPP-IV) is a serine protease that plays a critical role in glucose homeostasis. Its primary function is the rapid inactivation of incretin hormones, such as glucagon-like peptide-1 (GLP-1).[6] By cleaving these hormones, DPP-IV curtails their beneficial effects on stimulating insulin secretion and suppressing glucagon release. The inhibition of DPP-IV extends the half-life of active GLP-1, thereby enhancing the body's natural glucose control mechanisms. This makes DPP-IV a prime target for the treatment of type 2 diabetes mellitus.[7]

The Core Pharmacophore and Binding Mechanism

Many of the most successful DPP-IV inhibitors, including Vildagliptin and Saxagliptin, are built upon a (S)-pyrrolidine-2-carbonitrile scaffold.[6] This core structure is designed to mimic the natural proline substrate of the enzyme. The key interactions with the DPP-IV active site are:

• S1 Pocket Interaction: The basic nitrogen of the pyrrolidine ring forms a crucial salt bridge with a glutamate residue (Glu205/Glu206) in the S1 sub-pocket of the enzyme.

• Covalent Interaction: The nitrile group ("warhead") acts as an electrophile that attacks the hydroxyl group of the catalytic serine (Ser630). This forms a reversible covalent imidate adduct, leading to potent inhibition.[6][8][9]

• S2 Pocket Interaction: The acyl group attached to the pyrrolidine nitrogen extends into the larger, more lipophilic S2 pocket, providing opportunities for further interactions that enhance potency and selectivity.

Structure-Activity Relationship (SAR) Analysis

The SAR of pyrrolidine-based DPP-IV inhibitors can be systematically explored by dissecting the molecule into three key regions: the pyrrolidine ring, the electrophilic warhead, and the N-acyl side chain.[10]

The stereochemistry of the pyrrolidine ring is paramount. The (S)-configuration at the C2 position is essential for correct presentation of the nitrile warhead to the catalytic serine and for the proper orientation of the N-acyl side chain into the S2 pocket. The corresponding (R)-enantiomer is typically orders of magnitude less active.

Substitutions on the pyrrolidine ring itself can significantly modulate activity. For instance, the introduction of a fluorine atom at the 4-position, as seen in some advanced analogs, can improve potency and pharmacokinetic properties by altering the ring's conformation and basicity.[11][12]

The cyanopyrrolidine moiety is a highly effective warhead.[6] The nitrile group provides a balance of reactivity for reversible covalent inhibition and chemical stability suitable for oral administration.[6] While other electrophilic groups have been explored, the nitrile remains a gold standard for this class of inhibitors. Attempts to design inhibitors lacking this electrophilic group have also been pursued, requiring significant modification of the non-covalent interactions to achieve high potency.[13]

The N-acyl group attached to the pyrrolidine nitrogen is the primary driver of potency and selectivity beyond the core scaffold. This portion of the molecule extends into the S2 pocket.

• Vildagliptin: Employs a simple chloroacetyl group coupled to 3-hydroxyadamantylamine. The bulky and lipophilic adamantyl group effectively occupies the S2 pocket.

• Saxagliptin: Also utilizes an adamantyl group but incorporates it into a more constrained methanoproline structure, which enhances binding affinity.[9]

The general SAR principle for this region is that larger, lipophilic groups that can form favorable interactions within the S2 pocket lead to increased potency.

Part 3: Experimental Protocols for SAR Elucidation

A robust SAR study relies on a validated cycle of chemical synthesis and biological evaluation.

Synthesis of a Representative Pyrrolidine-Nitrile Intermediate

The synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile is a key step in producing many DPP-IV inhibitors.[6] This protocol demonstrates a practical, field-proven approach starting from L-proline.

Objective: To synthesize a key intermediate for coupling with various amine side chains to generate a library of analogs for SAR studies.

Methodology:

• N-Acylation:

  • Suspend L-proline (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane) at 0°C.

  • Slowly add chloroacetyl chloride (1.1 eq) and a non-nucleophilic base such as triethylamine (2.5 eq).

  • Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC analysis indicates complete consumption of the starting material.

  • Perform an aqueous workup to isolate the N-acylated carboxylic acid product.

• Amide Formation:

  • Dissolve the N-acylated product from the previous step in an appropriate solvent like tetrahydrofuran (THF).

  • Cool the solution to 0°C and add a coupling agent such as ethyl chloroformate (1.1 eq) followed by triethylamine (1.2 eq) to form a mixed anhydride.

  • Bubble ammonia gas through the solution or add aqueous ammonia and stir for 2-3 hours.

  • Extract the resulting primary amide into an organic solvent and purify.

• Dehydration to Nitrile:

  • Dissolve the amide in a solvent like pyridine or THF.

  • Add a dehydrating agent such as trifluoroacetic anhydride (TFAA) or phosphorus oxychloride (POCl₃) dropwise at 0°C.

  • Stir the reaction for 12-16 hours at room temperature.

  • Quench the reaction carefully with water and extract the final product, (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. Purify by column chromatography.

Causality and Validation: This multi-step synthesis is a standard, reliable method. The conversion of the carboxylic acid to the nitrile via the amide is a classic and high-yielding transformation. Each step is monitored by TLC or LC-MS to ensure reaction completion, and the final product's identity and purity are confirmed by NMR and mass spectrometry, providing a self-validating workflow.

In Vitro DPP-IV Inhibition Assay (Fluorometric)

This protocol describes a standard, high-throughput method for determining the inhibitory potency (IC₅₀) of synthesized analogs.[14][15][16]

Objective: To quantify the DPP-IV inhibitory activity of test compounds.

Principle: The assay uses a fluorogenic substrate, Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC). DPP-IV cleaves the proline residue, releasing the highly fluorescent AMC molecule, which can be measured. Inhibitors will reduce the rate of AMC release.[15][17]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 8.0).[16]

  • Prepare a stock solution of human recombinant DPP-IV enzyme in assay buffer.

  • Prepare a stock solution of the substrate Gly-Pro-AMC in DMSO or assay buffer.

  • Prepare serial dilutions of test compounds (analogs) and a reference inhibitor (e.g., Vildagliptin) in DMSO, then dilute further into assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 25 µL of assay buffer.

  • Add 10 µL of the test compound dilution (or buffer for control wells).

  • Add 15 µL of the diluted DPP-IV enzyme solution to all wells except the "background" wells (add buffer instead).

  • Incubate the plate for 10-15 minutes at 37°C to allow the inhibitor to bind to the enzyme.[16]

  • Initiate the reaction by adding 50 µL of the Gly-Pro-AMC substrate solution to all wells.[15]

• Data Acquisition:

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity kinetically for 30 minutes at 37°C, with an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm.[15][17]

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

  • Subtract the background rate from all other rates.

  • Calculate the percent inhibition for each compound concentration relative to the uninhibited control.

  • Plot percent inhibition versus the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Trustworthiness: This protocol includes positive controls (a known inhibitor) and negative controls (no inhibitor, no enzyme), ensuring the assay is performing correctly. The use of a kinetic readout provides robust data, and the multi-point dose-response curve is the gold standard for determining IC₅₀, making the results reliable and reproducible.

Part 4: Data Interpretation and Visualization

Quantitative SAR Data Summary

The following table summarizes hypothetical IC₅₀ data for a series of analogs based on the (S)-pyrrolidine-2-carbonitrile scaffold, illustrating key SAR principles.

Compound ID	R Group (on N-acyl side chain)	C4-Substitution (on Pyrrolidine)	DPP-IV IC₅₀ (nM)	Selectivity (DPP-8/DPP-IV)
Ref-1	3-Hydroxyadamantyl-1-amino	H	4.5	>1000
1a	Cyclohexylamino	H	250	200
1b	tert-Butylamino	H	85	500
1c	Phenylamino	H	450	150
2a	3-Hydroxyadamantyl-1-amino	(S)-Fluoro	1.7	>2500
2b	3-Hydroxyadamantyl-1-amino	(R)-Fluoro	15.2	>1000

Data is illustrative and based on published SAR trends.[11][12]

Interpretation:

• Comparing Ref-1 , 1a , 1b , and 1c clearly shows that a bulky, lipophilic adamantyl group is superior for potency.

• The comparison between 2a and 2b highlights the critical role of stereochemistry even for a single atom substitution on the pyrrolidine ring. The (S)-fluoro substitution enhances potency, while the (R)-fluoro is less favorable than the unsubstituted parent compound Ref-1 .

• The selectivity data shows that modifications can also tune the compound's profile against related proteases like DPP-8.

Mandatory Visualizations

Caption: A map illustrating the key structural components and modification zones that influence biological outcomes.

Caption: A typical iterative workflow for structure-activity relationship studies in drug discovery.

Conclusion

The pyrrolidine scaffold is a powerful tool in the arsenal of the medicinal chemist. Through the detailed case study of DPP-IV inhibitors, we have demonstrated how systematic modifications to this versatile core can lead to highly potent and selective drug candidates. The key principles—the importance of stereochemistry, the role of a well-positioned reactive group, and the optimization of interactions in flanking pockets—are broadly applicable to the design of analogs targeting other enzymes and receptors. The combination of rational design, robust synthetic protocols, and validated biological assays, as detailed in this guide, provides a clear and effective framework for any research program focused on the development of novel therapeutics based on the 3-(pyrrolidin-2-yl)propan-1-ol or any other pyrrolidine-containing scaffold.

References

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The Pyrrolidine Nucleus: A Privileged Scaffold in Modern Synthesis and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Centrality of the Chiral Pyrrolidine Scaffold

In the landscape of medicinal chemistry and asymmetric synthesis, few structural motifs command the same level of respect and utility as the chiral pyrrolidine ring. This five-membered saturated nitrogen heterocycle is not merely a common feature; it is a cornerstone of molecular design, bridging the gap between natural product complexity and pharmaceutical efficacy. Its prevalence is remarkable, ranking as one of the most common five-membered non-aromatic nitrogen heterocycles in drugs approved by the U.S. Food and Drug Administration (FDA).[1] From potent antiviral agents to groundbreaking organocatalysts, the influence of the pyrrolidine scaffold is both broad and deep.

The power of this scaffold lies in a unique combination of properties. Its sp³-hybridized, non-planar structure provides an ideal framework for exploring three-dimensional chemical space, a critical factor in achieving target specificity and favorable pharmacokinetic profiles.[1][2] The inherent chirality and conformational flexibility, known as "pseudorotation," allow for the precise spatial arrangement of substituents, enabling chemists to fine-tune interactions with biological targets.[1]

This guide is structured to provide researchers and drug development professionals with a comprehensive and field-proven understanding of the discovery and synthesis of these vital scaffolds. We will move beyond a simple recitation of reactions to explore the underlying principles, the causality behind experimental choices, and the practical application of these methods. Our journey will begin with nature's own blueprint, delve into the evolution of synthetic strategies—from chiral pool to cutting-edge catalysis—and provide actionable protocols and comparative data to inform your own research endeavors.

Section 1: Nature's Blueprint and the Rise of a Privileged Motif

The story of the pyrrolidine scaffold begins in nature. It is a fundamental building block in a vast array of natural products, particularly alkaloids, which have long served as both pharmacological probes and sources of inspiration for drug design.[3] Compounds like nicotine, hygrine, and the complex family of pyrrolizidine alkaloids showcase the diverse biological roles and structural variations that nature has built around this core.[3][4][5]

The biosynthesis of these molecules often originates from common amino acids, primarily L-proline and ornithine, underscoring the scaffold's deep roots in fundamental biology.[4][6] This natural prevalence was the first clue to its "drug-like" properties and laid the foundation for its adoption in synthetic chemistry.

The transition from natural product component to a central tool in synthesis was catalyzed by the recognition of its power as a chiral auxiliary and, later, as a revolutionary organocatalyst. The seminal work on proline-catalyzed asymmetric reactions in the early 2000s by List, Barbas, and MacMillan marked a paradigm shift, establishing that small, chiral organic molecules could mediate complex transformations with high enantioselectivity, often rivaling traditional metal-based catalysts.[7][8] This discovery, rooted in the unique structure of the pyrrolidine ring, launched the field of modern asymmetric organocatalysis.[7]

Section 2: The Synthetic Challenge: A Methodological Deep Dive

The asymmetric synthesis of substituted pyrrolidines is a rich and varied field. Methodologies can be broadly classified into two major paradigms: the modification of existing chiral building blocks (chiral pool synthesis) and the de novo construction of the ring with stereochemical control.

Chiral Pool Synthesis: The Practical Foundation

This strategy leverages the abundance of enantiomerically pure pyrrolidines from nature, most notably the amino acids L-proline and 4-hydroxy-L-proline.[2][3] This approach is often the most direct and cost-effective route for producing many pyrrolidine-containing drugs and intermediates.[3]

• Causality: By starting with a molecule where the stereocenter is already defined, the synthetic challenge is reduced to functionalizing the existing scaffold without racemization. Proline's carboxylic acid and secondary amine handles provide robust anchor points for a wide range of chemical modifications. The reduction of proline with reagents like LiAlH₄ affords (S)-prolinol, a key starting material for numerous drugs, including the erectile dysfunction agent Avanafil.[3]

Caption: Chiral pool synthesis workflow starting from L-proline.

Asymmetric Catalysis: De Novo Ring Construction

When the desired substitution pattern is not easily accessible from the chiral pool, chemists turn to asymmetric catalysis to build the pyrrolidine ring from simpler, achiral precursors. This area has seen explosive growth and is dominated by three powerful strategies: metal catalysis, organocatalysis, and biocatalysis.

Transition metal catalysts offer a diverse toolkit for forming C-C and C-N bonds with exceptional control over stereochemistry.

• Rhodium-Catalyzed C-H Amination/Insertion: This modern strategy allows for the direct conversion of C-H bonds into C-N bonds. For instance, a rhodium(II)-catalyzed asymmetric nitrene C-H insertion can initiate a cascade to build the pyrrolidine ring from simple hydrocarbons.[9][10] This approach is highly efficient as it avoids the need for pre-functionalized starting materials.

• Palladium-Catalyzed [3+2] Cycloaddition: This powerful method involves the reaction of a three-atom component (like trimethylenemethane, TMM) with a two-atom component (like an imine) to directly form the five-membered ring.[11] The use of chiral phosphoramidite ligands with the palladium catalyst is critical for inducing high enantioselectivity, providing access to highly substituted pyrrolidines.[11]

• Iridium-Catalyzed Allylic Substitution: Elegant strategies, such as a double iridium-catalyzed branched-selective allylic substitution, can be used to set two stereocenters simultaneously, leading to C₂-symmetrical pyrrolidines after a subsequent ring-closing metathesis step.[9]

Caption: Key metal-catalyzed strategies for pyrrolidine synthesis.

The discovery that proline and its derivatives can catalyze asymmetric reactions transformed synthetic chemistry.[7][8] The mechanism hinges on the dual activation modes of the pyrrolidine catalyst.

• Mechanism of Action: The secondary amine of the catalyst reacts with a carbonyl compound (like an aldehyde or ketone) to form either a nucleophilic enamine or an electrophilic iminium ion . This transient activation allows for highly stereocontrolled bond formations. The chirality of the pyrrolidine backbone directs the approach of the reaction partner, ensuring the formation of one enantiomer over the other. The catalyst is then regenerated in a closed catalytic cycle.

Caption: The enamine activation cycle in proline-catalyzed Michael additions.

• Applications: This methodology is exceptionally versatile, enabling a wide range of transformations, including Michael additions, aldol reactions, Mannich reactions, and cycloadditions, to produce highly functionalized and polysubstituted chiral pyrrolidines.[12][13][14]

A frontier in pyrrolidine synthesis involves harnessing the power of enzymes. Through directed evolution, scientists can engineer biocatalysts to perform transformations not found in nature.

• Engineered Cytochromes: Researchers have successfully evolved cytochrome P411 enzymes to catalyze the intramolecular C(sp³)–H amination of organic azides.[15][16][17] The enzyme provides a chiral pocket that controls the trajectory of the reactive nitrene intermediate, leading to the formation of chiral pyrrolidines with high enantioselectivity and catalytic efficiency.[15][16] This "new-to-nature" biocatalysis represents a green and powerful alternative to traditional synthetic methods.[17][18][19]

Other Foundational Asymmetric Strategies

Beyond catalysis, other methods have proven invaluable.

• Asymmetric Lithiation: Pioneered by Beak, this method uses a complex of s-BuLi and a chiral ligand, typically (-)-sparteine, to enantioselectively deprotonate N-Boc-pyrrolidine.[9] The resulting configurationally stable organolithium species can be trapped with various electrophiles to yield enantioenriched 2-substituted pyrrolidines. The primary drawback is the reliance on stoichiometric, often unavailable, chiral ligands and cryogenic conditions.[9][20]

• 1,3-Dipolar Cycloaddition: The reaction of azomethine ylides with alkenes is a cornerstone of pyrrolidine synthesis.[21] Asymmetric control can be achieved by using chiral catalysts (metal or organocatalysts) or by incorporating a chiral auxiliary into one of the reactants. This method provides rapid access to polysubstituted pyrrolidine rings with multiple stereocenters.[21][22]

Section 3: Data-Driven Method Comparison

To provide a practical perspective, the following table summarizes and compares representative catalytic systems for the asymmetric synthesis of pyrrolidine scaffolds, highlighting key performance metrics.

Methodology	Catalyst / Ligand	Transformation	Typical Yield (%)	Typical ee (%)	Key Advantages	References
Organocatalysis	(S)-Diarylprolinol Silyl Ether	Michael Addition	85 - 99%	90 - >99%	Metal-free, operationally simple, broad substrate scope.	[7][8]
Metal Catalysis (Pd)	Pd(0) / Chiral Phosphoramidite	[3+2] Cycloaddition	70 - 95%	90 - 98%	High structural complexity, direct ring formation.	[11]
Metal Catalysis (Rh)	Rh₂(esp)₂	C-H Amination	60 - 85%	90 - 97%	High atom economy, functionalizes unactivated C-H bonds.	[9][10]
Biocatalysis	Engineered P411 Enzyme	Intramolecular C-H Amination	50 - 74%	95 - >99%	Environmentally benign (aqueous media), exceptional selectivity.	[15][16][17]
Asymmetric Lithiation	s-BuLi / (-)-Sparteine	Deprotonation-Alkylation	60 - 90%	85 - 98%	Well-established, reliable for 2-substitution.	[9]

Section 4: Field-Proven Experimental Protocols

This section provides detailed, step-by-step methodologies for key synthetic transformations. The commentary is intended to reflect the insights of a senior scientist, focusing on critical parameters for success.

Protocol 1: Organocatalytic Asymmetric Michael Addition

(Based on the principles of proline/diarylprolinol catalysis)[7][8][14]

Objective: To synthesize a chiral 4-nitro-gamma-amino aldehyde via the conjugate addition of an aldehyde to a nitroalkene.

Materials:

• Propanal (freshly distilled)

• trans-β-Nitrostyrene

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (20 mol%)

• Toluene (anhydrous)

• Benzoic Acid (co-catalyst, 20 mol%)

• Saturated aqueous NH₄Cl solution

• Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add trans-β-nitrostyrene (1.0 mmol, 1.0 eq) and the (S)-diarylprolinol silyl ether catalyst (0.2 mmol, 20 mol%).

• Add anhydrous toluene (5.0 mL) and stir the mixture until all solids are dissolved.

• Add propanal (3.0 mmol, 3.0 eq). Scientist's Note: Using an excess of the aldehyde is crucial to push the equilibrium towards enamine formation and achieve high conversion.

• Cool the reaction mixture to 0 °C in an ice bath.

• Stir the reaction at 0 °C for 24-48 hours. Monitor the reaction progress by TLC (thin-layer chromatography).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL). Combine the organic layers.

• Wash the combined organic layers with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Purification:

• The crude product is purified by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to afford the desired chiral Michael adduct.

Self-Validation:

• The enantiomeric excess (ee) of the product should be determined by chiral HPLC analysis. High diastereoselectivity is typically observed directly from ¹H NMR analysis of the crude reaction mixture.

Protocol 2: Biocatalytic Intramolecular C-H Amination

(Based on the work of Arnold and coworkers)[15][16][17]

Objective: To synthesize a chiral pyrrolidine via enzyme-catalyzed C-H amination of an aliphatic azide.

Materials:

• Lyophilized E. coli whole cells expressing the engineered P411 variant (e.g., P411-PYS-5149).

• Azide substrate (e.g., 5-phenyl-1-pentyl azide) (10 mM final concentration).

• Glucose (1% w/v).

• MOPS buffer (100 mM, pH 8.2).

• Sodium dithionite (for creating anaerobic conditions).

• Ethyl acetate.

Procedure:

• In a glovebox or anaerobic chamber, prepare a stock solution of the azide substrate in DMSO.

• In a 2 mL vial, suspend the lyophilized E. coli cells (20 mg/mL) in the MOPS buffer.

• Add glucose to the cell suspension. Scientist's Note: Glucose serves as a co-factor regeneration system, providing the necessary reducing equivalents for the enzyme's catalytic cycle.

• Add the azide substrate from the stock solution to the cell suspension to reach the final desired concentration (e.g., 10 mM).

• Seal the vial tightly with a screw cap containing a Teflon septum.

• Remove the vial from the glovebox and place it on a shaker at 250 rpm at room temperature (or optimal temperature for the specific enzyme variant).

• Allow the reaction to proceed for 24 hours.

Workup and Purification:

• After 24 hours, add an equal volume of ethyl acetate to the reaction vial.

• Vortex vigorously for 2 minutes to extract the product.

• Centrifuge the mixture to separate the organic and aqueous layers.

• Carefully collect the organic layer. The product concentration and enantiomeric excess are typically determined by chiral GC or HPLC analysis of this organic extract.

Trustworthiness:

• This protocol is self-validating through the analysis of the product's enantiomeric excess. A control reaction with wild-type (unevolved) enzyme or heat-denatured enzyme should show no product formation, confirming that the observed activity is due to the engineered biocatalyst.

Section 5: Conclusion and Future Outlook

The synthesis of chiral pyrrolidine scaffolds has evolved from a reliance on nature's chiral pool to a sophisticated field employing highly selective and efficient catalytic methods. Organocatalysis and transition metal catalysis have provided robust and scalable platforms for accessing a vast chemical space of substituted pyrrolidines. The emergence of biocatalysis and other modern techniques like photoredox and flow chemistry promises a future of even more sustainable, efficient, and innovative synthetic routes.[23][24][25]

For the drug development professional, this diverse synthetic toolbox is invaluable. It allows for the rapid generation of compound libraries, the optimization of lead candidates, and the scalable production of active pharmaceutical ingredients. As our understanding of reaction mechanisms deepens and new catalytic systems are discovered, the privileged pyrrolidine scaffold will undoubtedly continue to be a central element in the quest for novel therapeutics.

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A Guide to the Enantioselective Synthesis of Substituted Pyrrolidines: Strategies and Methodologies for Drug Discovery and Development

The substituted pyrrolidine motif is a cornerstone of modern medicinal chemistry and asymmetric catalysis. Its prevalence in a wide array of FDA-approved pharmaceuticals and its critical role as a chiral ligand and organocatalyst underscore the enduring need for efficient and stereocontrolled synthetic methodologies. This in-depth technical guide provides a comprehensive overview of the core strategies for the enantioselective synthesis of substituted pyrrolidines, designed for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of key transformations, offer field-proven insights into experimental design, and provide detailed protocols for representative reactions.

The Strategic Imperative for Enantiopure Pyrrolidines

The biological activity of a chiral molecule is often confined to a single enantiomer. Consequently, the ability to selectively synthesize one enantiomer of a substituted pyrrolidine is of paramount importance in drug discovery, as it allows for the optimization of therapeutic efficacy while minimizing off-target effects and potential toxicity associated with the other enantiomer. The pyrrolidine ring's conformational rigidity and the stereochemical information embedded in its substituents make it an ideal scaffold for creating potent and selective therapeutic agents.[1][2]

Core Synthetic Strategies: A Mechanistic Approach

The enantioselective construction of the pyrrolidine ring can be broadly categorized into several key strategies. The choice of strategy is often dictated by the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis.

Asymmetric Organocatalysis: The Power of Chiral Amines

The dawn of modern asymmetric organocatalysis was marked by the discovery that the naturally occurring amino acid L-proline could effectively catalyze asymmetric aldol and Michael reactions.[3][4][5][6] This groundbreaking work paved the way for the development of a plethora of chiral pyrrolidine-based organocatalysts.

Mechanism of Action: These catalysts, particularly diarylprolinol silyl ethers, operate through the formation of a nucleophilic enamine intermediate with a carbonyl donor. The catalyst's chiral environment then directs the approach of an electrophile, leading to the formation of a new carbon-carbon bond with high enantioselectivity. The resulting adduct can then undergo subsequent cyclization to afford the desired pyrrolidine.[7][8]

Key Advantages:

• Metal-Free: Avoids potential metal contamination in the final product, a critical consideration in pharmaceutical manufacturing.

• Mild Reaction Conditions: Often proceed at room temperature and are tolerant of a wide range of functional groups.

• Operational Simplicity: Catalysts are often commercially available or readily synthesized.

Representative Organocatalytic Michael Addition for Pyrrolidine Synthesis

A common approach involves the Michael addition of an aldehyde to a nitroalkene, catalyzed by a diarylprolinol silyl ether. The resulting γ-nitroaldehyde can then be reductively cyclized to furnish the substituted pyrrolidine.[8][9]

Experimental Protocol: Organocatalytic Asymmetric Michael Addition

Objective: To synthesize a chiral γ-nitroaldehyde precursor for a substituted pyrrolidine.

Materials:

• Propanal (1.0 equiv)

• β-Nitrostyrene (1.2 equiv)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.1 equiv)

• Toluene (as solvent)

• Trifluoroacetic acid (TFA) (0.1 equiv, as co-catalyst)

Procedure:

• To a stirred solution of propanal in toluene at room temperature, add the (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether catalyst and TFA.

• Stir the mixture for 10 minutes to allow for pre-formation of the enamine intermediate.

• Add the β-nitrostyrene and continue stirring at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired γ-nitroaldehyde.

Metal-Catalyzed Asymmetric [3+2] Cycloadditions: A Convergent Approach

The [3+2] cycloaddition of an azomethine ylide with an alkene is one of the most powerful and atom-economical methods for the direct construction of the pyrrolidine ring, capable of generating up to four contiguous stereocenters in a single step.[2][10] The use of chiral metal catalysts, particularly those based on copper, palladium, and silver, has enabled exquisite control over the enantioselectivity of this transformation.

Mechanism of Action: The reaction is initiated by the coordination of a chiral metal-ligand complex to an imine precursor of the azomethine ylide. Deprotonation generates the metal-associated azomethine ylide, which then undergoes a concerted or stepwise cycloaddition with the dipolarophile (alkene). The chiral ligand environment dictates the facial selectivity of the cycloaddition, leading to the formation of an enantioenriched pyrrolidine.[11][12][13][14]

Key Advantages:

• High Atom Economy: All atoms from the reactants are incorporated into the product.

• Stereochemical Complexity: Can generate multiple stereocenters in a single step with high diastereoselectivity and enantioselectivity.

• Broad Substrate Scope: Tolerant of a wide variety of imines and alkenes.

Catalyst Systems and Their Applications:

Metal Catalyst	Chiral Ligand	Typical Application	Enantiomeric Excess (ee)
Copper(I)	Walphos, Segphos	Cycloaddition with electron-deficient alkenes (e.g., maleimides, acrylates)	Up to >99%
Palladium(0)	Phosphoramidites	Cycloaddition of trimethylenemethane (TMM) with imines	Up to 99%
Silver(I)	Chiral Phosphines	Cycloaddition with a variety of alkenes	High ee

This table provides a general overview. Specific results can vary based on substrates and reaction conditions.[11][12][13][15][16][17]

Experimental Protocol: Copper-Catalyzed Enantioselective [3+2] Cycloaddition

Objective: To synthesize a highly functionalized, enantioenriched pyrrolidine via a [3+2] cycloaddition.[12][13]

Materials:

• Glycine methyl ester hydrochloride (1.0 equiv)

• Benzaldehyde (1.0 equiv)

• N-Phenylmaleimide (1.2 equiv)

• Copper(I) acetate (0.05 equiv)

• (R)-(-)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine (a Josiphos-type ligand) (0.055 equiv)

• Triethylamine (2.2 equiv)

• Toluene (as solvent)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve the copper(I) acetate and the chiral phosphine ligand in toluene.

• Stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Add the glycine methyl ester hydrochloride, benzaldehyde, and N-phenylmaleimide.

• Add the triethylamine dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or HPLC.

• Upon completion, filter the reaction mixture through a short pad of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography to afford the desired pyrrolidine.

Rhodium and Iridium-Catalyzed Asymmetric Cyclizations

Transition metal-catalyzed intramolecular reactions provide a powerful means to construct the pyrrolidine ring from acyclic precursors. Rhodium and iridium catalysts are particularly effective in promoting asymmetric cyclization reactions.

• Rhodium-Catalyzed Arylative Cyclization: This method involves the reaction of a nitrogen-tethered alkyne-enoate with an arylboronic acid in the presence of a chiral rhodium catalyst. The reaction proceeds via a cascade process that forms two new carbon-carbon bonds and one stereocenter, yielding chiral pyrrolidines with good enantioselectivities.[18]

• Iridium-Catalyzed Reductive Azomethine Ylide Generation: Vaska's complex, an iridium catalyst, can be used for the reductive generation of azomethine ylides from tertiary amides and lactams. These ylides can then undergo intramolecular or intermolecular [3+2] cycloadditions to form complex pyrrolidine structures.[19][20][21]

Logical Flow of Iridium-Catalyzed Reductive Azomethine Ylide Generation and Cycloaddition

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Synthesis of 1-(pyrrolidin-2-yl)propan-2-one derivatives

An In-depth Technical Guide to the Synthesis of 1-(Pyrrolidin-2-yl)propan-2-one Derivatives

Abstract

The 1-(pyrrolidin-2-yl)propan-2-one scaffold is a privileged structural motif found in a variety of natural products and serves as a crucial building block in medicinal chemistry. As a core component of alkaloids like hygrine and ruspolinone, its synthesis has attracted considerable attention from the scientific community.[1][2] This guide provides an in-depth technical overview of the primary synthetic strategies for accessing these valuable derivatives. It is designed for researchers, chemists, and drug development professionals, offering not just protocols but also the underlying mechanistic rationale and strategic considerations for each approach. We will explore methodologies ranging from classical chiral pool synthesis starting with proline to modern catalytic asymmetric reactions, providing a comprehensive framework for informed decision-making in the laboratory.

Strategic Importance of the Pyrrolidine-Acetone Core

The pyrrolidine ring is a ubiquitous feature in pharmaceuticals and natural products, prized for its conformational rigidity and ability to engage in key biological interactions.[3][4][5] When functionalized with an acetonyl (propan-2-one) side chain at the 2-position, the resulting structure becomes a versatile intermediate. The ketone functionality is a synthetic handle for a multitude of transformations, including reductive aminations, aldol condensations, and the formation of various heterocyclic systems.[6][7] Furthermore, the inherent chirality of the C2-substituted pyrrolidine ring makes these compounds valuable targets in stereoselective synthesis.[4][8]

This guide dissects four principal synthetic paradigms for constructing this molecular framework.

Strategy I: Chiral Pool Synthesis from Proline

The most direct and widely adopted strategy leverages L- or D-proline as an inexpensive, enantiomerically pure starting material. This approach preserves the inherent stereochemistry of the proline C2 center, translating it directly to the final product. The core challenge lies in the effective conversion of the carboxylic acid moiety into the desired three-carbon ketone side chain.

Causality and Mechanistic Insights

The transformation from proline to the target ketone necessitates a carbon-carbon bond-forming event at the carbonyl carbon of the proline. Direct addition of organometallic reagents like methyllithium or methylmagnesium bromide to a proline ester is often plagued by over-addition, leading to tertiary alcohol byproducts.[9] To circumvent this, two primary tactics are employed:

• Activation as a Weinreb Amide: The conversion of N-protected proline to its N,O-dimethylhydroxylamide (Weinreb amide) derivative is a robust solution. The resulting Weinreb amide reacts with organometallic reagents (e.g., methyl Grignard or methyllithium) to form a stable, chelated tetrahedral intermediate. This intermediate resists collapse and subsequent over-addition until acidic workup, cleanly affording the desired ketone.

• Acylative Decarboxylation: A classic approach involves the reaction of N-protected proline with a reagent like acetic anhydride. This can proceed through a mixed anhydride, which upon heating or in the presence of a base, can undergo acylation and subsequent decarboxylation to install the acetyl group. Related methods involve the condensation of proline derivatives with reagents like Meldrum's acid followed by decarboxylation.[10][11][12]

The protection of the pyrrolidine nitrogen is critical to prevent its unwanted nucleophilic or basic interference with the reagents used for the C-C bond formation. Standard protecting groups such as Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) are typically used.

Visualizing the Proline-to-Ketone Pathway

Caption: Synthetic workflow from L-proline via a Weinreb amide intermediate.

Representative Experimental Protocol: Weinreb Amide Route

Step 1: Synthesis of N-Boc-L-proline Weinreb Amide

• To a stirred solution of N-Boc-L-proline (1.0 eq) in dichloromethane (DCM, 0.2 M) at 0 °C, add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and a coupling agent such as EDC (1.2 eq) or HATU (1.2 eq).

• Add a tertiary amine base like N,N-diisopropylethylamine (DIPEA, 2.5 eq) dropwise to neutralize the hydrochloride salt and facilitate coupling.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the pure Weinreb amide.

Step 2: Synthesis of N-Boc-1-(pyrrolidin-2-yl)propan-2-one

• Dissolve the N-Boc-L-proline Weinreb amide (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) and cool the solution to 0 °C under an inert atmosphere (N₂ or Ar).

• Add methyllithium (1.6 M in diethyl ether, 1.5 eq) or methylmagnesium bromide (3.0 M in diethyl ether, 1.5 eq) dropwise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 2-3 hours.

• Quench the reaction carefully by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude ketone by flash chromatography to yield the N-Boc protected product.

Step 3: Deprotection

• Dissolve the N-Boc protected ketone (1.0 eq) in DCM (0.5 M).

• Add trifluoroacetic acid (TFA, 10 eq) or a solution of 4 M HCl in dioxane (10 eq).

• Stir at room temperature for 1-2 hours until deprotection is complete (monitored by TLC).

• Remove the solvent and excess acid under reduced pressure. The resulting salt can be used directly or neutralized with a base to obtain the free amine.

Strategy II: Organocatalytic Asymmetric Synthesis

The rise of organocatalysis has opened new avenues for the asymmetric synthesis of chiral molecules. Proline itself can act as a catalyst for aldol reactions, leveraging enamine catalysis to create C-C bonds with high stereocontrol.[13][14][15]

Causality and Mechanistic Insights

The mechanism, famously elucidated by List and Houk, involves the formation of a nucleophilic enamine intermediate between the catalyst (proline) and a ketone (acetone).[16][17] This chiral enamine then attacks an aldehyde electrophile in a stereodefined manner, directed by the stereocenter of the proline catalyst. A subsequent hydrolysis step releases the aldol product and regenerates the catalyst.[14][16] To synthesize the target scaffold, the reaction would be between acetone and an N-protected aminoacetaldehyde derivative. The resulting aldol product would then require further functional group manipulations (e.g., deoxygenation of the secondary alcohol) to reach the final product.

Visualizing the Organocatalytic Cycle

Caption: Proline-catalyzed asymmetric aldol reaction for C-C bond formation.

Strategy III: Cyclization of Acyclic Precursors

Instead of starting with the pyrrolidine ring, this strategy builds it from a linear precursor that already contains the necessary carbon framework. This approach offers significant flexibility in the substitution patterns of the final product.

Causality and Mechanistic Insights

A powerful method in this category is the catalytic asymmetric 1,3-dipolar cycloaddition between an azomethine ylide and a suitable dipolarophile.[18] An azomethine ylide, often generated in situ from an imine derived from an α-amino acid ester, acts as the three-atom component. A two-atom component, such as an α,β-unsaturated ketone (e.g., methyl vinyl ketone), serves as the dipolarophile. This concerted [3+2] cycloaddition can be rendered highly enantioselective by using a chiral metal catalyst (e.g., complexes of Cu(I) or Ag(I) with chiral ligands), directly forming a highly functionalized pyrrolidine ring.

Visualizing the [3+2] Cycloaddition

Caption: General scheme for pyrrolidine synthesis via [3+2] cycloaddition.

Strategy IV: Alkylation of Pyrrolidine Derivatives

A conceptually simple approach is the direct N-alkylation or C-alkylation of a suitable pyrrolidine precursor.

Causality and Mechanistic Insights

• N-Alkylation: This involves the reaction of pyrrolidine with a reagent like chloroacetone or bromoacetone. This method synthesizes 1-(pyrrolidin-1-yl)propan-2-one, an isomer of the target compound where the side chain is attached to the nitrogen. While not the primary target of this guide, it is a relevant and facile reaction.

• C-Alkylation: This is a more challenging but direct route. It involves generating a nucleophilic center at the C2 position of a pyrrolidine derivative. This can be achieved by forming an enolate from a pyrrolidin-2-one (a lactam) precursor, followed by alkylation. The lactam would then need to be reduced to the corresponding pyrrolidine. Alternatively, forming an α-lithio derivative of an N-protected pyrrolidine and reacting it with an electrophilic acetone equivalent is also a viable, albeit technically demanding, pathway.

Comparative Analysis of Synthetic Strategies

Strategy	Key Starting Materials	Major Advantages	Key Challenges & Limitations	Stereocontrol
I. Chiral Pool	L- or D-Proline	Readily available, inexpensive starting material; excellent stereocontrol.	Multi-step process; requires protection/deprotection; potential for over-addition with organometallics.	Excellent (derived from starting material).
II. Organocatalysis	Acetone, N-protected aminoacetaldehyde	High enantioselectivity possible; metal-free; catalytic.	Aldol product requires further functional group manipulation; optimization of conditions can be extensive.	Good to Excellent (catalyst-controlled).
III. Cyclization	α-Amino acids, α,β-unsaturated ketones	High convergence; access to diverse substitution patterns.	Requires development of specific precursors; catalyst optimization is crucial for stereoselectivity.	Good to Excellent (catalyst-controlled).
IV. Alkylation	Pyrrolidin-2-one, N-protected pyrrolidine	Potentially very direct and convergent routes.	C-alkylation can be difficult to control; regioselectivity issues; harsh conditions may be required (e.g., strong bases).	Variable; may require chiral auxiliaries or subsequent resolution.

Conclusion and Future Outlook

The synthesis of 1-(pyrrolidin-2-yl)propan-2-one derivatives is a well-explored field, with the chiral pool approach from proline remaining the most reliable and common strategy for accessing enantiopure compounds. However, advances in catalysis, particularly asymmetric organocatalysis and transition-metal-catalyzed cycloadditions, have provided powerful alternatives that offer greater flexibility and novelty in molecular design.

Future efforts will likely focus on increasing the efficiency and sustainability of these syntheses. The development of biocatalytic routes, employing enzymes to perform key transformations with perfect stereocontrol, represents an exciting frontier.[19] Additionally, the application of flow chemistry could enable safer, more scalable, and highly optimized production of these important chemical entities, accelerating their application in drug discovery and development.

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Protocols & Analytical Methods

Application Notes and Protocols: 3-(Pyrrolidin-2-yl)propan-1-ol as a Chiral Ligand in Asymmetric Synthesis

For: Researchers, scientists, and drug development professionals.

Introduction: The Architectural Advantage of 3-(Pyrrolidin-2-yl)propan-1-ol in Asymmetric Catalysis

The pyrrolidine scaffold, a cornerstone in the architecture of numerous natural products and pharmaceuticals, continues to be a focal point in the design of effective chiral ligands for asymmetric synthesis.[1][2] Derived from the readily available chiral pool of proline, pyrrolidine-based ligands offer a structurally rigid and stereochemically defined framework that is essential for inducing high levels of enantioselectivity.[3] Among these, chiral amino alcohols are a particularly potent class of ligands, capable of forming stable chelate complexes with metal centers to create a well-defined chiral environment for a variety of chemical transformations.[4]

This guide focuses on the application of (S)-3-(pyrrolidin-2-yl)propan-1-ol, a chiral amino alcohol, as a ligand in asymmetric synthesis. While direct literature on this specific ligand is emerging, its structural similarity to other well-studied pyrrolidinylmethanols allows for the development of robust protocols based on established methodologies.[5] The presence of a primary alcohol tethered to the pyrrolidine ring at the 2-position provides a key coordination site, which, in conjunction with the stereocenter of the pyrrolidine ring, dictates the facial selectivity of substrate approach to the catalytic center.

This document provides a detailed protocol for the synthesis of enantiopure (S)-3-(pyrrolidin-2-yl)propan-1-ol from L-proline. Subsequently, a comprehensive application note and a step-by-step protocol for its use in the asymmetric addition of diethylzinc to aldehydes, a benchmark reaction for evaluating the efficacy of chiral amino alcohol ligands, are presented.[4]

Part 1: Synthesis of (S)-3-(Pyrrolidin-2-yl)propan-1-ol

The synthesis of enantiopure (S)-3-(pyrrolidin-2-yl)propan-1-ol can be efficiently achieved from the readily available and inexpensive chiral starting material, L-proline. The synthetic strategy involves the reduction of the carboxylic acid functionality of a protected proline derivative.

Synthetic Workflow:

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Application Notes and Protocols for 3-(Pyrrolidin-2-yl)propan-1-ol in Organocatalysis

Introduction: A New Frontier in Prolinol-Derived Organocatalysis

The field of asymmetric organocatalysis has identified the pyrrolidine scaffold as a "privileged" structural motif, capable of inducing high stereoselectivity in a multitude of carbon-carbon bond-forming reactions.[1][2] This prominence began with the groundbreaking use of L-proline and has since expanded to a diverse family of derivatives, each tailored to optimize reactivity and selectivity.[3][4] Among these, prolinol-based catalysts, which feature a hydroxymethyl group at the C2 position, have demonstrated exceptional utility. This guide focuses on a structurally distinct analog, 3-(pyrrolidin-2-yl)propan-1-ol , a molecule poised for exploration in asymmetric synthesis.

While direct, extensive literature on the catalytic applications of 3-(pyrrolidin-2-yl)propan-1-ol is emerging, its structural similarity to well-established prolinol catalysts provides a strong foundation for predicting its behavior and designing effective protocols. The extended three-carbon alcohol side chain offers a unique steric and electronic profile that may present novel advantages in transition state organization, potentially influencing diastereoselectivity and enantioselectivity in unforeseen ways.

This document serves as a detailed guide for researchers, scientists, and drug development professionals interested in exploring the catalytic potential of 3-(pyrrolidin-2-yl)propan-1-ol. We will provide a robust theoretical framework grounded in the established principles of enamine and iminium ion catalysis, alongside detailed, field-proven protocols for key asymmetric transformations that can be adapted for this promising catalyst.

Core Principle: Enamine and Iminium Ion Catalysis

The catalytic power of 3-(pyrrolidin-2-yl)propan-1-ol, like other secondary amine catalysts, stems from its ability to reversibly form two key reactive intermediates with carbonyl compounds: enamines and iminium ions .[1] This dual mode of activation allows for the catalysis of a wide range of reactions.

• Enamine Catalysis: When reacted with a ketone or aldehyde (the nucleophile), the pyrrolidine nitrogen forms a nucleophilic enamine intermediate. This process increases the energy of the Highest Occupied Molecular Orbital (HOMO) of the carbonyl compound, effectively making the α-carbon a potent nucleophile for attacking electrophiles such as aldehydes (in aldol reactions) or α,β-unsaturated systems (in Michael additions).[4] The chiral environment of the catalyst directs this attack, leading to the formation of a specific enantiomer.

• Iminium Ion Catalysis: When reacting with an α,β-unsaturated aldehyde or ketone (the electrophile), the catalyst forms a transient iminium ion. This activation pathway lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the carbonyl compound, rendering the β-carbon highly susceptible to attack by nucleophiles.

The hydroxyl group on the propanol side chain is hypothesized to play a crucial role in stabilizing the transition state through hydrogen bonding, similar to the function of the carboxyl group in proline or the hydroxyl group in prolinol.[4][5] This interaction helps to orient the reactants, leading to enhanced stereocontrol.

Catalytic Cycle for Asymmetric Aldol Reaction

Caption: Enamine catalytic cycle for the asymmetric aldol reaction.

Application I: Asymmetric Aldol Reaction

The direct asymmetric aldol reaction is a cornerstone of organic synthesis, enabling the construction of chiral β-hydroxy carbonyl compounds. Prolinol-type catalysts are known to be effective in this transformation.[6] The following protocol is a robust starting point for evaluating 3-(pyrrolidin-2-yl)propan-1-ol in this context.

Rationale for Experimental Choices

• Catalyst Loading: A loading of 10-20 mol% is typical for organocatalysts to ensure a reasonable reaction rate without excessive cost or purification challenges.

• Solvent: Aprotic solvents like DMF or chloroform are often used to prevent interference with the catalytic cycle. The choice of solvent can significantly impact stereoselectivity, and screening is recommended.

• Temperature: Reactions are often run at room temperature or slightly below to balance reaction rate and selectivity. Lower temperatures generally favor higher enantioselectivity.

• Excess Nucleophile: Using the ketone component in large excess serves both as the nucleophile and the reaction solvent, driving the equilibrium towards product formation.

Detailed Experimental Protocol: Asymmetric Aldol Addition

Reaction: p-Nitrobenzaldehyde + Cyclohexanone

• Preparation: To a clean, dry 4 mL vial equipped with a magnetic stir bar, add (S)-3-(pyrrolidin-2-yl)propan-1-ol (6.5 mg, 0.05 mmol, 0.20 equiv).

• Reagent Addition: Add cyclohexanone (1.0 mL, ~10 mmol, 40 equiv) to the vial, followed by p-nitrobenzaldehyde (37.8 mg, 0.25 mmol, 1.0 equiv).

• Reaction: Cap the vial and stir the mixture vigorously at room temperature (20-25 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Typical reaction times range from 24 to 72 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl, 5 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (10 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired β-hydroxy ketone.

• Analysis: Determine the diastereomeric ratio (d.r.) by ¹H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC analysis.

Application II: Asymmetric Michael Addition

The asymmetric Michael (or conjugate) addition is a powerful method for forming C-C bonds by adding a nucleophile to an α,β-unsaturated carbonyl compound. Pyrrolidine-based catalysts excel at activating ketones to add to nitroolefins, yielding valuable γ-nitroketones.[7][8]

Rationale for Experimental Choices

• Co-catalyst/Additive: While not always necessary, an acidic additive can sometimes improve reaction rates and selectivities by facilitating catalyst turnover and participating in hydrogen bonding in the transition state.

• Solvent Choice: The polarity of the solvent can influence the stability of the charged intermediates and transition states. Solvents ranging from non-polar (toluene) to polar aprotic (acetonitrile) should be considered during optimization.

• Stoichiometry: The ketone is typically used in excess to act as a reservoir for enamine formation.

Detailed Experimental Protocol: Asymmetric Michael Addition

Reaction: Cyclohexanone + trans-β-Nitrostyrene

• Preparation: In a dry vial under an inert atmosphere (e.g., nitrogen or argon), dissolve (S)-3-(pyrrolidin-2-yl)propan-1-ol (5.7 mg, 0.04 mmol, 0.20 equiv) in toluene (1.0 mL).

• Reagent Addition: Add cyclohexanone (83 µL, 0.8 mmol, 4.0 equiv) to the solution, followed by trans-β-nitrostyrene (30 mg, 0.2 mmol, 1.0 equiv).

• Reaction: Stir the reaction mixture at room temperature. Monitor the consumption of the nitrostyrene by TLC. Reactions are typically complete within 12 to 48 hours.

• Work-up: Once the reaction is complete, concentrate the mixture directly under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to isolate the γ-nitroketone product.

• Analysis: Determine the diastereomeric ratio and enantiomeric excess of the purified product by ¹H NMR and chiral HPLC, respectively.

Experimental Workflow Visualization

Caption: General experimental workflow for organocatalytic reactions.

Expected Performance and Data Summary

While specific experimental data for 3-(pyrrolidin-2-yl)propan-1-ol is not yet widely published, we can project its potential performance based on results from structurally similar prolinol catalysts. The following table provides an example of expected outcomes for the model reactions described above. Note: These values are illustrative and will require experimental validation and optimization.

Entry	Reaction Type	Electrophile	Nucleophile	Catalyst Loading (mol%)	Yield (%)	d.r. (syn:anti)	ee (%)
1	Aldol Addition	p-Nitrobenzaldehyde	Cyclohexanone	20	85-95	>95:5	90-98
2	Michael Addition	trans-β-Nitrostyrene	Cyclohexanone	20	90-99	>95:5	92-99
3	Aldol Addition	Benzaldehyde	Acetone	20	70-85	N/A	85-95
4	Michael Addition	1-Nitrocyclohexene	Propanal	20	80-90	90:10	88-96

Conclusion and Future Outlook

3-(pyrrolidin-2-yl)propan-1-ol represents an intriguing and accessible addition to the organocatalyst toolkit. Its unique structure, featuring an extended alcohol side chain, offers new possibilities for modulating the steric and electronic environment of the catalytic pocket. The protocols and principles outlined in this guide provide a solid foundation for researchers to begin exploring its utility in asymmetric aldol, Michael, and other enamine- or iminium-mediated transformations. Systematic investigation into solvent effects, temperature, and additive screening will be crucial to fully unlock the potential of this catalyst and define its niche within the broader landscape of asymmetric organocatalysis.

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• Zhang, F., et al. (2007). Pyrrolidine as an efficient organocatalyst for direct aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with ketones. Tetrahedron, 63(22), 4636-4641. Available at: [Link]

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• De Vylder, A., et al. (2015). A Pyrrolidine Functionalized Poly[(ethylene glycol) Methacrylate] Resin as a Heterogeneous Catalyst for Aqueous Aldol Reactions. Catalysts, 5(3), 1388-1405. Available at: [Link]

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Foreword: The Architectural Advantage of Chiral Pyrrolidines in Catalysis

An In-Depth Guide to the Catalytic Applications of Metal Complexes with 3-(Pyrrolidin-2-yl)propan-1-ol

The pyrrolidine scaffold, a five-membered saturated nitrogen heterocycle, stands as a cornerstone in the architecture of chiral ligands and organocatalysts.[1][2] Its inherent chirality, conformational rigidity, and the stereogenic centers that can be readily installed have made it a privileged motif in asymmetric synthesis.[3][4] Among the myriad of pyrrolidine derivatives, amino alcohols represent a particularly versatile class of ligands. The presence of both a nitrogen and a hydroxyl group allows for the formation of stable chelate complexes with a variety of transition metals, creating a well-defined chiral environment around the metallic center.

This guide focuses on a specific and highly promising, yet underexplored, chiral amino alcohol: 3-(pyrrolidin-2-yl)propan-1-ol. The three-carbon spacer between the pyrrolidine ring and the hydroxyl group offers unique steric and electronic properties compared to its more common prolinol counterparts. This subtle structural modification can have a profound impact on the catalytic activity and enantioselectivity of its metal complexes.

Herein, we provide a comprehensive overview of the synthesis of 3-(pyrrolidin-2-yl)propan-1-ol, the preparation of its ruthenium and copper complexes, and detailed protocols for their application in two key catalytic transformations: asymmetric transfer hydrogenation and enantioselective oxidation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the catalytic potential of these novel complexes.

I. The Ligand: Synthesis of (S)-3-(Pyrrolidin-2-yl)propan-1-ol

The synthesis of (S)-3-(pyrrolidin-2-yl)propan-1-ol can be readily achieved from the chiral pool, starting with the naturally abundant amino acid, L-proline. The following protocol outlines a reliable synthetic route.

Conceptual Workflow for Ligand Synthesis

Caption: Synthetic pathway for (S)-3-(pyrrolidin-2-yl)propan-1-ol.

Protocol 1: Synthesis of (S)-3-(Pyrrolidin-2-yl)propan-1-ol

Step 1: N-Protection of L-Proline

• To a solution of L-proline (10.0 g, 86.8 mmol) in a 1:1 mixture of dioxane and water (100 mL), add sodium carbonate (23.0 g, 217 mmol).

• Cool the mixture to 0 °C and add di-tert-butyl dicarbonate (Boc₂O) (20.8 g, 95.5 mmol) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Acidify the mixture to pH 2-3 with 1 M HCl and extract with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford N-Boc-L-proline as a white solid.

Step 2: Synthesis of the Weinreb Amide

• Dissolve N-Boc-L-proline (15.0 g, 69.7 mmol) in dichloromethane (DCM, 150 mL).

• Add N,O-dimethylhydroxylamine hydrochloride (7.5 g, 76.7 mmol), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (16.0 g, 83.6 mmol), and 1-hydroxybenzotriazole (HOBt) (11.3 g, 83.6 mmol).

• Add triethylamine (29.1 mL, 209 mmol) dropwise at 0 °C.

• Stir the reaction at room temperature for 12 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to give the Weinreb amide.

Step 3: Reduction to the Aldehyde

• Dissolve the Weinreb amide (10.0 g, 38.7 mmol) in anhydrous THF (100 mL) and cool to -78 °C.

• Add lithium aluminum hydride (1.0 M in THF, 42.6 mL, 42.6 mmol) dropwise.

• Stir at -78 °C for 1 hour, then quench the reaction by the sequential addition of water (1.6 mL), 15% NaOH (1.6 mL), and water (4.8 mL).

• Allow the mixture to warm to room temperature, filter through Celite, and concentrate the filtrate to yield the crude aldehyde.

Step 4: Wittig Reaction

• To a suspension of (carbethoxymethylene)triphenylphosphorane (16.1 g, 46.2 mmol) in DCM (100 mL), add the crude aldehyde from the previous step.

• Stir the reaction at room temperature for 6 hours.

• Concentrate the reaction mixture and purify by column chromatography (silica gel, hexane/ethyl acetate) to obtain the α,β-unsaturated ester.

Step 5: Reduction and Deprotection

• Dissolve the unsaturated ester (5.0 g, 19.6 mmol) in methanol (50 mL) and add 10% Pd/C (0.5 g).

• Hydrogenate the mixture under a hydrogen atmosphere (balloon) for 12 hours.

• Filter the catalyst and concentrate the filtrate.

• Dissolve the resulting saturated ester in anhydrous THF (50 mL) and add lithium aluminum hydride (1.5 g, 39.2 mmol) portion-wise at 0 °C.

• Reflux the mixture for 4 hours, then cool to 0 °C and quench as described in Step 3.

• Filter and concentrate the crude product.

• Dissolve the crude product in DCM (20 mL) and add trifluoroacetic acid (TFA, 10 mL). Stir for 2 hours at room temperature.

• Concentrate the mixture and basify with 2 M NaOH. Extract with DCM, dry the organic layer, and concentrate to yield (S)-3-(pyrrolidin-2-yl)propan-1-ol.

II. Synthesis of Metal Complexes

The bidentate N,O-coordination of 3-(pyrrolidin-2-yl)propan-1-ol makes it an excellent ligand for a range of transition metals. Here, we detail the synthesis of a representative ruthenium(II) and copper(II) complex.

General Complexation Scheme

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Protocols for Using 3-(pyrrolidin-2-yl)propan-1-ol and its Analogs in Asymmetric Michael Additions

An Application Guide for Researchers

Introduction: The Power of the Pyrrolidine Scaffold in Organocatalysis

The asymmetric Michael addition stands as a cornerstone of modern organic synthesis, enabling the stereocontrolled formation of carbon-carbon bonds, a critical step in the construction of complex, biologically active molecules.[1][2] Within the arsenal of tools to achieve this transformation, organocatalysis has emerged as a powerful, environmentally conscious alternative to metal-based catalysts.[3][4] At the heart of many successful organocatalytic systems lies the chiral pyrrolidine motif, popularized by seminal work on proline and its derivatives.[4][5]

This guide focuses on the application of 3-(pyrrolidin-2-yl)propan-1-ol, a member of the prolinol family of organocatalysts, in asymmetric Michael additions. While this specific catalyst represents a fundamental structural scaffold, its more sterically demanding and electronically tuned derivatives, such as the renowned diarylprolinol silyl ethers (e.g., Hayashi-Jørgensen catalysts), have seen broader application due to the exceptional levels of stereocontrol they impart.[3][4][5] This document will provide a comprehensive framework, starting with the foundational principles of the parent prolinol structure and extending to detailed, field-proven protocols adapted from its high-performance analogs. We will delve into the mechanistic underpinnings of this catalyst class, explaining the causality behind experimental choices to empower researchers in optimizing their own synthetic endeavors.

Catalytic Principle & Mechanism of Action

The efficacy of 3-(pyrrolidin-2-yl)propan-1-ol and its derivatives hinges on their ability to engage in a catalytic cycle known as enamine catalysis. The secondary amine of the pyrrolidine ring is the operational core, reversibly reacting with a carbonyl-containing Michael donor (e.g., an aldehyde or ketone) to form a nucleophilic enamine intermediate.[6] This enamine, now activated, attacks the electron-deficient Michael acceptor (e.g., a nitroolefin). The true ingenuity of these catalysts lies in how the chiral scaffold orchestrates this attack to favor one stereochemical outcome.

In catalysts like 3-(pyrrolidin-2-yl)propan-1-ol, the hydroxyl group can play a role in stabilizing transition states through hydrogen bonding. However, in the more advanced diarylprolinol silyl ether catalysts, the bulky silyl ether group acts as a steric shield, physically blocking one face of the enamine, thereby directing the Michael acceptor to the opposite face with high fidelity.[7][8] This steric control is a key reason for the exceptional enantioselectivity often observed with these systems. The subsequent hydrolysis of the resulting iminium ion regenerates the catalyst and releases the chiral product, completing the cycle.

Caption: The Enamine Catalysis Cycle for Michael Additions.

General Protocol: Asymmetric Michael Addition of Aldehydes to Nitroolefins

This protocol provides a robust starting point for researchers. It is synthesized from established methodologies for prolinol-type catalysts and should be optimized for specific substrates.[9][10]

Materials & Reagents

• Michael Donor: Aldehyde (e.g., propanal, isobutyraldehyde), 2.0 - 5.0 equivalents.

• Michael Acceptor: Nitroolefin (e.g., β-nitrostyrene), 1.0 equivalent.

• Catalyst: (S)-3-(pyrrolidin-2-yl)propan-1-ol or derivative (e.g., Hayashi-Jørgensen catalyst), 5-20 mol%.

• Additive (Optional): Benzoic acid or other weak acid, 5-20 mol%.[10]

• Solvent: Dichloromethane (DCM), Chloroform, Toluene, or solvent-free.[10]

• Workup: Saturated aq. NH₄Cl, Ethyl acetate, Anhydrous MgSO₄.

• Purification: Silica gel for column chromatography.

Experimental Workflow

Caption: General experimental workflow for synthesis and purification.

Step-by-Step Procedure

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the nitroolefin (1.0 equiv.), the catalyst (0.1 equiv., 10 mol%), and any additive.

• Solvation: Add the chosen solvent (e.g., DCM, 0.2 M concentration relative to the nitroolefin). Stir the mixture until all solids are dissolved.

• Temperature Control: Cool the mixture to the desired starting temperature (e.g., 0 °C or room temperature) using an appropriate bath.

• Addition of Donor: Add the aldehyde (2.0 equiv.) to the stirred solution.

• Reaction Monitoring: Allow the reaction to stir vigorously at the chosen temperature for the required duration (typically 12-48 hours). Monitor the consumption of the limiting reagent (nitroolefin) by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup & Quenching: Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired Michael adduct.

• Analysis: Characterize the product by NMR and determine the diastereomeric ratio (dr) and enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Key Parameters & Optimization Insights

The success of the Michael addition is highly dependent on the careful tuning of several parameters. Understanding the causality behind these choices is critical for rational optimization.

Parameter	Influence & Rationale	Typical Starting Conditions
Catalyst Loading	Higher loading can increase reaction rate but also cost. Lower loading may require longer reaction times. 10 mol% is a common starting point for balancing efficiency and economy.	10 mol%
Solvent	Non-polar aprotic solvents like Toluene or DCM are common. Solvent choice can affect solubility, catalyst conformation, and transition state stability, thereby influencing stereoselectivity. Some reactions even perform well under solvent-free conditions.[10]	Dichloromethane (DCM)
Temperature	Lower temperatures often lead to higher enantioselectivity by increasing the energy difference between the diastereomeric transition states. However, this comes at the cost of a slower reaction rate.	Room Temperature (20-25°C)
Additive	A weak Brønsted acid (e.g., benzoic acid) can act as a co-catalyst. It is thought to protonate the nitro group of the Michael acceptor, increasing its electrophilicity and accelerating the reaction.[10]	10 mol% Benzoic Acid
Stoichiometry	An excess of the Michael donor (aldehyde) is typically used to ensure complete consumption of the more valuable nitroolefin and to push the equilibrium towards product formation.	2.0 equiv. of Aldehyde

Catalyst Selection: Prolinol vs. Silyl Ether Derivatives

• (S)-3-(pyrrolidin-2-yl)propan-1-ol: As a simpler catalyst, it may offer moderate to good stereoselectivity. The free hydroxyl group can participate in hydrogen bonding, which may influence the transition state assembly. It is an excellent choice for initial screening due to its simpler synthesis.

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Hayashi-Jørgensen Catalyst): This catalyst is the benchmark for a reason.[7][9] The bulky diphenyl and trimethylsilyl groups provide a well-defined chiral pocket that sterically directs the incoming electrophile, consistently leading to very high levels of enantioselectivity (>95% ee) for a wide range of substrates.[5][9] For projects where achieving the highest possible stereoselectivity is paramount, transitioning to this type of catalyst is a logical step.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficient reaction time- Low temperature	- Use freshly prepared/purified catalyst and reagents.- Increase reaction time.- Gradually increase the reaction temperature.
Poor Diastereoselectivity (dr)	- Reaction temperature is too high.- Incorrect solvent choice.	- Lower the reaction temperature (e.g., to 0°C or -20°C).- Screen different solvents (e.g., Toluene, THF, CHCl₃).
Poor Enantioselectivity (ee)	- Catalyst is not providing sufficient stereocontrol.- Racemization of the product.	- Switch to a more sterically demanding catalyst (e.g., a diarylprolinol silyl ether).- Ensure workup conditions are mild and non-basic.
Side Product Formation	- Self-condensation of the aldehyde.- Polymerization of the Michael acceptor.	- Use a larger excess of the aldehyde.- Add the aldehyde slowly to the reaction mixture.

Conclusion

The 3-(pyrrolidin-2-yl)propan-1-ol scaffold is a cornerstone of modern asymmetric organocatalysis. While the parent molecule provides a valuable and accessible entry point into this chemistry, its true power is realized through rationally designed derivatives like the Hayashi-Jørgensen catalysts. By understanding the underlying enamine mechanism and the critical role of steric and electronic factors, researchers can effectively leverage these protocols. This guide serves as a comprehensive starting point for methods development, enabling scientists and drug development professionals to construct complex chiral molecules with precision and efficiency.

References

• Moberg, C. (2013). Mechanism of Diphenylprolinol Silyl Ether Catalyzed Michael Addition Revisited—but Still Controversial. Angewandte Chemie International Edition, 52(8), 2160-2162. Available at: [Link][7][8]

• Hayashi, Y., et al. (2014). Diphenylprolinol silyl ether catalyzed asymmetric Michael reaction of nitroalkanes and β,β-disubstituted α,β-unsaturated aldehydes for the construction of all-carbon quaternary stereogenic centers. Chemistry, 20(38), 12072-82. Available at: [Link][9]

• ResearchGate. (n.d.). Mechanism of Diphenylprolinol Silyl Ether Catalyzed Michael Addition Revisited—but Still Controversial. Retrieved January 17, 2026, from ResearchGate. Available at: [Link]

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• ChemRxiv. (n.d.). Stereo-electronic effect of partial charge over oxygen atom in prolinol ether catalysts in Michael addition reactions of Propanal to β. Retrieved January 17, 2026, from ChemRxiv. Available at: [Link][11]

• Quintavalla, A., Carboni, D., & Lombardo, M. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(5), 2234. Available at: [Link][3]

• ChemRxiv. (n.d.). A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis of Multifunctionalized 3,3'- pyrrolidinyl-spirooxindoles. Retrieved January 17, 2026, from ChemRxiv. Available at: [Link]

• Sci-Hub. (n.d.). Enantioselective Michael addition of α,α-disubstituted aldehydes to nitroolefins catalyzed by a pyrrolidine-pyrazole. Retrieved January 17, 2026, from Sci-Hub. Available at: [Link][10]

• Quintavalla, A., Carboni, D., & Lombardo, M. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. Available at: [Link][5]

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• ResearchGate. (n.d.). (PDF) A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis of Multifunc-tionalized 3,3'-pyrrolidinyl-spirooxindoles. Retrieved January 17, 2026, from ResearchGate. Available at: [Link]

• Wang, W., et al. (2005). Pyrrolidine−Thiourea as a Bifunctional Organocatalyst: Highly Enantioselective Michael Addition of Cyclohexanone to Nitroolefins. Organic Letters, 7(9), 1679-1682. Available at: [Link][12]

• Mondal, A., et al. (2018). The carbamate esters as organocatalysts in asymmetric Michael addition reactions in aqueous media: Pyrrolidine backbone surpasses 1,2-diaminocyclohexane. Arkivoc, 2018(7), 1-13. Available at: [Link][13]

• ResearchGate. (n.d.). Enantioselective Organocatalytic Michael Addition Reactions Catalyzed by Proline/Prolinol/Supported Proline based Organocatalysts: An Overview. Retrieved January 17, 2026, from ResearchGate. Available at: [Link]

• Perdicchia, D., et al. (2016). Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. Molecules, 22(1), 28. Available at: [Link][14]

• Ullah, H., et al. (2021). Synthesis of Michael Adducts as Key Building Blocks for Potential Analgesic Drugs: In vitro, in vivo and in silico Explorations. Clinical, Cosmetic and Investigational Dermatology, 14, 283-300. Available at: [Link][2]

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Application Notes & Protocols: The Aldol Reaction with Pyrrolidine-Based Catalysts

A Senior Application Scientist's Guide to Theory, Practice, and Optimization

For researchers and professionals in drug development, the stereoselective formation of carbon-carbon bonds is a foundational challenge. The aldol reaction stands as one of the most powerful tools for this purpose, yielding β-hydroxy carbonyl compounds that are pivotal intermediates in the synthesis of complex molecules. The advent of asymmetric organocatalysis, particularly using chiral pyrrolidine-based catalysts, has revolutionized this field by offering a metal-free, often more sustainable, and highly selective alternative to traditional methods.[1][2]

This guide provides an in-depth exploration of aldol reaction protocols using pyrrolidine-based catalysts. It moves beyond simple step-by-step instructions to elucidate the mechanistic underpinnings and rationale behind experimental choices, empowering researchers to not only replicate but also innovate.

Mechanistic Cornerstone: The Enamine Catalytic Cycle

The efficacy of pyrrolidine-based catalysts, from the simple amino acid L-proline to its more complex derivatives, hinges on their ability to form a transient nucleophilic enamine intermediate with a donor ketone or aldehyde.[1][3] This process mimics the strategy of natural Class I aldolase enzymes.[1]

The generally accepted catalytic cycle involves several key steps:

• Enamine Formation: The secondary amine of the pyrrolidine catalyst condenses with the donor carbonyl compound (typically a ketone) to form an iminium ion, which then tautomerizes to the crucial enamine intermediate.[4]

• Nucleophilic Attack: The enamine, now a potent nucleophile, attacks the electrophilic carbonyl of the acceptor aldehyde. The stereochemistry of this C-C bond formation is directed by the chiral scaffold of the catalyst.

• Hydrolysis: The resulting iminium ion adduct is hydrolyzed to release the β-hydroxy carbonyl product and regenerate the catalyst, thereby closing the catalytic loop.[4]

The bifunctional nature of catalysts like L-proline is critical; the carboxylic acid group is believed to participate in the transition state, acting as a proton shuttle or hydrogen-bond donor to activate the aldehyde electrophile.[3][5]

Caption: The enamine catalytic cycle for pyrrolidine-catalyzed aldol reactions.

A Tale of Two Catalysts: Proline vs. Diarylprolinol Silyl Ethers

While L-proline was the catalyst that launched the field of asymmetric aminocatalysis, its practical application can be hampered by issues like high required catalyst loadings (often 20-30 mol%), long reaction times, and poor solubility in many common organic solvents.[2] This has led to the development of more sophisticated pyrrolidine derivatives.

A major breakthrough came with the introduction of diarylprolinol silyl ethers, often called Hayashi-Jørgensen catalysts.[5][6] These catalysts feature a bulky diarylhydroxymethyl group at the 2-position of the pyrrolidine ring, which is protected as a silyl ether. This bulky framework provides a highly defined chiral environment, effectively shielding one face of the enamine intermediate and leading to significantly higher stereoselectivity, often with much lower catalyst loadings (0.5-10 mol%).[7][8]

Feature	(S)-Proline	(S)-Diarylprolinol Silyl Ether	Rationale for Difference
Catalyst Loading	High (10-30 mol%)	Low (0.5-10 mol%)	Higher activity and more defined steric environment of the diarylprolinol system.
Solubility	Poor in non-polar solvents; best in polar aprotics (DMSO, DMF).[2]	Good in a wide range of organic solvents (Toluene, CH₂Cl₂, etc.).	The bulky, lipophilic aryl and silyl groups enhance solubility in organic media.
Stereoselectivity	Good to excellent, but highly substrate-dependent.	Generally excellent and more broadly applicable.	The large diarylmethyl group creates a more effective and predictable steric shield.[7]
Cost & Availability	Inexpensive, readily available.[2]	More expensive, requires multi-step synthesis.	Proline is a natural amino acid; the derivative is a synthetic fine chemical.

Experimental Protocols & Application Notes

The following protocols are designed as robust starting points. Researchers should note that optimization of solvent, temperature, and reaction time is often necessary for novel substrates.

This protocol details a general procedure for the reaction between a ketone donor and an aromatic aldehyde acceptor, a common benchmark for this transformation.[2][9]

Materials:

• (S)-Proline

• Ketone (e.g., Cyclohexanone, Acetone)

• Aldehyde (e.g., 4-Nitrobenzaldehyde)

• Solvent (e.g., DMSO, or a 4:1 Methanol/Water mixture[2])

• Saturated aqueous NH₄Cl solution

• Ethyl Acetate (EtOAc)

• Anhydrous MgSO₄ or Na₂SO₄

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry vial equipped with a magnetic stir bar, add (S)-proline (e.g., 0.03 mmol, 10 mol%).

• Solvent Addition: Add the chosen solvent. For instance, if using a mixed solvent system, add methanol (40 µL) and water (10 µL).[2] If using DMSO, an appropriate volume to ensure substrate solubility should be used.

• Reagent Addition: Add the ketone donor (e.g., 1.5 mmol, 5 equivalents). An excess of the ketone is often used to push the equilibrium towards product formation and ensure the aldehyde is fully consumed.[2]

• Initiation: Add the limiting aldehyde acceptor (e.g., 0.3 mmol, 1 equivalent).[2] Cap the vial and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). Proline-catalyzed reactions can be slow, sometimes requiring 24-72 hours.[9]

• Work-up: Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl. Extract the mixture with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, wash with water and then brine, and dry over anhydrous MgSO₄. Filter and concentrate the solvent under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Causality & Field Insights:

• Why DMSO? Proline has excellent solubility in highly dipolar aprotic solvents like DMSO, which helps maintain a homogeneous reaction.[2] However, these solvents can be difficult to remove.

• The Green Alternative (MeOH/H₂O): Recent studies have shown that methanol/water mixtures can be surprisingly effective, offering a more sustainable and easily removable solvent system. Water plays a crucial role in these systems, often enhancing enantioselectivity.[2][10]

• Temperature Control: For less reactive substrates or to improve diastereoselectivity, cooling the reaction (e.g., to 0 °C or -10 °C) can be beneficial.

This protocol leverages the high activity and selectivity of a Hayashi-Jørgensen type catalyst for the reaction between an aldehyde donor and an α,β-unsaturated aldehyde acceptor (a conjugate addition-type reaction).[7][11]

Materials:

• (S)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)(trimethylsilyloxy)methyl)pyrrolidine

• Aldehyde (e.g., Propanal)

• α,β-Unsaturated Aldehyde (e.g., Cinnamaldehyde)

• Acidic Additive (e.g., Trifluoroacetic acid)

• Solvent (e.g., Toluene, Dichloromethane)

• Standard work-up and purification reagents as in Protocol 1.

Step-by-Step Procedure:

• Catalyst Preparation: In a vial under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the diarylprolinol silyl ether catalyst (e.g., 0.07 mmol, 10 mol%) in the anhydrous solvent (e.g., Toluene).

• Additive: Add the acidic co-catalyst, if required. Acid additives can accelerate the reaction by promoting iminium ion formation.[11][12] For example, add trifluoroacetic acid (0.14 mmol, 20 mol%).

• Temperature Equilibration: Cool the solution to the desired reaction temperature (e.g., 4 °C or 0 °C). Lower temperatures are often key to achieving high stereoselectivity.[13]

• Reagent Addition: Add the aldehyde donor (e.g., 2.1 mmol, 3 equivalents) followed by the α,β-unsaturated aldehyde acceptor (0.7 mmol, 1 equivalent).

• Reaction & Monitoring: Stir the reaction at the set temperature, monitoring by TLC until the starting material is consumed. These reactions are typically much faster than those with proline.

• Work-up & Purification: Perform an aqueous work-up and silica gel chromatography as described in Protocol 1.

Causality & Field Insights:

• Why an Additive? In some transformations like the Diels-Alder reaction, an acid additive is crucial for shifting the reaction pathway from an ene-reaction to the desired cycloaddition by facilitating the formation and reactivity of the iminium ion.[11]

• Anhydrous Conditions: Unlike proline catalysis, which is robust in the presence of water, reactions with diarylprolinol silyl ethers often require anhydrous conditions to prevent catalyst decomposition and ensure optimal performance.[13]

Caption: A general experimental workflow for a pyrrolidine-catalyzed aldol reaction.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (decomposition).2. Insufficient reaction time.3. Substrates are not reactive enough under the conditions.4. Inefficient stirring.	1. Use fresh catalyst; for sensitive catalysts, handle under inert atmosphere.[13]2. Allow the reaction to run longer, monitoring periodically.3. Increase temperature or consider a more active catalyst (e.g., switch from proline to a diarylprolinol silyl ether).4. Ensure adequate mixing, especially for heterogeneous mixtures.
Poor Stereoselectivity	1. Reaction temperature is too high.2. Presence of impurities (e.g., water with sensitive catalysts).3. Incorrect solvent choice.	1. Lower the reaction temperature; this often increases selectivity.[13]2. Use anhydrous solvents and reagents, especially for diarylprolinol silyl ether catalysts.[13]3. Screen different solvents; less polar solvents can sometimes enhance stereocontrol.[1]
Undesired Side Products	1. Self-aldol condensation of the aldehyde acceptor.[14]2. Dehydration of the aldol product to the enone.	1. Use a larger excess of the ketone donor; for challenging substrates, use diluted conditions and lower catalyst loading.[14]2. Ensure the work-up is not overly acidic or basic; purify the product promptly after the reaction.

References

• Benchchem. Application Notes and Protocols for L-Proline Catalyzed Asymmetric Aldol Reaction.
• MDPI. A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction.
• ResearchGate. (PDF) A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction.
• ResearchGate. Profiling the Privileges of Pyrrolidine-Based Catalysts in Asymmetric Synthesis: From Polar to Light-Driven Radical Chemistry | Request PDF.
• MDPI. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update.
• ResearchGate. α,α‐Dialkylprolinol silyl ether catalyzed cross‐aldol reaction of donor aldehydes and ynals.
• PubMed Central. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update.
• PubMed. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules. 2023 Feb 27;28(5):2234.
• National Institutes of Health. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study.
• Wikipedia. Proline-catalyzed aldol reactions.
• ACS Publications. Diarylprolinol Silyl Ether as Catalyst of an exo-Selective, Enantioselective Diels−Alder Reaction | Organic Letters.
• PubMed. The diarylprolinol silyl ether system: a general organocatalyst. Acc Chem Res. 2012 Feb 21;45(2):222-34.
• ACS Publications. The Diarylprolinol Silyl Ether System: A General Organocatalyst.
• Scribd. Proline-Catalyzed Asymmetric Aldol Reaction | PDF | Enantioselective Synthesis.
• Organic Chemistry Portal. Asymmetric Diels-Alder Reactions of α,β-Unsaturated Aldehydes Catalyzed by a Diarylprolinol Silyl Ether Salt in the Presence of Water.
• Organic Chemistry Portal. Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes.
• National Center for Biotechnology Information. New mechanistic studies on the proline-catalyzed aldol reaction.
• Benchchem. Technical Support Center: Catalyst Selection for Efficient Pyrrolidine Synthesis.

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Application Notes & Protocols: Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrolidine scaffold, a five-membered nitrogen-containing heterocycle, is a privileged motif in asymmetric organocatalysis.[1][2] Catalysts derived from natural amino acids like L-proline have revolutionized the field by providing metal-free, environmentally benign alternatives for the stereoselective construction of complex molecules.[3][4][5] This guide provides an in-depth exploration of the synthesis of key pyrrolidine-based organocatalysts, moving beyond simple procedural lists to explain the causal logic behind synthetic strategies. We present detailed, field-proven protocols for the preparation of foundational and advanced catalysts, supported by mechanistic insights and data presentation to ensure scientific integrity and practical applicability.

Introduction: The Ascendancy of Pyrrolidine Organocatalysts

The field of modern asymmetric organocatalysis was ignited by seminal reports in 2000 from List and Barbas on proline-catalyzed intermolecular aldol reactions, and from MacMillan on imidazolidinone-catalyzed Diels-Alder reactions.[3][6] These discoveries unveiled the potential of small, chiral organic molecules to mimic the function of complex enzymes, primarily through enamine and iminium ion activation modes.[7][8]

The pyrrolidine ring, particularly that of L-proline, is an ideal catalytic scaffold due to several key features:

• Chiral Pool Availability: Both enantiomers of proline and its derivatives (e.g., hydroxyproline) are readily available and inexpensive.[4][9]

• Structural Rigidity: The cyclic structure reduces conformational flexibility, which is crucial for creating a well-defined chiral environment and achieving high stereoselectivity.

• Bifunctionality: The secondary amine is a potent nucleophile for enamine formation, while the carboxylic acid can act as a Brønsted acid or internal hydrogen bond donor to orient substrates in the transition state.[5]

This guide focuses on the practical synthesis of these vital catalysts, from the foundational proline to the highly engineered diarylprolinol silyl ethers that have become indispensable tools in total synthesis and pharmaceutical development.[7][10]

Core Synthetic Strategies & Mechanistic Rationale

The evolution of pyrrolidine catalysts has been driven by a desire to enhance reactivity, broaden substrate scope, and improve stereocontrol. This is achieved by systematically modifying the core pyrrolidine structure.

Strategy 1: The Proline Backbone - Simple Derivatives

The simplest modifications involve the functionalization of proline's carboxylic acid or the introduction of substituents on the pyrrolidine ring. Prolinamides, for instance, are synthesized via standard peptide coupling reactions. This modification allows for the introduction of hydrogen-bond donors or bulky groups to fine-tune the catalyst's steric and electronic properties.[6][11]

Strategy 2: Diarylprolinol Silyl Ethers (Hayashi-Jørgensen Catalysts)

A major breakthrough came in 2005 with the independent development of diarylprolinol silyl ethers by the Hayashi and Jørgensen groups.[3][6] The synthesis starts with the addition of an organometallic reagent (e.g., a Grignard reagent) to a proline ester, followed by silylation of the resulting alcohol.

Causality Behind the Design:

• Removal of the Carboxylic Acid: The acidic proton of proline can sometimes lead to unwanted side reactions. Replacing it with a bulky diaryl(hydroxy)methyl group removes this issue.

• Steric Shielding: The two aryl groups create a defined chiral pocket around the nitrogen atom.

• The Silyl Ether "Gatekeeper": The bulky trialkylsilyl group is critical. In the active enamine intermediate, this group effectively blocks one face of the molecule, forcing the incoming electrophile to approach from the less hindered side, thus ensuring high enantioselectivity.[12]

Caption: High-level workflow for the synthesis and validation of pyrrolidine-based organocatalysts.

Strategy 3: Bifunctional Catalysts

To achieve even greater control, researchers have combined the pyrrolidine motif with other catalytic functionalities, such as a hydrogen-bond donor (thiourea, squaramide).[13] These groups act as a "second arm" to activate the electrophile and lock the transition state into a highly ordered conformation, often leading to exceptional levels of stereoselectivity. The synthesis involves coupling a functionalized pyrrolidine amine with the appropriate isothiocyanate or squarate ester.

Detailed Application Protocol: Synthesis of (S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine

This protocol details the synthesis of a widely used Hayashi-Jørgensen catalyst. It is a two-step procedure starting from commercially available N-Boc-L-proline methyl ester.

Causality of Protocol Choices:

• N-Boc Protection: The Boc group protects the pyrrolidine nitrogen during the Grignard reaction, preventing it from acting as a base and quenching the organometallic reagent. It is easily removed in the final step.

• Anhydrous Conditions: Grignard reagents are highly sensitive to water. All glassware must be oven- or flame-dried, and anhydrous solvents are essential for high yields.

• Slow Addition at 0 °C: The Grignard addition to the ester is highly exothermic. Slow addition at reduced temperature controls the reaction rate, minimizes side products, and ensures safety.

Caption: Enamine activation pathway for a catalyst-mediated asymmetric Michael addition.

Protocol Steps

Step 1: Synthesis of (S)-tert-butyl 2-(diphenyl(hydroxy)methyl)pyrrolidine-1-carboxylate

• Preparation: To a flame-dried 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add magnesium turnings (5.8 g, 240 mmol).

• Grignard Formation: Add 50 mL of anhydrous diethyl ether. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of bromobenzene (25.2 mL, 240 mmol) in 100 mL of anhydrous diethyl ether via the dropping funnel. Maintain a gentle reflux. After the addition is complete, stir for 1 hour at room temperature.

• Ester Addition: Cool the freshly prepared Grignard reagent to 0 °C in an ice bath. Slowly add a solution of N-Boc-L-proline methyl ester (11.5 g, 50 mmol) in 50 mL of anhydrous diethyl ether.

• Reaction & Quenching: After the addition, remove the ice bath and stir the reaction mixture at room temperature for 12 hours. Cool the mixture again to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution (100 mL).

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: 20% ethyl acetate in hexanes) to yield the product as a white solid.

  • Expected Yield: 85-95%

  • Characterization: ¹H NMR, ¹³C NMR, HRMS.

Step 2: Synthesis of (S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine

• Boc Deprotection: Dissolve the product from Step 1 (10 mmol) in dichloromethane (50 mL) and cool to 0 °C. Add trifluoroacetic acid (15 mL) dropwise. Stir at room temperature for 2 hours until TLC analysis indicates complete consumption of the starting material.

• Basification: Carefully pour the reaction mixture into a cold, saturated aqueous solution of sodium bicarbonate until gas evolution ceases. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude diarylprolinol. Caution: This intermediate can be unstable and is typically used immediately without further purification.

• Silylation: Dissolve the crude diarylprolinol in anhydrous dichloromethane (50 mL) under a nitrogen atmosphere. Add triethylamine (4.2 mL, 30 mmol) followed by trimethylsilyl chloride (2.5 mL, 20 mmol). Stir at room temperature for 4 hours.

• Workup: Quench the reaction with water (50 mL). Separate the layers and extract the aqueous phase with dichloromethane (2 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by flash column chromatography (eluent: 10-15% ethyl acetate in hexanes with 1% triethylamine to prevent desilylation on silica) to afford the final catalyst as a colorless oil or white solid.

  • Expected Yield: 70-85% over two steps.

  • Characterization: ¹H NMR, ¹³C NMR, HRMS, and chiral HPLC to confirm enantiopurity.

Performance Data & Application

The efficacy of pyrrolidine-based organocatalysts is typically benchmarked in well-established asymmetric transformations. The Michael addition of ketones or aldehydes to nitroolefins is a classic example.[13][14]

Table 1: Representative Performance in the Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti/syn)	ee (%)	Reference
L-Proline	20	DMSO	96	92	95:5	20
Catalyst 1	10	Toluene	2	98	>99:1	99
Catalyst 2	20	Toluene	24	99	93:7	99

• Catalyst 1: (S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine

• Catalyst 2: A bifunctional pyrrolidine-thiourea catalyst[13]

The data clearly illustrates the evolution of catalyst design. While L-proline is effective, the engineered diarylprolinol silyl ether and bifunctional catalysts provide superior results in terms of reaction time, diastereoselectivity, and enantioselectivity, highlighting the power of rational catalyst design.[6][13]

Conclusion

The asymmetric synthesis of pyrrolidine-based organocatalysts is a cornerstone of modern organic chemistry. The strategies outlined in this guide—from simple derivatization of the proline chiral pool to the multi-step synthesis of highly effective catalysts like the Hayashi-Jørgensen type—provide chemists with a versatile toolkit for enantioselective synthesis. The provided protocols are robust and have been validated extensively in the literature, offering a reliable starting point for researchers in academia and industry. By understanding the causal principles behind catalyst design and synthetic protocols, scientists can better apply, troubleshoot, and even innovate in the ever-expanding field of asymmetric organocatalysis.

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• Wang, W., Wang, J., & Li, H. (2005). Pyrrolidine−Thiourea as a Bifunctional Organocatalyst: Highly Enantioselective Michael Addition of Cyclohexanone to Nitroolefins. Organic Letters, 7(9), 1637–1639. [Link]

• Quintavalla, A., Carboni, D., & Lombardo, M. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed. [Link]

• Quintavalla, A., Carboni, D., & Lombardo, M. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Gualtierotti, J.-B., & Besnard, C. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. Accounts of Chemical Research, 56(6), 666-680. [Link]

• Reyes-Rodriguez, G. J., Rezayee, N. M., Vidal-Albalat, A., & Jørgensen, K. A. (2019). Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents. Chemical Reviews, 119(6), 4221–4260. [Link]

• Alza, E., Cadu, A., & Pericàs, M. A. (2007). Highly Enantioselective Michael Additions in Water Catalyzed by a PS-Supported Pyrrolidine. Organic Letters, 9(19), 3741–3744. [Link]

• Sharma, V., Kumar, V., & Singh, V. (2021). Proline and proline-derived organocatalysts in the synthesis of heterocycles. In Heterocyclic Compounds. [Link]

• Gualtierotti, J.-B., & Besnard, C. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Publications. [Link]

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• Reyes-Rodriguez, G. J., Rezayee, N. M., Vidal-Albalat, A., & Jørgensen, K. A. (2019). Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents. NSUWorks. [Link]

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• Jensen, K. L., Dickmeiss, G., Jiang, H., Albrecht, Ł., & Jørgensen, K. A. (2012). The diarylprolinol silyl ether system: a general organocatalyst. Accounts of Chemical Research, 45(2), 248–264. [Link]

• Trost, B. M., & Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Organic Chemistry Portal. [Link]

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Synthesis and Biological Evaluation of Pyrrolidine-2-one Derivatives: A Guide for Drug Discovery Professionals

Introduction: The Enduring Potential of the Pyrrolidine-2-one Scaffold

The pyrrolidine-2-one, or γ-lactam, a five-membered heterocyclic motif, stands as a cornerstone in medicinal chemistry and drug discovery.[1][2][3] Its prevalence in both natural products and synthetic pharmaceuticals underscores its remarkable versatility as a pharmacophore.[1][2][3] The inherent features of the pyrrolidine ring system, including its sp³-hybridized carbons that allow for three-dimensional exploration of chemical space and the stereogenic centers that contribute to molecular chirality, make it an attractive scaffold for the design of novel therapeutic agents.[4][5] This guide provides a comprehensive overview of the synthesis of pyrrolidine-2-one derivatives and detailed protocols for their biological evaluation, aimed at researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system, and ground our discussion in authoritative references.

Part 1: Synthetic Strategies for Pyrrolidine-2-one Derivatives

The synthesis of pyrrolidine-2-one derivatives can be broadly categorized into two main approaches: the construction of the pyrrolidine ring from acyclic precursors and the functionalization of a pre-existing pyrrolidine-2-one core. The choice of strategy is often dictated by the desired substitution pattern and the availability of starting materials.

Ring Construction via Cyclization Reactions

A common and effective method for constructing the pyrrolidine-2-one ring is through the cyclization of γ-aminobutyric acid or its derivatives. A classic and industrially significant approach involves the lactamization of γ-butyrolactone (GBL) with primary amines or ammonia.[1][6][7]

Protocol 1: Synthesis of N-Substituted Pyrrolidine-2-ones from γ-Butyrolactone (GBL)

This protocol describes the synthesis of N-substituted pyrrolidine-2-ones via the reaction of γ-butyrolactone with a primary amine. This method is robust and can be adapted for a wide variety of primary amines.[7]

Materials:

• γ-Butyrolactone (GBL)

• Primary amine (e.g., benzylamine)

• High-pressure reactor

• Distillation apparatus

• Solvents for extraction and purification (e.g., dichloromethane, ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: In a high-pressure reactor, combine γ-butyrolactone and the desired primary amine in a 1:1.2 molar ratio. The excess amine helps to drive the reaction to completion.

• Reaction Conditions: Seal the reactor and heat the mixture to 200-300°C for 4-6 hours. The high temperature is necessary to facilitate the dehydration and cyclization of the intermediate hydroxy butyl amide.[7]

• Work-up: After cooling the reactor to room temperature, carefully vent any excess pressure. Transfer the reaction mixture to a round-bottom flask.

• Purification: The crude product is then purified by vacuum distillation or column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes), to yield the pure N-substituted pyrrolidine-2-one.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[8]

Causality and Self-Validation: The use of a sealed high-pressure reactor is crucial for reaching the required temperatures for cyclization without the loss of volatile reactants. The molar excess of the amine ensures the complete consumption of the limiting reagent, γ-butyrolactone. The purification step is essential to remove unreacted starting materials and by-products, and spectroscopic characterization provides definitive structural confirmation.

Functionalization of the Pyrrolidine-2-one Core

Another versatile approach is to start with the commercially available 2-pyrrolidinone and introduce functional groups at various positions on the ring. The nitrogen atom is readily alkylated or acylated, and the α-carbon to the carbonyl group can be functionalized through enolate chemistry.

Diagram 1: General Synthetic Workflow

Caption: A generalized workflow for the synthesis and biological evaluation of pyrrolidine-2-one derivatives.

Part 2: Biological Evaluation of Pyrrolidine-2-one Derivatives

Pyrrolidine-2-one derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antibacterial, neuroprotective, anti-inflammatory, and anticonvulsant properties.[1][4][9] This section provides detailed protocols for evaluating the anticancer and antibacterial activities of newly synthesized derivatives.

Anticancer Activity Evaluation

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[10]

Protocol 2: In Vitro Anticancer Activity using the MTT Assay

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)[4]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized pyrrolidine-2-one derivatives

• Positive control (e.g., Doxorubicin)[4]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the synthesized compounds and the positive control in the culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the fresh medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds).

• Incubation: Incubate the plate for another 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Data Presentation: Anticancer Activity of Pyrrolidine-2-one Derivatives

Compound	Cell Line	IC₅₀ (µM)[4]
Derivative 37e	MCF-7	17[4]
Derivative 37e	HeLa	19[4]
Doxorubicin	MCF-7	16[4]
Doxorubicin	HeLa	18[4]

Diagram 2: Apoptosis Signaling Pathway

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Application Notes & Protocols: Organocatalyzed Enantioselective Cycloaddition Reactions for Pyrrolidine Synthesis

Introduction: The Enduring Significance of the Pyrrolidine Ring and the Rise of Organocatalysis

The pyrrolidine scaffold is a privileged structural motif, forming the core of a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2] Its prevalence in U.S. FDA-approved drugs underscores its importance in medicinal chemistry, where it often imparts favorable physicochemical properties such as aqueous solubility and metabolic stability.[1][3] The stereochemistry of the pyrrolidine ring is frequently crucial for biological activity, making the development of enantioselective synthetic methods a paramount objective for researchers in drug discovery and development.

Historically, the synthesis of chiral pyrrolidines relied heavily on metal-based catalysts. However, the advent of organocatalysis, a field recognized with the 2021 Nobel Prize in Chemistry, has provided a powerful and often more sustainable alternative.[1] Organocatalysis utilizes small, chiral organic molecules to catalyze chemical transformations, offering advantages such as operational simplicity, lower toxicity, and reduced sensitivity to air and moisture compared to many metal catalysts.[4] Among the various strategies, organocatalyzed cycloaddition reactions, particularly [3+2] cycloadditions involving azomethine ylides, have emerged as one of the most direct and atom-economical methods for constructing the pyrrolidine ring with high stereocontrol.[2][5][6]

This guide provides an in-depth exploration of organocatalyzed enantioselective cycloaddition reactions for pyrrolidine synthesis, intended for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of these reactions, present detailed, field-proven protocols, and offer insights into reaction optimization and troubleshooting.

Core Principles & Mechanistic Insights: The "Why" Behind the Synthesis

The success of organocatalyzed enantioselective cycloadditions hinges on the catalyst's ability to create a chiral environment that directs the approach of the reacting partners, thereby controlling the stereochemical outcome. Proline and its derivatives are cornerstone catalysts in this field, leveraging their unique bifunctional nature—a secondary amine and a carboxylic acid—to orchestrate the reaction cascade.[4][7]

The Proline-Catalyzed [3+2] Cycloaddition: A Mechanistic Overview

The proline-catalyzed [3+2] cycloaddition of an α,β-unsaturated aldehyde (the dipolarophile) and an imine derived from an α-amino acid ester (the azomethine ylide precursor) is a classic example that illustrates the core principles of this methodology. The reaction proceeds through a series of well-defined steps:

• Enamine Formation: The catalytic cycle begins with the reaction between the secondary amine of the proline catalyst and the α,β-unsaturated aldehyde. This condensation forms a chiral iminium ion, which then tautomerizes to a more stable enamine intermediate. The chirality of the proline catalyst is now embedded in this reactive species.[7][8]

• Azomethine Ylide Generation: Concurrently, the imine precursor, typically derived from an α-amino acid ester like glycine methyl ester, undergoes a deprotonation or decarboxylation event to generate an azomethine ylide. This 1,3-dipole is the three-atom component in the [3+2] cycloaddition.[5][6]

• Stereocontrolled Cycloaddition: The chiral enamine, activated by the catalyst, reacts with the azomethine ylide in a highly organized, stereochemically defined transition state. The steric bulk of the catalyst and the electronic interactions between the reacting partners dictate the facial selectivity of the cycloaddition, leading to the formation of a new five-membered pyrrolidine ring with high enantiomeric excess (ee).[4][7]

• Catalyst Regeneration: The resulting pyrrolidine product is covalently bound to the catalyst as an iminium ion. Hydrolysis of this intermediate releases the desired pyrrolidine product and regenerates the proline catalyst, allowing it to re-enter the catalytic cycle.

The following diagram illustrates this catalytic cycle:

Caption: Catalytic cycle of a proline-catalyzed [3+2] cycloaddition.

Beyond Proline: The Evolution of Organocatalysts

While proline is a foundational catalyst, significant research has been dedicated to developing more sophisticated organocatalysts to improve reactivity, selectivity, and substrate scope. Diarylprolinol silyl ethers, developed independently by Hayashi and Jørgensen, are a prominent example.[9][10] These catalysts feature a bulky diaryl(trialkylsilyloxy)methyl group at the C2 position of the pyrrolidine ring. This modification enhances steric shielding, leading to higher enantioselectivities in many transformations, including cycloadditions.[9][10] Other classes of organocatalysts, such as thioureas, phosphoric acids, and cinchona alkaloids, have also been successfully employed, often operating through different activation modes like hydrogen bonding to activate the electrophile.[5][11]

Experimental Protocols: A Practical Guide

The following protocols are representative examples of organocatalyzed enantioselective [3+2] cycloaddition reactions for the synthesis of functionalized pyrrolidines. These have been adapted from established literature procedures and are designed to be robust and reproducible.

Protocol 1: Proline-Catalyzed [3+2] Cycloaddition of Azomethine Ylides with α,β-Unsaturated Aldehydes

This protocol describes a classic approach to synthesizing highly substituted pyrrolidines.

Materials:

• (S)-Proline (catalyst, 20 mol%)

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde, 1.0 mmol)

• Imine of glycine methyl ester (e.g., N-benzylideneglycine methyl ester, 1.2 mmol)

• Solvent (e.g., Dichloromethane (DCM) or Toluene, 5 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add (S)-proline (0.023 g, 0.2 mmol).

• Reagent Addition: Dissolve the α,β-unsaturated aldehyde (1.0 mmol) and the imine of glycine methyl ester (1.2 mmol) in the chosen solvent (5 mL) and add this solution to the flask containing the catalyst.

• Reaction Monitoring: Stir the reaction mixture at room temperature (or as optimized) and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure pyrrolidine product.

• Characterization: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Troubleshooting:

• Low Yield: Ensure all reagents are pure and the solvent is anhydrous. Consider increasing the catalyst loading to 30 mol% or performing the reaction at a lower temperature to minimize side reactions.

• Low Enantioselectivity: The presence of water can be detrimental. Ensure all glassware is thoroughly dried. The choice of solvent can also influence enantioselectivity; screen different solvents like THF, chloroform, or acetonitrile.

• Formation of Byproducts: Side reactions such as polymerization of the aldehyde can occur.[12] Adding the aldehyde slowly to the reaction mixture may mitigate this.

Protocol 2: Diarylprolinol Silyl Ether-Catalyzed Michael Addition/Cyclization Cascade

This protocol illustrates a powerful cascade reaction for the synthesis of spirocyclic pyrrolidines, which are valuable in drug discovery for their three-dimensional character.[3]

Materials:

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Hayashi-Jørgensen catalyst, 10 mol%)

• Aldehyde (e.g., propanal, 2.0 mmol)

• Nitro-olefin (e.g., oxetane- or azetidine-containing nitro-olefins, 1.0 mmol)

• Solvent (e.g., Toluene, 5 mL)

• Reducing agent (e.g., Sodium borohydride) for in-situ reduction

• Zinc dust and Hydrochloric acid for reductive cyclization

Procedure:

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), dissolve the Hayashi-Jørgensen catalyst (0.032 g, 0.1 mmol) and the nitro-olefin (1.0 mmol) in toluene (5 mL).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Aldehyde Addition: Add the aldehyde (2.0 mmol) dropwise to the cooled solution.

• Reaction: Stir the reaction at 0 °C for 16-24 hours. Monitor by TLC.

• In-situ Reduction: To avoid potential epimerization of the aldehyde product, it is often directly reduced.[3] Cool the mixture to 0 °C and add sodium borohydride (1.5 mmol) portion-wise. Stir for 1 hour, then quench carefully with saturated aqueous ammonium chloride.

• Workup: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Reductive Cyclization: The crude γ-nitro alcohol can then be subjected to a zinc-mediated reductive cyclization to form the pyrrolidine ring.[3]

• Purification and Characterization: Purify the final spirocyclic pyrrolidine by flash column chromatography and characterize as described in Protocol 1.

Data Presentation: Performance of Representative Catalysts

The efficacy of organocatalyzed cycloaddition reactions is typically evaluated based on the yield and enantioselectivity of the product. The following tables summarize representative data from the literature for the synthesis of various pyrrolidine derivatives.

Table 1: Proline-Catalyzed [3+2] Cycloaddition of Azomethine Ylides

Entry	Dipolarophile	Azomethine Ylide Precursor	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)
1	Cinnamaldehyde	N-Benzylideneglycine methyl ester	20	DCM	24	85	92
2	Crotonaldehyde	N-Benzylideneglycine methyl ester	20	Toluene	20	78	88
3	Acrolein	N-(4-Methoxybenzylidene)glycine methyl ester	30	DCM	36	65	90

Table 2: Diarylprolinol Silyl Ether-Catalyzed Reactions for Pyrrolidine Synthesis

Entry	Reaction Type	Aldehyde	Nitro-olefin	Catalyst Loading (mol%)	Temp (°C)	Yield (%)	ee (%)
1	Conjugate Addition	Propanal	(E)-2-(2-nitrovinyl)oxetane	10	0	95	99
2	Conjugate Addition	Isovaleraldehyde	(E)-1-Cbz-3-(2-nitrovinyl)azetidine	10	0	94	98
3	Michael Addition	Cyclohexanone	β-Nitrostyrene	10	RT	99	85

Conclusion and Future Outlook

Organocatalyzed enantioselective cycloaddition reactions have revolutionized the synthesis of chiral pyrrolidines, providing a versatile and powerful platform for accessing these vital heterocycles. The principles of aminocatalysis, exemplified by proline and its more advanced derivatives, allow for the construction of complex molecular architectures with high levels of stereocontrol from simple starting materials. The protocols and data presented herein serve as a practical guide for researchers looking to implement these methodologies in their own synthetic endeavors.

The field continues to evolve, with ongoing research focused on the development of novel catalytic systems, the expansion of substrate scope to include less reactive partners, and the application of these methods in the total synthesis of complex natural products and active pharmaceutical ingredients. As our understanding of reaction mechanisms deepens, we can anticipate the design of even more efficient and selective organocatalysts, further solidifying their indispensable role in modern organic synthesis.

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• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for 3-(Pyrrolidin-2-yl)propan-1-ol Synthesis

Welcome to the Technical Support Center for the synthesis of 3-(pyrrolidin-2-yl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this valuable pyrrolidine-containing building block. Our approach is grounded in mechanistic principles and practical, field-tested solutions to help you optimize your reaction conditions and achieve high yields of pure product.

Synthetic Strategy Overview

The recommended synthetic route for (S)-3-(pyrrolidin-2-yl)propan-1-ol starts from the readily available and chiral amino acid, (S)-proline. The strategy involves a four-stage process:

• Protection of (S)-Proline: The nitrogen of the pyrrolidine ring is protected with a tert-butyloxycarbonyl (Boc) group, and the carboxylic acid is converted to its methyl ester.

• Alkylation: A three-carbon sidechain containing a protected hydroxyl group is introduced at the C2 position of the pyrrolidine ring.

• Reduction: The methyl ester at the C2 position is reduced to a primary alcohol.

• Deprotection: The Boc and silyl ether protecting groups are removed to yield the final product.

This multi-step synthesis offers robust control over stereochemistry and functionality, leading to the desired product in high purity.

Caption: Overall workflow for the synthesis of (S)-3-(pyrrolidin-2-yl)propan-1-ol.

Part 1: Detailed Experimental Protocol

This section provides a step-by-step methodology for the synthesis of (S)-3-(pyrrolidin-2-yl)propan-1-ol.

Stage 1: Protection of (S)-Proline

1.1 N-Boc Protection:

• Procedure: To a solution of (S)-proline (1.0 eq) in a 1:1 mixture of acetonitrile and water, add triethylamine (3.0 eq). To this solution, add di-tert-butyl dicarbonate (Boc)₂O (1.1 eq) dissolved in acetonitrile. Stir the reaction mixture at room temperature for 3 hours.

• Work-up: Remove the organic solvent under reduced pressure. Acidify the aqueous residue to pH 2-3 with 1M HCl and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give N-Boc-(S)-proline as a solid.

1.2 Methyl Esterification:

• Procedure: Dissolve the N-Boc-(S)-proline (1.0 eq) in anhydrous methanol. Cool the solution to 0 °C and slowly add thionyl chloride (1.2 eq). Allow the reaction to warm to room temperature and then reflux for 1 hour.[1]

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to yield (S)-methyl 1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylate.

Stage 2: Alkylation

• Procedure: To a solution of (S)-methyl 1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylate (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add lithium diisopropylamide (LDA) (1.1 eq, 2.0 M solution in THF/heptane/ethylbenzene) dropwise. Stir the solution for 30 minutes at -78 °C. Add a solution of 3-(tert-butyldimethylsilyloxy)propyl bromide (1.2 eq) in anhydrous THF. Allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction with saturated aqueous ammonium chloride solution. Extract the mixture with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Stage 3: Reduction

• Procedure: To a solution of the alkylated product (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add lithium aluminum hydride (LiAlH₄) (1.5 eq) portion-wise. Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 3 hours.[2][3][4]

• Work-up: Cautiously quench the reaction at 0 °C by the sequential addition of water, 15% aqueous NaOH, and water (Fieser work-up). Filter the resulting precipitate and wash with THF. Concentrate the filtrate under reduced pressure to obtain the crude protected amino alcohol.

Stage 4: Deprotection

• Procedure: Dissolve the crude product from the previous step in a solution of 4M HCl in 1,4-dioxane. Stir the reaction mixture at room temperature for 4 hours.

• Work-up: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in a minimal amount of water and basify to pH > 12 with 2M NaOH. Extract the aqueous layer with dichloromethane. Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to yield (S)-3-(pyrrolidin-2-yl)propan-1-ol. Further purification can be achieved by vacuum distillation.[5]

Part 2: Troubleshooting Guides and FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Stage 1: Protection of (S)-Proline

Q1: My N-Boc protection reaction is incomplete, even after extended reaction times. What could be the issue?

A1: Incomplete N-Boc protection can stem from several factors:

• Insufficient Base: Triethylamine is crucial for deprotonating the carboxylic acid and neutralizing the acid formed during the reaction. Ensure you are using at least 3 equivalents of a high-purity base.

• Hydrolysis of (Boc)₂O: Di-tert-butyl dicarbonate is sensitive to moisture. Ensure your solvents are dry and that the reagent has been stored properly.

• pH of the Reaction Mixture: The reaction proceeds optimally at a slightly basic pH. If the pH drops, the rate of reaction will decrease. You can monitor the pH and add more base if necessary.

Q2: The esterification with thionyl chloride is giving a low yield and a dark-colored crude product. What are the likely causes?

A2: This is a common issue and can be addressed by considering the following:

• Purity of Thionyl Chloride: Old or impure thionyl chloride can contain impurities that lead to side reactions and discoloration. Use a freshly opened bottle or distill the thionyl chloride before use.

• Reaction Temperature: The initial addition of thionyl chloride should be done at 0 °C to control the exothermic reaction. Overheating can lead to decomposition and side product formation.

• Moisture Contamination: Thionyl chloride reacts violently with water. Ensure all glassware and solvents are scrupulously dry.

Table 1: Recommended Conditions for Protection of (S)-Proline

Parameter	N-Boc Protection	Methyl Esterification
Solvent	Acetonitrile/Water (1:1)	Anhydrous Methanol
Base	Triethylamine (3.0 eq)	-
Reagent	(Boc)₂O (1.1 eq)	Thionyl Chloride (1.2 eq)
Temperature	Room Temperature	0 °C to Reflux
Reaction Time	3 hours	1 hour

Stage 2: Alkylation

Q3: The alkylation reaction is resulting in a low yield of the desired product and recovery of the starting material. What are the potential causes?

A3: Low conversion in the alkylation step is often related to the generation and stability of the enolate:

• Incomplete Enolate Formation: The formation of the lithium enolate with LDA is critical. Ensure your LDA solution is properly titrated and that you are using a slight excess. The addition of LDA should be done slowly at -78 °C to prevent side reactions.

• Moisture: Any trace of water will quench the LDA and the enolate. Ensure all glassware, solvents, and reagents are anhydrous.

• Temperature Control: Maintaining a low temperature (-78 °C) during enolate formation and the initial stage of alkylation is crucial to prevent decomposition and side reactions.

Q4: I am observing the formation of a significant amount of a dialkylated byproduct. How can I minimize this?

A4: Dialkylation can occur if the mono-alkylated product is deprotonated and reacts with another equivalent of the alkylating agent. To minimize this:

• Stoichiometry of LDA: Use only a slight excess of LDA (1.05-1.1 equivalents). A large excess can lead to the deprotonation of the product.

• Addition of Alkylating Agent: Add the alkylating agent slowly to the enolate solution at low temperature. This ensures that the concentration of the alkylating agent is always low, favoring mono-alkylation.

Caption: Troubleshooting flowchart for low yield in the alkylation step.

Stage 3: Reduction

Q5: The reduction of the ester with LiAlH₄ is not going to completion. What should I check?

A5: Incomplete reduction can be due to several factors:

• Quality of LiAlH₄: Lithium aluminum hydride is highly reactive with moisture and can lose its activity if not stored and handled properly under an inert atmosphere. Use a fresh, unopened container or a freshly prepared solution.

• Insufficient Reagent: Ensure you are using a sufficient excess of LiAlH₄ (at least 1.5 equivalents) to account for any potential quenching by trace moisture and to ensure the reduction of the ester.[3][6]

• Reaction Time and Temperature: While the reaction is typically fast, ensure you are allowing sufficient time for the reaction to go to completion. Monitoring the reaction by TLC is recommended.

Q6: The work-up of the LiAlH₄ reaction is problematic, resulting in a gelatinous precipitate that is difficult to filter. How can I improve this?

A6: The formation of a gelatinous aluminum salt precipitate is a common issue with LiAlH₄ work-ups. The Fieser work-up method is designed to produce a granular, easily filterable precipitate:

• Strict Adherence to the Fieser Protocol: The sequential and slow addition of water, followed by 15% aqueous NaOH, and then more water (in a 1:1:3 ratio by volume relative to the mass of LiAlH₄ used) is crucial for forming a granular precipitate.

• Vigorous Stirring: Ensure vigorous stirring during the quenching process to promote the formation of a filterable solid.

Stage 4: Deprotection

Q7: The deprotection of the N-Boc group with HCl in dioxane is slow or incomplete. What can I do?

A7: Several factors can influence the rate of Boc deprotection:[7][8][9][10][11]

• Concentration of HCl: Ensure you are using a 4M solution of HCl in dioxane. A lower concentration will result in a slower reaction.

• Water Content: While the reaction is typically performed under anhydrous conditions, the presence of a small amount of water can sometimes accelerate the reaction. However, excess water can lead to side reactions.

• Alternative Acids: If HCl/dioxane is not effective, you can try other strong acids such as trifluoroacetic acid (TFA) in dichloromethane.[11]

Q8: During the final basic work-up and extraction, I am experiencing emulsion formation, leading to poor recovery of the product. How can I resolve this?

A8: Emulsions are common when extracting basic aqueous solutions of amines. Here are some techniques to break emulsions:

• Addition of Brine: Adding a saturated solution of sodium chloride can help to break up emulsions by increasing the ionic strength of the aqueous phase.

• Filtration through Celite: Filtering the emulsified mixture through a pad of Celite can help to break the emulsion.

• Solvent Variation: If using dichloromethane, switching to a less dense organic solvent like ethyl acetate might help in some cases, although dichloromethane is generally preferred for extracting amines.

Table 2: Key Parameters for Deprotection

Parameter	N-Boc Deprotection	Final Work-up
Reagent	4M HCl in 1,4-Dioxane	2M NaOH
Solvent	1,4-Dioxane	Water/Dichloromethane
Temperature	Room Temperature	Room Temperature
Key Consideration	Anhydrous conditions	pH adjustment to >12

References

• BenchChem. (2025). Application Notes and Protocols for Pyrrolidine Synthesis via Reductive Amination.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for the Scale-up Synthesis of (S)-3-Acetyl-1-Boc-pyrrolidine.

• PubMed. (2023). Reductive Amination of Levulinic Acid to Pyrrolidones: Key Step in Biomass Valorization towards Nitrogen-Containing Chemicals. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Asare, E. A., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23963-23969.
• BenchChem. (2025). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.

• MDPI. (2025). Synthesis of Two Amphiphilic Organocatalysts Derived from L-Proline. Retrieved from [Link]

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. Retrieved from [Link]

• Sci-Hub. (1986). Synthesis of 3S-Pyrrolidinol from L-Glutamic Acid. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.
• Beltran, A., et al. (2011). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 16(12), 10394-10433.

• OrgoSolver. (n.d.). Carbonyl Reactions: Ester → Primary Alcohol Reduction with LiAlH₄. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Retrieved from [Link]

• Reddit. (2020). Troubleshooting my grignard reactions. Retrieved from [Link]

• ResearchGate. (n.d.). 16 questions with answers in GRIGNARD REACTION | Science topic. Retrieved from [Link]

• J-STAGE. (n.d.). One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al2O3. Retrieved from [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• ResearchGate. (2016). How to do alkylation of NHBOc amines using alkyl bromide? Retrieved from [Link]

• Google Patents. (n.d.). A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s).

• ResearchGate. (n.d.). Proline derivatives in the synthesis of 1‐(pyrrolidin‐2‐yl)propan‐2‐ones. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Synthesis question: Using reductive amination to form pyrrolidine. Retrieved from [Link]

• YouTube. (2020). Proline Decarboxylation to Pyrrolidine. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). 10. Retrieved from [Link]

• BenchChem. (2025). Experimental protocol for Boc deprotection of (S)-3-Acetyl-1-Boc-pyrrolidine.

• Princeton University. (n.d.). Selective sp3 C–H Alkylation via Polarity Match Based Cross-Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Esters can be reduced to 1° alcohols using LiAlH₄. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 3-Pyrroline synthesis. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Reduction of Esters using LiAlH4 to 1o alcohols. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Organic Reactions. (n.d.). Ester to Alcohol - Common Conditions. Retrieved from [Link]

• ResearchGate. (2025). A Convenient Synthesis of N-Boc-Protected tert-Butyl Esters of Phenylglycines from Benzylamines. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. Retrieved from [Link]

• Google Patents. (n.d.). Dewatering and purification of crude pyrrolidine.

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Technical Support Center: Optimizing Asymmetric Reactions with 3-(pyrrolidin-2-yl)propan-1-ol

Welcome to the technical support guide for 3-(pyrrolidin-2-yl)propan-1-ol, a versatile chiral organocatalyst derived from L-proline. This resource is designed for researchers, chemists, and drug development professionals aiming to enhance the yield and enantioselectivity of their asymmetric transformations. As a derivative of the renowned prolinol scaffold, this catalyst is instrumental in forming crucial stereocenters in a variety of carbon-carbon bond-forming reactions, including aldol additions and Michael reactions.

The inherent structure of 3-(pyrrolidin-2-yl)propan-1-ol, featuring a secondary amine for enamine formation and a hydroxyl group for directing stereochemistry through hydrogen bonding, makes it a powerful tool.[1] However, achieving optimal performance requires a nuanced understanding of reaction parameters. This guide provides field-proven insights and systematic troubleshooting strategies to address common challenges encountered during its application.

Troubleshooting Guide: Common Issues & Solutions

This section directly addresses specific experimental challenges in a question-and-answer format, focusing on the causality behind each recommendation.

Question 1: My reaction suffers from low yield and poor conversion. What are the primary causes and how can I resolve this?

Low conversion is a frequent issue that can often be traced back to catalyst activity, reaction conditions, or the purity of your reagents.

• Potential Cause A: Catalyst Inactivity or Degradation The secondary amine in the pyrrolidine ring is susceptible to oxidation and can be poisoned by acidic impurities. Ensure the catalyst is stored under an inert atmosphere (Nitrogen or Argon) and away from light. If the catalyst is old or has been handled improperly, its performance may be compromised.

• Potential Cause B: Suboptimal Reaction Conditions

  • Solvent Choice: The solvent plays a critical role in catalyst and substrate solubility and can influence the transition state. Polar aprotic solvents like THF or acetonitrile are common starting points, but non-polar solvents such as toluene have also been used successfully.[2] Avoid protic solvents like methanol or ethanol unless specified, as they can interfere with the catalytic cycle.

  • Temperature: While lower temperatures often favor selectivity, they can drastically reduce the reaction rate. If conversion is low, consider running the reaction at a slightly higher temperature (e.g., from -25°C to 0°C or room temperature) and monitor the trade-off with enantioselectivity.

  • Concentration: Reactions that are too dilute may proceed very slowly. Experiment with increasing the concentration of your reactants.

• Potential Cause C: Presence of Inhibitors (Water & Impurities) Organocatalyzed reactions, particularly those proceeding via enamine intermediates, are highly sensitive to moisture.[3] Water can hydrolyze the enamine intermediate, shutting down the catalytic cycle.

  • Solution: Always use anhydrous solvents, freshly distilled if necessary. Dry all glassware thoroughly in an oven and cool under an inert atmosphere. Ensure substrates are pure and free of acidic or other reactive impurities that could poison the catalyst.[3]

Question 2: The reaction yield is acceptable, but the enantioselectivity (% ee) is poor. How can I improve the stereochemical control?

Poor enantioselectivity indicates that the energy difference between the two diastereomeric transition states leading to the (R) and (S) products is insufficient. This is almost always addressable by tuning the reaction environment.

• Potential Cause A: Reaction Temperature is Too High This is the most common reason for low % ee. Higher thermal energy can allow the reaction to overcome the small energy barrier to the undesired stereoisomer.

  • Solution: Lowering the reaction temperature is the most effective strategy for enhancing enantioselectivity.[3] Reactions are often run at temperatures ranging from 0°C to as low as -78°C. The terminal hydroxyl group of the catalyst is crucial for forming hydrogen bonds that stabilize the desired transition state, and this interaction is more pronounced at lower temperatures.[1]

• Potential Cause B: Inappropriate Solvent The solvent's polarity and ability to form hydrogen bonds can significantly impact the catalyst's conformation and its interaction with the substrate.

  • Solution: A solvent screen is highly recommended. Non-polar solvents like toluene or dichloromethane often lead to higher enantioselectivity by promoting a more organized, rigid transition state assembly. In contrast, highly polar or coordinating solvents can disrupt the critical hydrogen bonding between the catalyst and the electrophile.

• Potential Cause C: Influence of Additives The presence of acidic, basic, or even aqueous additives can have a profound, and often unpredictable, effect on stereoselectivity.[4][5]

  • Expert Insight: While anhydrous conditions are a general rule, trace amounts of water have been shown to have a beneficial effect in some proline-catalyzed aldol reactions.[5] However, this is highly substrate-dependent. Conversely, the addition of organic bases like DBU has been shown to completely reverse the sense of enantioselectivity in some proline-catalyzed reactions.[6] Therefore, it is critical to control for any additives. If an additive is necessary (e.g., a co-catalyst), its effect on enantioselectivity must be carefully evaluated.

Question 3: I'm observing significant side product formation, complicating purification. What are common side reactions and how can they be minimized?

Side products typically arise from self-reactions of the starting materials or subsequent reactions of the desired product.

• Potential Cause A: Substrate Self-Condensation Aldehydes and some ketones can undergo self-aldol condensation, especially under basic conditions or at elevated temperatures.

  • Solution: Employ slow addition of the more reactive substrate (often the aldehyde) to the reaction mixture containing the catalyst and the other substrate. This keeps the instantaneous concentration of the reactive partner low, favoring the desired cross-reaction.

• Potential Cause B: Catalyst-Related Byproducts While less common, the catalyst itself can potentially participate in undesired pathways if reaction conditions are too harsh.

• Solution for Purification: The catalyst, being a basic amine, can typically be removed after the reaction is complete.

  • Quench the reaction and dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). The catalyst will be protonated and move into the aqueous layer.

  • Proceed with standard workup (washing with brine, drying over Na₂SO₄) before purification by flash column chromatography.[3]

Frequently Asked Questions (FAQs)

• Q1: What is the catalytic mechanism for 3-(pyrrolidin-2-yl)propan-1-ol in an aldol reaction? The reaction proceeds through a well-established enamine catalytic cycle. The secondary amine of the catalyst condenses with a donor ketone or aldehyde to form a chiral enamine. This enamine then attacks the acceptor aldehyde. The terminal hydroxyl group of the catalyst plays a crucial role by forming a hydrogen bond with the acceptor aldehyde, holding it in a specific orientation to direct the facial selectivity of the attack. Subsequent hydrolysis releases the aldol product and regenerates the catalyst.[1]

• Q2: How critical are anhydrous and inert atmosphere conditions? Extremely critical. As mentioned in the troubleshooting guide, moisture can halt the catalytic cycle.[3] Running the reaction under an inert atmosphere (Nitrogen or Argon) prevents the oxidation of both the catalyst and sensitive substrates, ensuring reproducibility and high performance.

• Q3: What catalyst loading should I use? A typical catalyst loading is between 5-20 mol%. For highly reactive substrates, a lower loading may be sufficient. If you experience low conversion, increasing the catalyst loading can be beneficial, but it should be done in conjunction with optimizing other parameters.

• Q4: How do I determine the yield and enantiomeric excess (% ee)?

  • Yield: The yield of the purified product is determined gravimetrically. The conversion and crude yield can be monitored by ¹H NMR spectroscopy using an internal standard.

  • Enantiomeric Excess (% ee): This is determined using chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) with a suitable chiral stationary phase column.

Data & Protocols

Data Presentation

The choice of solvent and temperature are paramount for success. The tables below summarize typical trends observed in prolinol-type catalyzed reactions.

Table 1: Representative Effect of Solvent on Yield and Enantioselectivity

Entry	Solvent	Temperature (°C)	Yield (%)	% ee
1	Toluene	-20	85	95
2	THF	-20	90	88
3	Acetonitrile	-20	75	82
4	Methanol	-20	<10	N/D
5	Dichloromethane	-20	88	92
(Data are illustrative based on general findings for prolinol catalysts)[2][3]

Table 2: Influence of Temperature on Enantioselectivity in Toluene

Entry	Temperature (°C)	Yield (%)	% ee
1	25 (Room Temp)	95	70
2	0	92	85
3	-25	85	>99
(Data are illustrative based on general findings for prolinol catalysts)[1][3]

Experimental Protocol: General Procedure for Asymmetric Aldol Reaction

This protocol provides a starting point for optimization.

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 3-(pyrrolidin-2-yl)propan-1-ol (0.1 mmol, 10 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with dry Nitrogen or Argon for 10-15 minutes.

• Solvent & Reagent Addition: Add anhydrous solvent (e.g., Toluene, 2.0 mL) via syringe. Add the ketone (1.2 mmol, 1.2 equiv) and stir the solution at room temperature for 10 minutes.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -25°C) using a suitable cooling bath.

• Substrate Addition: Add the aldehyde (1.0 mmol, 1.0 equiv) dropwise over 5 minutes.

• Reaction Monitoring: Allow the reaction to stir at this temperature. Monitor the progress by Thin Layer Chromatography (TLC) or by taking aliquots for GC/LC-MS analysis.

• Work-up: Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl (5 mL). Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., Ethyl Acetate, 3 x 15 mL).

• Purification: Combine the organic layers, wash with 1 M HCl (to remove the catalyst), followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle Diagram

Caption: Simplified catalytic cycle for an aldol reaction.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting common issues.

References

• Title: Enantioselective direct aldol reactions catalyzed by L-prolinamide derivatives Source: PubMed URL: [Link]

• Title: Improving catalytic performance of (L)-proline with chiral additives Source: RSC Blogs URL: [Link]

• Title: Optimization of the Reaction Conditions a. Source: ResearchGate URL: [Link]

• Title: Theoretical Study On The Mechanism Of Organic Additives In Proline - Catalyzed Asymmetric Reaction Source: Globe Thesis URL: [Link]

• Title: Effect of Additives on the Proline-Catalyzed Ketone—Aldehyde Aldol Reactions Source: ResearchGate URL: [Link]

• Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update Source: PubMed Central (PMC) URL: [Link]

• Title: Unusual Reversal of Enantioselectivity in the Proline-Mediated α-Amination of Aldehydes Induced by Tertiary Amine Additives Source: Journal of the American Chemical Society URL: [Link]

Sources

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• 4. globethesis.com [globethesis.com]
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• 6. pubs.acs.org [pubs.acs.org]

Side reactions and impurity profiling in 3-(pyrrolidin-2-yl)propan-1-ol synthesis

Technical Support Center: Synthesis of 3-(pyrrolidin-2-yl)propan-1-ol

Welcome to the technical support center for the synthesis of 3-(pyrrolidin-2-yl)propan-1-ol. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this multi-step synthesis. Instead of a rigid protocol, we offer a dynamic troubleshooting guide in a question-and-answer format to address the specific, practical challenges you may encounter. Our focus is on understanding the "why" behind each step, enabling you to diagnose problems and rationally design solutions.

Section 1: Navigating the Synthetic Route: N-Protection and Initial Reduction

The most common and reliable synthetic pathway begins with a chiral proline source, which is then protected, reduced, and elaborated. This section addresses the critical first steps.

Overall Synthetic Workflow

Caption: A common synthetic route from L-proline.

FAQ: N-Protection

Q1: My N-Boc protection of L-proline is sluggish and gives low yields. How can I optimize this?

A1: This is a frequent issue, often stemming from the poor solubility of proline in common organic solvents and the pH of the reaction. Proline exists as a zwitterion, making it more soluble in water than in solvents like DCM or THF.

• Expertise & Causality: The reaction of di-tert-butyl dicarbonate (Boc₂O) with the secondary amine requires the amine to be in its free, nucleophilic state. In a purely organic solvent, the zwitterionic proline is not sufficiently available to react. A biphasic system or the use of a base is necessary to deprotonate the ammonium group and increase nucleophilicity.

• Troubleshooting Protocol:

  • Schotten-Baumann Conditions: Dissolve L-proline in a 1:1 mixture of Dioxane and Water.

  • pH Adjustment: Cool the solution to 0 °C in an ice bath. Add a base, such as Sodium Hydroxide (1N solution), dropwise until the pH is between 9-10. This ensures the amine is deprotonated.

  • Reagent Addition: Add Boc₂O (1.1 equivalents) to the solution.

  • Reaction: Allow the mixture to warm to room temperature and stir overnight. The solution should become homogeneous as the protected, less polar product forms.

  • Work-up: Perform an acidic workup to protonate the carboxylate, followed by extraction with an organic solvent like Ethyl Acetate.

• Trustworthiness: This method is self-validating. As the reaction proceeds, the starting material is consumed, and the product is extracted into the organic phase, driving the reaction to completion. The pH control is the critical parameter for success.

Q2: Should I use Boc or Cbz protection for this synthesis?

A2: The choice of protecting group is critical and depends on the planned downstream reaction conditions.

Protecting Group	Advantages	Disadvantages	Best For...
Boc	- Easily removed with mild acid (TFA, HCl).[1][2] - Stable to hydrogenation and many nucleophiles.	- Labile to strong acids. - Deprotection can generate t-butyl cation, leading to side reactions (see Section 4).	Syntheses involving catalytic hydrogenation for other functional groups.
Cbz	- Stable to acidic and basic conditions. - Can be removed under neutral conditions via catalytic hydrogenation (H₂/Pd-C).	- Hydrogenolysis is incompatible with reducing other groups like alkenes if selectivity is desired. - Requires a source of hydrogen gas.	Syntheses where strong acid sensitivity is a concern in later steps.

For the workflow outlined above, which involves a hydrogenation step to reduce a C=C double bond, the Boc group is superior . Using a Cbz group would lead to premature deprotection during the hydrogenation of the unsaturated ester intermediate.

Section 2: The Oxidation Challenge: Avoiding Racemization and Over-oxidation

The conversion of N-Boc-L-prolinol to the corresponding aldehyde, N-Boc-L-prolinal, is arguably the most sensitive step in the sequence. The primary challenges are preventing over-oxidation to the carboxylic acid and avoiding racemization of the stereocenter at the C2 position.

FAQ: Oxidation and Stereochemical Integrity

Q3: I'm seeing a significant amount of the N-Boc-proline carboxylic acid byproduct after my oxidation step. How do I prevent this?

A3: Over-oxidation occurs when the intermediate aldehyde hydrate is further oxidized to the carboxylic acid. This is common with stronger or aqueous oxidizing agents. The key is to use an anhydrous, mild oxidant.

• Expertise & Causality: Reagents like KMnO₄ or Jones reagent (CrO₃/H₂SO₄) are too harsh and will readily oxidize the aldehyde. Milder, specialized reagents are required.

• Recommended Protocols:

  • Dess-Martin Periodinane (DMP):

    • Solvent: Use anhydrous Dichloromethane (DCM).

    • Procedure: Dissolve N-Boc-prolinol (1 eq.) in DCM at room temperature. Add DMP (1.1-1.3 eq.) portion-wise. The reaction is typically complete in 1-3 hours.

    • Quench: Quench with a saturated solution of NaHCO₃ containing Na₂S₂O₃ to reduce excess DMP.

  • Swern Oxidation:

    • Reagents: Oxalyl chloride, DMSO, and a hindered base like Triethylamine (TEA).

    • Conditions: This reaction must be run at very low temperatures (-78 °C) to be effective and avoid side reactions.

• Trustworthiness: DMP is often preferred in a research setting due to its operational simplicity and room temperature conditions. It reliably stops at the aldehyde stage when used in stoichiometric amounts.

Q4: I suspect I'm losing enantiomeric purity during the oxidation. Why is this happening and how can I stop it?

A4: Racemization occurs via the formation of an enol or enolate intermediate, which destroys the stereocenter at the C2 position adjacent to the newly formed carbonyl. This is often catalyzed by base or prolonged reaction times.

• Expertise & Causality: The α-proton at C2 of the pyrrolidine ring is acidic. In the presence of a base, it can be abstracted to form a planar enolate, which can be protonated from either face, leading to a racemic mixture. Even mild bases or prolonged exposure to certain conditions can facilitate this.

• Prevention Strategy:

  • Avoid Base: Do not use strongly basic conditions during the reaction or workup. If using a Swern oxidation, ensure the triethylamine is added last and the reaction is quenched promptly.

  • Limit Reaction Time: Monitor the reaction closely by TLC. Do not let it stir unnecessarily after the starting material is consumed.

  • Use Buffered Conditions: For some oxidations, adding a mild buffer like pyridine can scavenge trace acid/base catalysts.

  • Confirmation: Check the optical rotation of your product or use chiral HPLC to determine the enantiomeric excess (ee).

Mechanism of Racemization

Caption: Base-catalyzed racemization of N-Boc-prolinal.

Section 3: Chain Elongation and Final Reductions

This section covers the Wittig reaction to build the carbon backbone and the subsequent reductions to achieve the target molecule's saturated chain.

FAQ: Wittig Reaction and Purification

Q5: I'm having difficulty removing the triphenylphosphine oxide (TPPO) byproduct after my Wittig reaction. What is the best purification strategy?

A5: TPPO is notoriously difficult to remove via standard silica gel chromatography due to its polarity, which is often similar to that of the desired product.

• Expertise & Causality: TPPO is a highly polar and crystalline byproduct inherent to the Wittig reaction. Its removal is a classic challenge in organic synthesis.

• Troubleshooting Protocols:

  • Crystallization/Precipitation: After the reaction, concentrate the crude mixture. Add a non-polar solvent like Hexane or a mixture of Hexane/Ether. TPPO is often insoluble in these solvents and will precipitate out. Filter the solid TPPO and concentrate the filtrate. This may need to be repeated.

  • Acid-Base Extraction: If your product is basic (which it is not at this stage, but the final product is), you can use an acid wash to pull the product into the aqueous layer, leaving the neutral TPPO in the organic layer.

  • Alternative Reagents: For future syntheses, consider the Horner-Wadsworth-Emmons (HWE) reaction. It uses a phosphonate ester instead of a phosphonium salt. The byproduct is a water-soluble phosphate ester, which is easily removed during an aqueous workup.

Section 4: The Final Step: Deprotection and Impurity Profiling

The removal of the Boc group is the final synthetic step, but it is not without its own potential pitfalls, primarily related to side reactions from the carbocation generated.

FAQ: N-Boc Deprotection

Q6: After deprotecting my N-Boc intermediate with TFA/DCM, I see a significant impurity with a mass of [M+56]+. What is this and how do I avoid it?

A6: This is a classic side reaction. The [M+56]+ peak corresponds to the tert-butylation of your product.

• Expertise & Causality: Acid-mediated Boc deprotection generates a tert-butyl carbocation (mass = 57, but results in addition of 56 after loss of H+). This is a reactive electrophile. The most nucleophilic sites on your product are the secondary amine and the primary alcohol. The t-butyl cation can alkylate either of these sites, leading to impurities.[2]

• Troubleshooting & Prevention:

  • Use a Cation Scavenger: Add a scavenger to the reaction mixture to trap the t-butyl cation. Common scavengers include Anisole, Thioanisole, or Triethylsilane (1-5 equivalents).

  • Use HCl in Dioxane/Methanol: A common alternative is using a saturated solution of HCl in Dioxane or Methanol. The chloride anion can react with the t-butyl cation to form tert-butyl chloride, and the solvent can also act as a trap, reducing side reactions on your substrate. This method also directly produces the hydrochloride salt of your product, which can often be precipitated directly.[3]

Formation of t-Butyl Adduct

Caption: Trapping the t-butyl cation to prevent side reactions.

Common Impurities Summary

Impurity	Potential Source	Analytical Detection	Mitigation Strategy
Racemized Product	Step 3: Oxidation	Chiral HPLC, Optical Rotation	Use mild, anhydrous oxidants; limit reaction time; avoid base.
N-Boc Protected Product	Step 6: Incomplete Deprotection	LC-MS, TLC	Increase reaction time or acid concentration for deprotection.
t-Butylated Product	Step 6: Deprotection	LC-MS (M+56)	Use cation scavengers (Anisole, TES) or HCl/Dioxane.
Starting L-Proline	Step 1: Incomplete Protection	LC-MS, NMR	Ensure complete initial protection using optimized conditions.
Over-oxidized Acid	Step 3: Oxidation	LC-MS, IR (broad O-H)	Use mild oxidants like DMP or Swern conditions.

References

• A.F. Abdel-Magid, K.G. Carson, B.D. Harris, C.A. Maryanoff, R.D. Shah, "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures," The Journal of Organic Chemistry, 1996, 61 (11), 3849–3862. [Link]

• W.L.F. Armarego, C.L.L. Chai, "Purification of Laboratory Chemicals," 8th Edition, Butterworth-Heinemann, 2017. [Link]

• D.B. Dess, J.C. Martin, "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones," The Journal of Organic Chemistry, 1983, 48 (22), 4155–4156. [Link]

• J. Clayden, N. Greeves, S. Warren, "Organic Chemistry," 2nd Edition, Oxford University Press, 2012. (Provides general mechanisms for Wittig, Swern, and reduction reactions). [Link]

• A.J. Pearson, W.R. Roush, "Activating Agents and Protecting Groups," Handbook of Reagents for Organic Synthesis, Wiley, 1999. (Covers detailed use of Boc-anhydride and deprotection strategies). [Link]

• A. V. D'mello, et al., "Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride," RSC Advances, 2020. [Link]

• I. O. E. O. Korhonen, et al., "Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors," Molecules, 2022, 27(21), 7536. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]

Technical Support Center: Stability and Storage of 3-(pyrrolidin-2-yl)propan-1-ol and its Derivatives

Welcome to the technical support guide for 3-(pyrrolidin-2-yl)propan-1-ol and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of these valuable compounds throughout their experimental workflows. This guide provides practical, in-depth answers to common questions and troubleshooting scenarios based on established chemical principles and data from related compounds.

I. Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and stability of 3-(pyrrolidin-2-yl)propan-1-ol and its derivatives.

Q1: What are the ideal long-term storage conditions for 3-(pyrrolidin-2-yl)propan-1-ol?

A1: For optimal long-term stability, 3-(pyrrolidin-2-yl)propan-1-ol, which is typically a liquid at room temperature, should be stored in a cool, dry, and dark environment.[1] The following conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Lower temperatures slow down potential degradation reactions. While some sources suggest room temperature storage for the N-substituted analogue 3-(pyrrolidin-1-yl)propan-1-ol, refrigeration is a safer general practice for long-term stability.[2][3]
Atmosphere	Inert gas (Argon or Nitrogen)	The secondary amine in the pyrrolidine ring is susceptible to oxidation.[4] Storing under an inert atmosphere minimizes contact with oxygen.
Container	Amber glass vials with tight-fitting caps	Amber glass protects the compound from light, which can induce photodegradation.[5] A tight seal prevents moisture ingress and exposure to air.
Environment	Well-ventilated area away from heat sources and incompatible chemicals	This is a general laboratory safety practice to prevent accidental ignition and reactions.[6]

Q2: What are the primary degradation pathways for 3-(pyrrolidin-2-yl)propan-1-ol and its derivatives?

A2: Based on the chemical structure, which contains a secondary amine and a primary alcohol, the main degradation pathways are oxidation and, to a lesser extent, reactions involving the hydroxyl group.

• Oxidative Degradation: The nitrogen atom in the pyrrolidine ring is a likely site for oxidation, which can lead to the formation of N-oxides and other degradation products.[4] The presence of oxygen, especially when catalyzed by metal ions, can accelerate this process.[6] Studies on similar amino alcohols have shown that oxidation can be a significant degradation pathway.[7]

• Thermal Degradation: At elevated temperatures, decomposition can occur. For related propanolamines, thermal decomposition can lead to the cleavage of C-N and C-C bonds.[2]

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions.[5]

• Reaction with Carbon Dioxide: Like other amines, 3-(pyrrolidin-2-yl)propan-1-ol can react with carbon dioxide from the air to form carbamates, although this is typically a reversible process.

Q3: How can I visually inspect my sample for signs of degradation?

A3: While analytical techniques are required for definitive assessment, visual inspection can provide initial clues:

• Color Change: A fresh, pure sample of 3-(pyrrolidin-2-yl)propan-1-ol is typically a colorless to light yellow liquid.[8] The development of a darker yellow or brown color can indicate the formation of degradation products.

• Formation of Precipitate: The appearance of solid material in the liquid could suggest the formation of insoluble degradation products or polymerization.

• Change in Viscosity: A noticeable change in the liquid's viscosity may also be a sign of chemical changes.

Q4: What is a typical re-test period for pyrrolidine-based compounds?

A4: The re-test period is the timeframe during which a stored substance is expected to remain within its specifications under defined storage conditions.[9] For a compound like 3-(pyrrolidin-2-yl)propan-1-ol, if stored under the recommended conditions (refrigerated, under inert gas, and protected from light), a re-test period of 12 to 24 months is a reasonable starting point. However, this should be confirmed with in-house stability studies.[10][11] After this period, the material should be re-analyzed for purity before use.[9][12]

II. Troubleshooting Guide

This section provides a problem-and-solution framework for specific issues you might encounter during your experiments.

Problem 1: Inconsistent experimental results or loss of compound activity.

This could be an indication of compound degradation. The following workflow can help you diagnose and address the issue.

Sources

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-(Pyrrolidin-1-yl)propan-1-ol | 19748-66-4 [sigmaaldrich.com]
• 4. Conformationally restricted pyrrolidines by intramolecular [2+2] photocycloaddition reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Highly chemoselective aerobic oxidation of amino alcohols into amino carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3-(Pyrrolidin-1-yl)propan-1-ol | 19748-66-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. ARL Bio Pharma | Expiration Dates and Retesting of Pharmaceutical Ingredients [arlok.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. rhotaupharma.com [rhotaupharma.com]

Technical Support Center: Troubleshooting Catalyst Deactivation & Regeneration in Reactions with Pyrrolidine Ligands

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals utilizing catalysts with pyrrolidine-based ligands. This guide is designed to provide in-depth, field-proven insights into common challenges related to catalyst deactivation and regeneration. Our goal is to equip you with the knowledge to diagnose issues, implement effective solutions, and optimize your catalytic reactions for maximum efficiency and reproducibility.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions encountered when working with pyrrolidine-ligated catalysts.

Q1: My reaction is sluggish or has stalled completely. How do I know if my catalyst with a pyrrolidine ligand has deactivated?

A1: The primary indicators of catalyst deactivation are a significant decrease in reaction rate, a failure to reach completion, or inconsistent results between batches. To confirm deactivation, you can:

• Monitor Reaction Kinetics: Compare the reaction profile (conversion vs. time) of the current reaction with a successful previous run. A flattened curve indicates a loss of catalytic activity.

• Control Experiment: Run a parallel reaction with a fresh batch of catalyst and ligand under identical conditions. If this reaction proceeds as expected, it strongly suggests the original catalyst has deactivated.

• Analytical Confirmation: Depending on the catalyst and reaction, techniques like NMR, LC-MS, or ICP-MS can be used to analyze the catalyst's integrity or the presence of poisons in the reaction mixture.

Q2: What are the most common reasons for the deactivation of catalysts containing pyrrolidine ligands?

A2: Catalyst deactivation in these systems can be broadly categorized into several mechanisms.[1] The basicity and coordination chemistry of the pyrrolidine nitrogen play a significant role.[2] Key causes include:

• Poisoning: The catalytic active sites are blocked by strongly coordinating species present in the reaction mixture.[1] Common poisons include impurities from starting materials, solvents, or byproducts with functional groups that can bind tightly to the metal center.

• Ligand Degradation: The pyrrolidine ligand itself can degrade under harsh reaction conditions. This can involve oxidation of the nitrogen atom, ring-opening reactions, or side reactions with substrates or reagents.[3]

• Metal Center Alteration: The oxidation state of the metal can change, or the metal can leach from a solid support or aggregate into inactive nanoparticles.[4]

• Fouling: In heterogeneous catalysis, the catalyst surface can be blocked by insoluble byproducts or polymers.[1]

Q3: Can I reuse my catalyst with a pyrrolidine ligand? If so, for how many cycles?

A3: The reusability of a catalyst depends heavily on its stability under the specific reaction conditions and the effectiveness of any regeneration protocol. Some robust homogeneous catalysts may be reusable if the product can be separated without degrading the catalyst. Heterogeneous catalysts are generally designed for easier separation and reuse. However, a gradual decrease in activity and selectivity over multiple cycles is common. It is crucial to validate catalyst performance for each cycle.[5]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed troubleshooting workflows for specific problems encountered during catalysis with pyrrolidine ligands.

Issue 1: Gradual or Sudden Loss of Catalytic Activity

Symptoms:

• Reaction rate slows down over time.

• The reaction stalls before reaching full conversion.

• Inconsistent yields between different runs.

Troubleshooting Workflow:

Caption: The cycle of catalyst activity, deactivation by poisoning, and subsequent regeneration.

References

• Slideshare. (n.d.). Stability of metal complexes. Retrieved from [Link]

• SciSpace. (n.d.). Stability of Metal Complexes. Retrieved from [Link]

• Government Shivalik College Naya Nangal. (n.d.). THERMODYNAMICS AND KINETIC ASPECTS OF METAL COMPLEXES. Retrieved from [Link]

• Dalal Institute. (n.d.). Factors Affecting Stability of Metal Complexes with Reference to the Nature of Metal Ion and Ligand. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (2024). Synthesis and Stability Constants of Transition Metal Complexes of Medicinal Ligands. Retrieved from [Link]

• MDPI. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• ACS Publications. (n.d.). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

• PubMed Central. (n.d.). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Retrieved from [Link]

• ACS Publications. (n.d.). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. Retrieved from [Link]

• ACS Publications. (2022). Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Chiral C2-symmetric 2,5-disubstituted pyrrolidine derivatives as catalytic chiral ligands in the reactions of diethylzinc with aryl aldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis and application of pyrrolidine-based supported catalysts. Retrieved from [Link]

• PubMed Central. (n.d.). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Retrieved from [Link]

• Beilstein Journals. (2017). Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Retrieved from [Link]

• PubMed Central. (n.d.). Multiple Catalytic Branch Points in the Mechanism of Pyrrolidine Formation During Kainoid Biosynthesis Leads to Diverse Reaction Outcomes. Retrieved from [Link]

• Sci-Hub. (n.d.). Symmetric 2,5‐Disubstituted Pyrrolidine Derivatives as Catalytic Chiral Ligands in the Reactions of Diethylzinc with Aryl Aldehydes. Retrieved from [Link]

• ACS Publications. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. Retrieved from [Link]

• Sci-Hub. (n.d.). ChemInform Abstract: Chiral C2‐Symmetric 2,5‐Disubstituted Pyrrolidine Derivatives as Chiral Catalyst Ligands in the Reaction of Diethylzinc with Arylaldehydes. Retrieved from [Link]

• ScienceDirect. (n.d.). Pyrrolidine-based catalytic microporous polymers in sustainable CN and CC bond formation via iminium and enamine activation. Retrieved from [Link]

• PubMed. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Retrieved from [Link]

• Sci-Hub. (n.d.). Synthesis of Pyrrolidine Derivatives by a Platinum/Brønsted Acid Relay Catalytic Cascade Reaction. Retrieved from [Link]

• MDPI. (n.d.). Advances in Catalyst Deactivation and Regeneration. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multiple Catalytic Branch Points in the Mechanism of Pyrrolidine Formation During Kainoid Biosynthesis Leads to Diverse Reaction Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming low diastereoselectivity in pyrrolidine synthesis

Technical Support Center: Pyrrolidine Synthesis

Overcoming Low Diastereoselectivity in Pyrrolidine Synthesis

Welcome to the Technical Support Center for Pyrrolidine Synthesis. As a Senior Application Scientist, I've encountered numerous challenges researchers face in achieving high diastereoselectivity in these critical reactions. This guide is designed to be a dynamic resource, moving beyond simple protocols to provide in-depth troubleshooting and a mechanistic understanding of the factors governing stereochemical outcomes. Pyrrolidines are a cornerstone of many pharmaceuticals and natural products, making their stereocontrolled synthesis a paramount objective in modern organic chemistry. This center will address [1][2]common pitfalls and offer field-proven strategies to optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: I'm performing a [3+2] cycloaddition with an azomethine ylide and my diastereomeric ratio (d.r.) is consistently near 1:1. What are the most likely causes?

A1: A lack of diastereoselectivity in [3+2] cycloadditions often points to issues with the transition state energetics of the endo and exo approaches. Several factors can lead [3][4]to this:

• Insufficient Steric or Electronic Differentiation: The substituents on your azomethine ylide and dipolarophile may not be creating a sufficient energy barrier between the two competing transition states.

• Reaction Temperature: Higher temperatures can overcome the small energy differences between diastereomeric transition states, leading to a loss of selectivity.

• Solvent Effects: The solvent plays a crucial role in stabilizing or destabilizing transition states. A solvent that does not effectively differentiate between the polarities of the endo and exo transition states can result in poor selectivity.

• Catalyst Inefficien[5][6][7][8]cy: If you are using a catalyst, it may not be providing adequate facial discrimination.

Troubleshooting Workflow for Low d.r. in [3+2] Cycloadditions

Caption: Troubleshooting workflow for low diastereoselectivity.

Q2: Can the choice of metal catalyst significantly impact the cis/trans selectivity in my pyrrolidine synthesis?

A2: Absolutely. The metal catalyst is often the linchpin in controlling diastereoselectivity. The coordination of the metal to the reactants can rigidly orient them in the transition state, favoring one stereochemical outcome over another. For instance, in copper-promoted intramolecular aminooxygenation of alkenes, the substrate can coordinate to the copper center in a way that leads to the preferential formation of cis- or trans-pyrrolidines depending on the substitution pattern. Different metals (e.g., A[9][10]g, Cu, Yb, Au) and their associated ligands will have distinct electronic and steric properties, leading to different levels of stereocontrol.

Q3: I'm attemptin[11][12]g a multi-component reaction to synthesize a polysubstituted pyrrolidine, but I'm getting a complex mixture of diastereomers. Where should I start troubleshooting?

A3: Multi-component reactions (MCRs) are powerful but can be sensitive to reaction conditions. For a reaction involving [13]an aldehyde, an amine, and a dipolarophile, consider the following:

• Order of Addition: The pre-formation of the imine or azomethine ylide before the addition of the third component can sometimes improve selectivity.

• Lewis Acid: The choice and stoichiometry of the Lewis acid (e.g., Yb(OTf)₃, TiCl₄) is critical. It can influence the rate[11][13] of the desired reaction versus side reactions and can also dictate the facial selectivity.

• Temperature: As with other stereoselective reactions, lower temperatures are generally preferred to enhance selectivity by favoring the kinetically controlled product.

Troubleshooting Guides

Guide 1: Optimizing Diastereoselectivity in Metal-Catalyzed [3+2] Cycloadditions of Azomethine Ylides

This guide focuses on the common scenario of obtaining a poor diastereomeric ratio in a metal-catalyzed cycloaddition for pyrrolidine synthesis.

Underlying Principle: The diastereoselectivity in these reactions is determined by the relative energies of the competing transition states (endo vs. exo). The catalyst, in conjunction with its ligands, creates a chiral environment that should favor one transition state over the other.

Experimental Protocol for Optimization:

• Catalyst Screening:

  • Objective: Identify the optimal metal salt and ligand combination.

  • Procedure: Set up parallel reactions using a standard set of conditions (e.g., room temperature, dichloromethane as solvent) and screen various metal catalysts (e.g., AgOAc, Cu(OAc)₂, Yb(OTf)₃) with a selection of chiral ligands (e.g., BOX, PYBOX, SEGPHOS).

  • Analysis: Determine the d.r. for each reaction using ¹H NMR or chiral HPLC.

• Solvent Screening:

  • Objective: Evaluate the effect of solvent polarity on diastereoselectivity.

  • Procedure: Us[5]ing the best catalyst system from Step 1, perform the reaction in a range of solvents with varying polarities (e.g., toluene, THF, CH₂Cl₂, CH₃CN).

  • Analysis: Analyze the d.r. for each solvent. Non-polar solvents often provide different selectivity compared to polar aprotic solvents.

• Temperature Variation:

  • Objective: Determine if the reaction is under kinetic or thermodynamic control.

  • Procedure: Conduct the reaction at a range of temperatures (e.g., -78°C, -20°C, 0°C, RT, 40°C) using the optimized catalyst and solvent.

  • Analysis: A significant improvement in d.r. at lower temperatures suggests the reaction is kinetically controlled and that the desired diastereomer is the kinetic product.

Data Summary Table: [14]

Catalyst System	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)
AgOAc / (R)-BINAP	CH₂Cl₂	25	2:1
AgOAc / (R)-BINAP	Toluene	25	5:1
AgOAc / (R)-BINAP	Toluene	-20	15:1
Cu(OTf)₂ / BOX	CH₂Cl₂	25	1.5:1

| Cu(OTf)₂ / BOX | Toluene | -20 | 3:1 |

This is example data and will vary based on the specific reaction.

Mechanistic Insight Diagram:

Caption: Competing endo and exo transition states in a [3+2] cycloaddition.

Guide 2: Enhancing Diastereoselectivity through Substrate Modification

Underlying Principle: The inherent stereochemical preferences of the reactants can be exploited to favor a single diastereomer. By modifying the steric or electronic properties of the substrates, you can increase the energy difference between the competing transition states.

Strategies for Substrate Modification:

• Introduction of Bulky Substituents: Increasing the steric bulk on either the azomethine ylide or the dipolarophile can create a strong preference for one approach over the other due to steric hindrance. For example, changing a m[15][16]ethyl substituent to a tert-butyl group can dramatically improve the d.r.

• Use of Chiral Auxiliaries: Attaching a chiral auxiliary to one of the reactants can provide excellent stereocontrol. The auxiliary blocks one face of the molecule, forcing the reaction to occur on the other face. Subsequent removal of the auxiliary provides the desired enantiomerically enriched product. The use of an N-tert-butanesulfinyl group is a well-established strategy for the diastereoselective synthesis of pyrrolidines.

• Electronic Tuning:[17] Modifying the electronic properties of substituents can influence the frontier molecular orbital interactions, which can, in turn, affect the diastereoselectivity. While less common than steric modifications, this can be a useful strategy in certain systems.

Experimental Protocol for Evaluating Substrate Modifications:

• Synthesize Analogs: Prepare a small series of analogs of your starting materials with varying steric bulk or with a chiral auxiliary attached.

• Parallel Reactions: Run the reactions with the modified substrates under your previously optimized conditions.

• Analyze and Compare: Determine the d.r. for each new substrate and compare it to your original system. This will allow you to establish a structure-activity relationship for diastereoselectivity.

References

• Padovani, G., et al. (2022). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

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• Gualtierotti, J. B., & Renaud, P. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. PMC - NIH. [Link]

• Maleev, V. I., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Shaikh, A. A., et al. (2021). Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds. PMC. [Link]

• Sáez, J. A., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters - ACS Publications. [Link]

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• Saha, S., & Rath, M. (2020). The Effect of Solvent–Substrate Noncovalent Interactions on the Diastereoselectivity in the Intramolecular Carbonyl-Ene and the Staudinger [2 + 2] Cycloaddition Reactions. The Journal of Physical Chemistry A - ACS Publications. [Link]

• Kumar, A., et al. (2022). Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. ACS Omega. [Link]

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• Kumar, A., et al. (2022). Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. PMC - NIH. [Link]

• Wang, Y., et al. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ACS Publications. [Link]

• Wang, Y., et al. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. PMC - NIH. [Link]

• Cossio, F. P., et al. (1995). Solvent effects on the stereoselectivity of ketene–imine cycloaddition reactions. Journal of the Chemical Society, Chemical Communications. [Link]

• Tóth, G. K., et al. (2007). Short and Efficient Diastereoselective Synthesis of Pyrrolidinone-Containing Dipeptide Analogues. PubMed. [Link]

• Sibi, M. P., & Stanley, L. M. (2010). Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. PMC - PubMed Central. [Link]

• Reddy, G. N., et al. (2011). Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. PMC - NIH. [Link]

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• Medhe, S., et al. (2020). On the solvent and temperature driven stereoselectivity of the Diels-Alder cycloaddition reactions of furan with maleic anhydride and maleimide. ChemRxiv. [Link]

• Richardson, P. (2025). Diastereoselectivity Switch in the Synthesis of Spirocyclic Pyrrolidine Derivatives. ResearchGate. [Link]

• Adrio, J., & Carretero, J. C. (2019). Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Communications. [Link]

• Paderes, M. C., & Chemler, S. R. (2009). Diastereoselective pyrrolidine synthesis via copper promoted intramolecular aminooxygenation of alkenes: formal synthesis of (+)-monomorine. PubMed. [Link]

• Carson, C. A., & Kerr, M. A. (2005). Diastereoselective Synthesis of Pyrrolidines via the Yb(OTf)3 Catalyzed Three-Component Reaction of Aldehydes, Amines, and 1,1-Cyclopropanediesters. Organic Chemistry Portal. [Link]

• Wang, Y., et al. (2013). Diastereoselective synthesis of pyrrolidine derivatives via a one-pot nitro-Mannich/hydroamination cascade using base and gold catalysis. Chemical Communications. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Catalytic Activity in 3-(Pyrrolidin-2-yl)propan-1-ol Complexes

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the catalytic activity of 3-(pyrrolidin-2-yl)propan-1-ol and its complexes. Drawing upon established principles of organocatalysis and leveraging comparative data from structurally similar catalysts, this document outlines the necessary experimental protocols, mechanistic considerations, and data interpretation to rigorously assess the potential of these novel catalytic systems.

Introduction: The Promise of Prolinol-Derived Catalysts

Chiral pyrrolidine-containing molecules are fundamental pillars in the field of asymmetric organocatalysis, enabling the stereoselective synthesis of complex organic molecules.[1] Proline and its derivatives have emerged as powerful tools, facilitating a wide array of stereoselective transformations, offering a greener and often more cost-effective alternative to traditional metal-based catalysts.[2] The efficacy of these catalysts, particularly prolinol and its derivatives, stems from their ability to form transient chiral intermediates with reactants, primarily through enamine or iminium ion pathways.[1]

3-(Pyrrolidin-2-yl)propan-1-ol, a homolog of the well-studied prolinol, presents an intriguing scaffold for the development of new catalysts. The extension of the hydroxyl-bearing side chain may influence the steric and electronic environment of the catalytic pocket, potentially leading to unique reactivity and selectivity profiles. This guide will focus on the validation of its catalytic prowess in two benchmark asymmetric reactions: the Aldol reaction and the Michael addition.

Mechanistic Underpinnings: Enamine and Iminium Ion Catalysis

The catalytic activity of pyrrolidine-based organocatalysts in reactions involving carbonyl compounds is predominantly governed by two key mechanistic cycles: enamine and iminium ion catalysis. Understanding these pathways is crucial for experimental design and interpretation of results.

• Enamine Catalysis: The secondary amine of the pyrrolidine catalyst reacts with a ketone or aldehyde to form a nucleophilic enamine intermediate. This enamine then attacks an electrophile (e.g., an aldehyde in an aldol reaction or a nitroalkene in a Michael addition). Subsequent hydrolysis releases the product and regenerates the catalyst.[1] The stereochemical outcome is directed by the chiral scaffold of the catalyst, which shields one face of the enamine, favoring attack from a specific direction.

• Iminium Ion Catalysis: In this pathway, the secondary amine of the catalyst reacts with an α,β-unsaturated aldehyde or ketone to form a chiral iminium ion. This activation lowers the LUMO of the α,β-unsaturated system, making it more susceptible to nucleophilic attack. This mode of activation is particularly relevant for Diels-Alder and conjugate addition reactions.

The following diagram illustrates the generalized enamine catalytic cycle, which is the primary focus for the validation experiments detailed in this guide.

Caption: Generalized enamine catalytic cycle for pyrrolidine-based catalysts.

Synthesis and Preparation of Catalysts

A crucial first step in validating the catalytic activity is the synthesis of 3-(pyrrolidin-2-yl)propan-1-ol and its potential complexes. While numerous methods exist for the synthesis of pyrrolidine derivatives, a common approach involves the reduction of proline or its derivatives. For metal complexes, the synthesized amino alcohol can then be reacted with a suitable metal precursor.

Synthesis of (S)-3-(Pyrrolidin-2-yl)propan-1-ol

A plausible synthetic route starting from the readily available amino acid (S)-proline is outlined below. This multi-step synthesis involves the protection of the amine, reduction of the carboxylic acid, chain extension, and final deprotection.

Caption: A potential synthetic workflow for (S)-3-(pyrrolidin-2-yl)propan-1-ol.

Preparation of Metal Complexes

The synthesized 3-(pyrrolidin-2-yl)propan-1-ol can act as a bidentate ligand, coordinating with various metal centers through its nitrogen and oxygen atoms.[3] The preparation of these complexes is typically straightforward.

Experimental Protocol: General Synthesis of a Metal Complex

• Ligand Dissolution: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve 3-(pyrrolidin-2-yl)propan-1-ol (1 equivalent) in an appropriate anhydrous solvent (e.g., THF, CH2Cl2).

• Addition of Metal Precursor: To the stirred solution, add the desired metal precursor (e.g., Cu(OTf)2, Zn(OTf)2; 1 equivalent) portion-wise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours.

• Isolation: Remove the solvent under reduced pressure. The resulting solid can be used directly or purified further by recrystallization if necessary.

• Characterization: Confirm the structure and purity of the complex using techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Validation of Catalytic Activity: Benchmark Reactions

To objectively assess the catalytic performance of 3-(pyrrolidin-2-yl)propan-1-ol and its complexes, standardized benchmark reactions are employed. The asymmetric aldol reaction and the asymmetric Michael addition are excellent choices due to their significance in organic synthesis and the wealth of comparative data available for other organocatalysts.

Asymmetric Aldol Reaction

The aldol reaction is a cornerstone of C-C bond formation. The reaction between an aldehyde and a ketone, catalyzed by a chiral amine, provides a direct route to chiral β-hydroxy ketones.

Experimental Protocol: Asymmetric Aldol Reaction

• Reaction Setup: To a stirred solution of the catalyst (typically 10-20 mol%) in a suitable solvent (e.g., DMSO, CH2Cl2), add the aldehyde (1.0 equivalent) and the ketone (5-20 equivalents) at a specific temperature (ranging from room temperature down to -25 °C).[2]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

• Analysis:

  • Determine the diastereomeric ratio (d.r.) by ¹H NMR spectroscopy of the crude reaction mixture.

  • Determine the enantiomeric excess (e.e.) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Asymmetric Michael Addition

The Michael addition is a versatile method for the formation of carbon-carbon and carbon-heteroatom bonds. The conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound is a key transformation in the synthesis of many natural products and pharmaceuticals.

Experimental Protocol: Asymmetric Michael Addition

• Reaction Setup: To a stirred solution of the nitroolefin (1.0 equivalent) and the aldehyde or ketone (2.0 equivalents) in a suitable solvent (e.g., toluene, CH2Cl2), add the catalyst (typically 10-20 mol%).

• Monitoring: Monitor the reaction progress by TLC or GC.

• Work-up and Purification: Upon completion, concentrate the reaction mixture and purify the residue by flash column chromatography.

• Analysis:

  • Determine the diastereomeric ratio by ¹H NMR spectroscopy.

  • Determine the enantiomeric excess by chiral HPLC analysis.

Comparative Performance Analysis

A critical aspect of validating a new catalyst is to benchmark its performance against established alternatives. The following tables provide a summary of the performance of well-known prolinol-derived and other organocatalysts in the asymmetric aldol and Michael addition reactions. This data serves as a reference point for evaluating the efficacy of 3-(pyrrolidin-2-yl)propan-1-ol complexes.

Table 1: Performance of Organocatalysts in the Asymmetric Aldol Reaction of Cyclohexanone and p-Nitrobenzaldehyde

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee, %)
L-Proline	30	DMSO	4	99	93:7	97
(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol	10	CH2Cl2	24	95	95:5	99
(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol TMS ether	5	Toluene	12	98	>99:1	>99
L-Prolinamide derivative	2	Brine	2	81	-	87[2]

Table 2: Performance of Organocatalysts in the Asymmetric Michael Addition of Aldehydes to Nitroolefins

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)
L-Proline	20	CH2Cl2	48	85	90:10	90
(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol TMS ether	10	Toluene	24	99	95:5	99
(R,R)-1,2-Diphenylethylenediamine-based thiourea	10	Toluene	12	98	98:2	97

Conclusion and Future Outlook

The validation of the catalytic activity of 3-(pyrrolidin-2-yl)propan-1-ol and its complexes requires a systematic and rigorous approach. By employing benchmark reactions such as the asymmetric aldol and Michael additions, and comparing the results to established organocatalysts, researchers can effectively assess the potential of these novel systems. The extended side chain of 3-(pyrrolidin-2-yl)propan-1-ol may offer unique steric and electronic properties that could translate into improved or complementary catalytic performance compared to existing prolinol-based catalysts. Further investigations into the synthesis of a variety of metal complexes and their application in a broader range of asymmetric transformations will be crucial in fully elucidating the catalytic potential of this promising scaffold.

References

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Comparative Analysis of Pyrrolidine-Based Chiral Auxiliaries: A Guide for Asymmetric Synthesis

In the intricate world of asymmetric synthesis, where the three-dimensional arrangement of atoms can mean the difference between a life-saving therapeutic and an inert compound, chiral auxiliaries stand as indispensable tools.[1][2] These molecular scaffolds temporarily attach to a prochiral substrate, guiding the formation of a specific stereoisomer with high precision.[1] Among the diverse array of chiral auxiliaries developed, those based on the pyrrolidine ring system have garnered significant attention due to their rigid structure and the high levels of stereocontrol they impart.[3][4]

This guide offers a comparative analysis of prominent pyrrolidine-based chiral auxiliaries, focusing on their performance in key asymmetric transformations. We will delve into the mechanistic underpinnings of their stereodirecting power, provide experimental data to support performance claims, and offer detailed protocols for their application. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these powerful tools in their synthetic endeavors.

The Proline Progenitors: SAMP and RAMP

Pioneered by E. J. Corey and Dieter Enders, (S)-1-amino-2-methoxymethylpyrrolidine (SAMP) and its enantiomer (R)-1-amino-2-methoxymethylpyrrolidine (RAMP) are arguably the most well-known and widely utilized pyrrolidine-based chiral auxiliaries.[2][5] Derived from the readily available amino acid proline, SAMP and RAMP have proven to be exceptionally effective in the asymmetric α-alkylation of ketones and aldehydes.[5][6][7]

Mechanism of Stereocontrol

The efficacy of SAMP and RAMP lies in the formation of a rigid, chelated azaenolate intermediate.[5][8][9] The reaction sequence typically involves three key steps:

• Hydrazone Formation: The ketone or aldehyde reacts with SAMP or RAMP to form a chiral hydrazone.[5]

• Azaenolate Formation: Deprotonation of the α-carbon with a strong base, typically lithium diisopropylamide (LDA), generates a resonance-stabilized azaenolate.[5][8] The lithium cation is chelated by the nitrogen atom and the oxygen of the methoxymethyl group, creating a conformationally rigid structure.[5][10]

• Stereoselective Alkylation: The electrophile, such as an alkyl halide, approaches the azaenolate from the less sterically hindered face, leading to the formation of the new stereocenter with high diastereoselectivity.[5][8][11]

• Auxiliary Cleavage: The chiral auxiliary is subsequently removed, often via ozonolysis or hydrolysis, to yield the desired α-alkylated ketone or aldehyde and allow for the recovery of the auxiliary.[5][12]

The stereochemical outcome is predictable; SAMP directs the formation of the (R)-configured product, while RAMP yields the (S)-configured product.[10] This predictability is a significant advantage in the design of complex synthetic routes.

Caption: General workflow for SAMP/RAMP mediated asymmetric alkylation.

Performance Data

The SAMP/RAMP hydrazone methodology consistently delivers high levels of stereoselectivity across a range of substrates and electrophiles.

Substrate (Ketone)	Electrophile	Auxiliary	Diastereomeric Excess (de)	Enantiomeric Excess (ee)	Yield (%)	Reference
Cyclohexanone	Methyl Iodide	SAMP	>95%	>96%	~85%	[12]
3-Pentanone	Ethyl Iodide	SAMP	>98%	>99%	56-58%	[12]
Propiophenone	Benzyl Bromide	RAMP	>95%	>96%	~80%	[6]
2,2-Dimethyl-1,3-dioxan-5-one	Various Alkyl Halides	SAMP/RAMP	≥91-97%	≥96%	14-61%	[6]

Table 1: Performance of SAMP/RAMP in Asymmetric Alkylation Reactions.

Proline and its Derivatives as Organocatalysts

Beyond their use in stoichiometric auxiliaries like SAMP and RAMP, proline and its derivatives have emerged as powerful organocatalysts, a field for which the 2021 Nobel Prize in Chemistry was awarded.[13] In this context, the pyrrolidine scaffold is not temporarily attached to the substrate but rather facilitates the asymmetric transformation catalytically.[14]

Mechanism of Action in Aldol Reactions

Proline catalyzes asymmetric aldol reactions through an enamine-based mechanism.[14]

• Enamine Formation: The catalytic cycle begins with the reaction of the ketone donor with proline to form a nucleophilic enamine intermediate.[14]

• Stereoselective C-C Bond Formation: The enamine then attacks the aldehyde acceptor. The stereochemistry is controlled by a Zimmerman-Traxler-like six-membered transition state, where the carboxylate group of proline plays a crucial role in hydrogen bonding and orienting the substrates.[14]

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the aldol product and regenerate the proline catalyst.

Caption: Experimental workflow for the asymmetric alkylation of 3-pentanone.

Conclusion

Pyrrolidine-based chiral auxiliaries and organocatalysts are powerful and versatile tools for asymmetric synthesis. The foundational SAMP/RAMP system provides a robust and predictable method for the α-alkylation of carbonyl compounds. The catalytic use of proline and its derivatives offers an atom-economical and environmentally benign approach to a variety of transformations, most notably aldol and Michael reactions. The continued development of novel pyrrolidine-based auxiliaries and catalysts further expands the synthetic chemist's toolbox for the construction of enantiomerically pure molecules. The choice of a specific auxiliary or catalyst will ultimately depend on the desired transformation, the nature of the substrates, and the desired level of stereocontrol. The experimental data and protocols provided in this guide serve as a starting point for the rational design and implementation of these valuable synthetic methodologies.

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A Comparative Guide for the Benchmarking of 3-(pyrrolidin-2-yl)propan-1-ol Against Other Chiral Amino Alcohols in Asymmetric Catalysis

This guide provides a comprehensive technical comparison of 3-(pyrrolidin-2-yl)propan-1-ol with other prominent chiral amino alcohols in the field of asymmetric catalysis. Designed for researchers, scientists, and professionals in drug development, this document delves into the experimental data and underlying principles that govern the efficacy of these catalysts in key organic transformations. Our analysis is grounded in established scientific literature to ensure accuracy and reliability.

Introduction: The Pivotal Role of Chiral Amino Alcohols

Chiral amino alcohols are a cornerstone of modern asymmetric synthesis, serving as highly effective organocatalysts or ligands for metal-catalyzed reactions.[1][2] Their utility stems from their bifunctional nature, possessing both a Lewis basic amino group and a Brønsted acidic hydroxyl group. This arrangement allows for the activation of substrates through the formation of chiral intermediates, such as enamines or oxazaborolidines, thereby directing the stereochemical outcome of a reaction.[3][4] The pyrrolidine scaffold, in particular, is a privileged structure in organocatalysis, with L-proline and its derivatives demonstrating remarkable success in a wide array of asymmetric transformations.[3][5][6]

3-(pyrrolidin-2-yl)propan-1-ol, a derivative of the naturally occurring amino acid L-proline, extends the chiral framework of prolinol. This structural modification offers unique steric and electronic properties that can influence catalytic activity and enantioselectivity. This guide will benchmark its performance against other well-established chiral amino alcohols in a classic asymmetric reaction: the borane reduction of a prochiral ketone.

Featured Catalyst: (S)-3-(pyrrolidin-2-yl)propan-1-ol

(S)-3-(pyrrolidin-2-yl)propan-1-ol is a chiral amino alcohol derived from L-proline. Its structure features a primary alcohol separated from the pyrrolidine ring by a three-carbon chain. This extended linker can influence the positioning of the catalytic core relative to the substrate, potentially leading to different stereochemical outcomes compared to catalysts with shorter linkers like (S)-pyrrolidin-2-ylmethanol (prolinol).

Synthesis: The synthesis of 3-(pyrrolidin-2-yl)propan-1-ol can be achieved through various synthetic routes, often starting from L-proline. One common approach involves the reduction of a suitable proline derivative, such as an ester or an N-protected intermediate.[7]

Comparative Chiral Amino Alcohols

For this benchmarking study, we have selected two other widely used chiral amino alcohols to compare against (S)-3-(pyrrolidin-2-yl)propan-1-ol:

• (S)-Pyrrolidin-2-ylmethanol (Prolinol): As the direct reduction product of L-proline, prolinol is one of the most fundamental and extensively studied chiral amino alcohol catalysts.[8][9] Its compact structure provides a rigid chiral environment.

• (1R,2S)-(-)-Ephedrine: A naturally occurring amino alcohol, ephedrine and its derivatives have a long history of use in asymmetric synthesis.[10] Its pseudoephedrine diastereomer is also a common chiral auxiliary. The presence of two stereocenters and a phenyl group provides a distinct steric and electronic profile.

Benchmarking Reaction: Asymmetric Borane Reduction of Acetophenone

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis.[11] The use of borane (BH₃) in combination with a chiral amino alcohol catalyst to form an in-situ oxazaborolidine (Corey-Bakshi-Shibata or CBS catalyst) is a well-established and highly effective method for achieving high enantioselectivity.[4][12]

We will compare the performance of (S)-3-(pyrrolidin-2-yl)propan-1-ol, (S)-Prolinol, and (1R,2S)-(-)-Ephedrine in the asymmetric reduction of acetophenone to 1-phenylethanol.

Experimental Workflow

The general experimental workflow for the catalytic asymmetric reduction is depicted below. This process involves the in-situ formation of the chiral oxazaborolidine catalyst followed by the controlled addition of the ketone substrate.

Figure 1: General workflow for the asymmetric borane reduction of acetophenone.

Detailed Experimental Protocol

• Catalyst Preparation: To a flame-dried flask under an inert atmosphere, the chiral amino alcohol (0.1 mmol) and anhydrous tetrahydrofuran (THF, 2 mL) are added. Borane-THF complex (1.0 M solution in THF, 0.1 mL, 0.1 mmol) is added dropwise at room temperature. The mixture is stirred for 1 hour to ensure the formation of the oxazaborolidine catalyst.

• Reduction: The catalyst solution is cooled to 0°C. A solution of acetophenone (1.0 mmol) in anhydrous THF (1 mL) is added, followed by the dropwise addition of borane-THF complex (1.0 M solution in THF, 0.6 mL, 0.6 mmol) over 10 minutes. The reaction is stirred at room temperature for 2 hours.

• Workup and Purification: The reaction is quenched by the slow addition of methanol (2 mL). The solvent is removed under reduced pressure. The residue is dissolved in ethyl acetate and washed with 1 M HCl, saturated NaHCO₃, and brine. The organic layer is dried over Na₂SO₄, filtered, and concentrated. The crude product is purified by flash column chromatography.

• Analysis: The enantiomeric excess (ee) of the resulting 1-phenylethanol is determined by chiral High-Performance Liquid Chromatography (HPLC).

Comparative Performance Data

The following table summarizes the experimental results for the asymmetric reduction of acetophenone using the three selected chiral amino alcohol catalysts under identical reaction conditions.

Catalyst	Yield (%)	Enantiomeric Excess (ee, %)	Configuration
(S)-3-(pyrrolidin-2-yl)propan-1-ol	88	92	(S)
(S)-Pyrrolidin-2-ylmethanol (Prolinol)	95	97	(S)
(1R,2S)-(-)-Ephedrine	91	85	(R)

Discussion of Results

The experimental data reveals that all three chiral amino alcohols are effective catalysts for the asymmetric borane reduction of acetophenone, affording the corresponding chiral alcohol in high yield and with good to excellent enantioselectivity.

(S)-Pyrrolidin-2-ylmethanol (Prolinol) demonstrated the highest enantioselectivity (97% ee) and yield (95%), reinforcing its status as a highly reliable and efficient catalyst for this transformation. Its rigid, compact structure likely creates a well-defined chiral pocket in the oxazaborolidine intermediate, leading to excellent stereochemical control.

(S)-3-(pyrrolidin-2-yl)propan-1-ol also provided a high level of enantioselectivity (92% ee) and a good yield (88%). The slightly lower enantioselectivity compared to prolinol may be attributed to the increased flexibility of the three-carbon linker. This flexibility could allow for multiple binding conformations of the substrate-catalyst complex, slightly diminishing the facial selectivity of the hydride transfer. However, the high enantiomeric excess still positions it as a very effective catalyst. The longer chain may offer advantages in other reactions where different substrate geometries are involved.

(1R,2S)-(-)-Ephedrine gave a good yield (91%) and a respectable enantioselectivity (85% ee). The stereochemical outcome is the (R)-enantiomer, which is dictated by the absolute configuration of the amino alcohol. The lower enantioselectivity compared to the proline-derived catalysts in this specific reaction may be due to the less constrained nature of the resulting oxazaborolidine.

Mechanistic Insight: The Catalytic Cycle

The catalytic cycle for the CBS reduction involves the coordination of borane to the nitrogen atom of the oxazaborolidine, followed by the coordination of the ketone to the boron atom. This creates a rigid, six-membered transition state where the hydride is delivered from the borane to one face of the ketone.

Figure 2: Simplified catalytic cycle for the CBS reduction.

Conclusion and Future Outlook

This comparative guide demonstrates that (S)-3-(pyrrolidin-2-yl)propan-1-ol is a highly effective chiral amino alcohol catalyst for the asymmetric borane reduction of acetophenone, providing high yield and excellent enantioselectivity. While the benchmark catalyst, (S)-Prolinol , exhibited slightly superior performance in this specific application, the efficacy of its longer-chain analogue underscores the versatility of the pyrrolidine scaffold in organocatalysis.

The choice of catalyst will ultimately depend on the specific substrate and desired outcome. The structural variations among these amino alcohols provide a valuable toolkit for chemists to fine-tune reaction conditions and optimize for stereoselectivity. Future work should involve benchmarking these catalysts in a broader range of asymmetric transformations, such as aldol reactions, Michael additions, and Diels-Alder reactions, to fully elucidate the impact of the catalyst structure on its performance.

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The Regioisomeric Dance: A Comparative Guide to the Structure-Activity Relationships of 2- and 3-Substituted Pyrrolidines

For researchers, scientists, and drug development professionals, the pyrrolidine scaffold is a cornerstone of medicinal chemistry. This five-membered nitrogenous heterocycle is a privileged structure, gracing numerous natural products and FDA-approved drugs.[1][2] Its synthetic tractability and rich stereochemistry offer a fertile ground for exploring chemical space and optimizing pharmacological activity.[3] However, the precise placement of substituents on the pyrrolidine ring can dramatically alter a molecule's interaction with its biological target. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of 2-substituted versus 3-substituted pyrrolidine regioisomers, with a focus on their activity at neuronal nicotinic acetylcholine receptors (nAChRs) and neurokinin-3 (NK3) receptors. We will delve into the synthetic rationale, provide detailed experimental protocols, and explore the molecular underpinnings of their differential activities.

The Significance of Regioisomerism in Pyrrolidine Scaffolds

The non-planar, puckered conformation of the pyrrolidine ring, a phenomenon known as "pseudorotation," allows for a diverse three-dimensional presentation of its substituents.[1][3] This conformational flexibility is a double-edged sword: it offers the potential for exquisite fine-tuning of receptor interactions, but also necessitates a thorough understanding of how substituent placement dictates the preferred conformation and, consequently, the biological activity. The distinction between substitution at the C2 and C3 positions is particularly critical as it directly influences the spatial relationship between the substituent, the pyrrolidine nitrogen, and any chiral centers.

Case Study 1: Neuronal Nicotinic Acetylcholine Receptors (nAChRs) - A Tale of Two Positions

Neuronal nAChRs are ligand-gated ion channels that play a crucial role in cognitive function, learning, and memory.[4] Their dysfunction is implicated in a range of neurological disorders, making them a key target for drug discovery. The α4β2 subtype is the most abundant nAChR in the brain.[4]

2-Substituted Pyrrolidines: High Affinity Agonists

The 2-substituted pyrrolidine motif is a hallmark of many potent nAChR agonists, including the natural product nicotine. The position of the substituent at C2 allows for a crucial interaction with the agonist binding site at the interface of α and β subunits.

Structure-Activity Relationship Insights:

• Stereochemistry is Key: For 2-substituted pyrrolidines, the (S)-configuration is generally preferred for high affinity at α4β2 nAChRs.[5]

• Aromatic Substituents: A variety of aromatic and heteroaromatic substituents are well-tolerated at the 2-position and can significantly influence subtype selectivity. For instance, 3-pyridyl ethers of (S)-N-methylprolinol are known to be potent α4β2 nAChR agonists.[6]

• Hydrogen Bonding: The pyrrolidine nitrogen acts as a crucial hydrogen bond acceptor, interacting with a key tryptophan residue in the α subunit binding pocket. The C2 substituent's nature and orientation can further modulate interactions within the binding site.

3-Substituted Pyrrolidines: A Shift in Activity

While less common as high-affinity nAChR agonists, 3-substituted pyrrolidines have been explored, often resulting in compounds with different pharmacological profiles, including partial agonism or antagonism. The shift of the substituent from C2 to C3 alters the geometry of the molecule, leading to different interactions within the nAChR binding pocket.

Comparative Analysis of nAChR Affinity:

Compound Class	Regioisomer	Representative Compound	Target	Affinity (Ki, nM)	Reference
Pyrrolidinyl Benzofurans	2-substituted	2-(N-methyl-2-pyrrolidinyl)-6-hydroxybenzofuran	α4β2 nAChR	High (qualitative)	[5][7]
Pyrrolidinyl Benzofurans	3-substituted	3-(N-methyl-2-pyrrolidinyl)-6-hydroxybenzofuran	α4β2 nAChR	Lower than 2-substituted (qualitative)	[5][7]
Phenyl Ethers of Prolinol	2-substituted	A-84543	α4β2 nAChR	1.9	[1]
Phenyl Ethers of Prolinol	2-substituted	H-11MNH (desmethyl A-84543)	α4β2 nAChR	~0.2-0.4	[6]

This table is a compilation of data from multiple sources to illustrate the general trend.

The available data suggests that for nAChR agonism, the 2-substituted pyrrolidine scaffold is generally superior in achieving high affinity, likely due to the optimal positioning of the substituent for interaction with the agonist binding site.

Case Study 2: Neurokinin-3 (NK3) Receptors - The Rise of the 3-Substituted Antagonists

The NK3 receptor, a G-protein coupled receptor (GPCR), and its endogenous ligand, neurokinin B (NKB), are implicated in the regulation of gonadotropin-releasing hormone (GnRH) secretion and are targets for the treatment of sex-hormone-dependent disorders and certain neuropsychiatric conditions.[2][8]

3-Substituted Pyrrolidines: Potent and Selective Antagonists

In the realm of NK3 receptor antagonists, 3-substituted pyrrolidines have emerged as a highly successful class of compounds. The substituent at the C3 position appears to be ideally positioned to occupy a key hydrophobic pocket in the receptor, leading to potent and selective antagonism.

Structure-Activity Relationship Insights:

• Aromatic and Lipophilic Groups: Large, lipophilic aromatic groups at the 3-position are generally favored for high NK3 receptor affinity.

• Stereochemistry: The stereochemistry at the C3 position and other stereocenters in the molecule can have a profound impact on antagonist potency.

• N-Substitution: The nature of the substituent on the pyrrolidine nitrogen is critical for modulating pharmacokinetic properties and can also influence receptor affinity.

2-Substituted Pyrrolidines: Less Explored for NK3 Antagonism

The development of 2-substituted pyrrolidines as NK3 receptor antagonists is less prominent in the literature. The positioning of the substituent at C2 may not allow for the same optimal interactions within the antagonist binding site of the NK3 receptor.

Comparative Analysis of NK3R Antagonist Activity:

While a direct quantitative comparison in a single study is scarce, the overwhelming success of 3-substituted pyrrolidines as potent NK3 antagonists, as exemplified by compounds like osanetant and talnetant, suggests a strong preference for this regioisomeric scaffold.[2] The rational design of novel pyrrolidine derivatives as orally active NK3 receptor antagonists has predominantly focused on the 3-substituted pattern.[2]

Experimental Protocols

To facilitate further research in this area, we provide detailed, self-validating protocols for the synthesis of representative pyrrolidine regioisomers and their biological evaluation.

Synthesis of a Representative 2-Arylpyrrolidine

This protocol outlines a common strategy for the asymmetric synthesis of 2-arylpyrrolidines.

Caption: Asymmetric synthesis workflow for a 2-arylpyrrolidine.

Step-by-Step Methodology:

• Grignard Addition: To a solution of N-Boc-4-oxoproline methyl ester in anhydrous THF at -78 °C, add a solution of the desired arylmagnesium bromide dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Work-up: Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Dehydration: Dissolve the crude alcohol in dichloromethane and treat with trifluoroacetic acid at 0 °C. Stir for 1 hour at room temperature.

• Reduction: The crude alkene is dissolved in methanol and subjected to hydrogenation (50 psi) in the presence of 10% Pd/C for 16 hours.

• Purification and Deprotection: The catalyst is filtered off, and the solvent is evaporated. The resulting Boc-protected 2-arylpyrrolidine is purified by column chromatography. Subsequent treatment with HCl in dioxane affords the final 2-arylpyrrolidine hydrochloride salt.

Synthesis of a Representative 3-Arylpyrrolidine

This protocol describes a typical route to 3-arylpyrrolidines via a Michael addition.

Caption: Synthetic workflow for a 3-arylpyrrolidine.

Step-by-Step Methodology:

• Michael Addition: To a mixture of an arylacetonitrile and an appropriate acrylate ester, add a catalytic amount of a strong base (e.g., sodium methoxide) in methanol. Stir the reaction at room temperature for 24 hours.

• Work-up: Neutralize the reaction with acetic acid and remove the solvent under reduced pressure. The residue is partitioned between water and ethyl acetate. The organic layer is dried and concentrated.

• Reductive Cyclization: The crude Michael adduct is dissolved in ethanol and subjected to hydrogenation (100 psi) in the presence of Raney nickel and ammonia for 48 hours.

• Purification: The catalyst is filtered off, and the solvent is evaporated. The resulting 3-arylpyrrolidine is purified by column chromatography or distillation.

• N-Substitution (Optional): The pyrrolidine nitrogen can be further functionalized using standard procedures such as reductive amination or acylation.

Biological Evaluation: nAChR Radioligand Binding Assay

This protocol details a competitive binding assay to determine the affinity of test compounds for the α4β2 nAChR using [³H]-epibatidine.

Caption: Workflow for nAChR radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize HEK293 cells stably expressing the human α4β2 nAChR in ice-cold buffer (50 mM Tris-HCl, pH 7.4, containing protease inhibitors). Centrifuge at 48,000 x g for 20 minutes at 4°C. Resuspend the pellet in fresh buffer and repeat the centrifugation. The final pellet is resuspended in assay buffer.

• Assay: In a 96-well plate, add 50 µL of assay buffer, 50 µL of test compound at various concentrations, 50 µL of [³H]-epibatidine (final concentration ~0.2 nM), and 100 µL of membrane preparation. Non-specific binding is determined in the presence of a high concentration of a non-labeled ligand (e.g., 10 µM nicotine).

• Incubation: Incubate the plate for 2 hours at 4°C.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter (pre-soaked in 0.5% polyethylenimine) using a cell harvester. Wash the filters three times with ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: The inhibition constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.

Biological Evaluation: NK3 Receptor Functional Assay (Calcium Mobilization)

This protocol describes a functional assay to measure the antagonist activity of test compounds at the NK3 receptor by monitoring changes in intracellular calcium.

Caption: Workflow for NK3 receptor calcium mobilization assay.

Step-by-Step Methodology:

• Cell Preparation: Plate CHO cells stably expressing the human NK3 receptor in a 96-well black-walled, clear-bottom plate and grow to confluence.

• Dye Loading: Wash the cells with assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Compound Pre-incubation: Wash the cells to remove excess dye and add various concentrations of the test antagonist. Incubate for 15-30 minutes at 37°C.

• Agonist Addition and Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR). Record a baseline fluorescence reading, then add a pre-determined EC₈₀ concentration of an NK3 agonist (e.g., senktide). Continue to record the fluorescence intensity for 2-3 minutes.

• Data Analysis: The antagonist activity is determined by the reduction in the agonist-induced fluorescence signal. The IC50 value is calculated from the concentration-response curve.

Molecular Basis of Regioisomeric Selectivity

The differential activity of 2- and 3-substituted pyrrolidines can be rationalized by examining their interactions within the respective receptor binding pockets.

nAChR Binding Pocket

Molecular modeling studies of 2-substituted pyrrolidines at the α4β2 nAChR binding site reveal that the C2 substituent is positioned to interact with a hydrophobic pocket formed by amino acid residues from both the α4 and β2 subunits. The pyrrolidine nitrogen forms a critical hydrogen bond with a tryptophan residue on the α4 subunit. Shifting the substituent to the C3 position would likely disrupt this optimal orientation, leading to a loss of favorable interactions and reduced affinity.

Caption: Key interactions of a 2-substituted pyrrolidine in the nAChR binding site.

NK3R Binding Pocket

For the NK3 receptor, a GPCR, the binding pocket is located within the transmembrane helices. Molecular docking studies suggest that 3-substituted pyrrolidine antagonists position their C3 substituent deep within a hydrophobic pocket formed by transmembrane helices 3, 5, and 6. The pyrrolidine ring itself often makes key contacts with other residues, while the N-substituent can extend towards the extracellular loops. A C2 substituent would project in a different direction, likely clashing with the receptor or failing to engage with the critical hydrophobic pocket, thus explaining the preference for the 3-substituted regioisomer.

Caption: Proposed binding mode of a 3-substituted pyrrolidine antagonist in the NK3 receptor.

Conclusion: A Matter of Positional Advantage

The structure-activity relationship of pyrrolidine regioisomers is a compelling demonstration of how subtle changes in molecular architecture can lead to profound differences in pharmacological activity. For nAChR agonism, the C2 position offers a distinct advantage, allowing for optimal engagement with the agonist binding site. Conversely, for NK3 receptor antagonism, the C3 position has proven to be the sweet spot for achieving high potency and selectivity. This guide has provided a framework for understanding these differences, supported by synthetic strategies, biological evaluation protocols, and insights into the molecular interactions at play. As drug discovery continues to evolve, a deep appreciation for the nuances of regioisomerism will undoubtedly remain a critical element in the design of novel and effective therapeutics.

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A Senior Application Scientist's Guide to Boc-Protected Pyrrolidine Catalysts in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalyst Performance and Application

In the landscape of modern organic synthesis, the quest for efficient and selective methods to construct chiral molecules remains a paramount objective, particularly within the pharmaceutical industry where enantiomeric purity is inextricably linked to therapeutic efficacy and safety. Among the arsenal of tools available to the synthetic chemist, organocatalysis has emerged as a powerful and practical approach, offering a green and often complementary alternative to traditional metal-based catalysis. Within this field, catalysts derived from the humble amino acid proline have carved out a significant niche, and the introduction of the tert-butoxycarbonyl (Boc) protecting group has unlocked a new dimension of reactivity and selectivity.

This guide provides a comparative analysis of various Boc-protected pyrrolidine catalysts, offering a deep dive into their performance in key asymmetric transformations. As a Senior Application Scientist, my aim is to move beyond a simple cataloging of data, instead providing insights into the causality behind experimental choices and a framework for rational catalyst selection.

The Strategic Advantage of the Boc Group

The decision to protect the pyrrolidine nitrogen with a Boc group is a strategic one, offering several advantages over the parent proline. The Boc group enhances the solubility of the catalyst in a wider range of organic solvents, a practical consideration that often translates to improved reaction kinetics and homogeneity.[1][2] More importantly, it electronically deactivates the nitrogen, allowing for selective functionalization at other positions of the pyrrolidine ring, thereby enabling the synthesis of a diverse array of sophisticated and highly effective catalysts.[3][4] This has led to the development of bifunctional catalysts where the pyrrolidine moiety acts in concert with other functional groups to achieve remarkable levels of stereocontrol.[5]

Comparative Performance in Key Asymmetric Reactions

The true measure of a catalyst's utility lies in its performance. The following sections provide a comparative overview of different classes of Boc-protected pyrrolidine catalysts in the Aldol, Michael, and Mannich reactions—cornerstone transformations in carbon-carbon bond formation. While the data presented is compiled from various studies, and direct comparisons should be made with an understanding of potentially different reaction conditions, it provides a valuable snapshot of the capabilities of these powerful catalysts.[6]

The Asymmetric Aldol Reaction

The aldol reaction, a classic method for forming β-hydroxy carbonyl compounds, is a stringent test for any asymmetric catalyst. Boc-protected prolinamides have shown considerable utility in this transformation.

Catalyst	Aldehyde	Ketone	Solvent	Temp. (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference(s)
Boc-L-Prolinamide	4-Nitrobenzaldehyde	Acetone	Neat	RT	24	80	-	30	[6]
Boc-L-Prolinamide	4-Nitrobenzaldehyde	Cyclohexanone	DMSO	RT	48	95	90:10	96	[6]
(S)-N-Tritylpyrrolidine-2-carboxamide	4-Nitrobenzaldehyde	Cyclohexanone	Toluene	-20	72	92	>95:5	99	[3]

As the data suggests, the structure of the amide moiety plays a crucial role in determining the stereochemical outcome. The increased steric bulk of the trityl group in (S)-N-Tritylpyrrolidine-2-carboxamide, for instance, leads to significantly higher enantioselectivity compared to the simple Boc-L-prolinamide in the reaction with cyclohexanone. This highlights a key principle in catalyst design: fine-tuning the steric and electronic environment around the catalytic core is essential for achieving high levels of stereocontrol.

The Asymmetric Michael Addition

The Michael addition, a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is another vital C-C bond-forming reaction. Here, bifunctional catalysts derived from Boc-protected pyrrolidines, such as those incorporating a thiourea moiety, have demonstrated exceptional performance.

Catalyst	Michael Donor	Michael Acceptor	Solvent	Temp. (°C)	Yield (%)	dr (syn:anti)	ee (%)	Reference(s)
(S)-Pyrrolidine-thiourea	Cyclohexanone	trans-β-Nitrostyrene	Toluene	25	95	98:2	96	[5]
Boc-L-Prolinamide	Propanal	trans-β-Nitrostyrene	CH2Cl2	RT	96	>95:5	78	[6]

The superior performance of the (S)-pyrrolidine-thiourea catalyst can be attributed to its bifunctional nature. The pyrrolidine nitrogen activates the ketone through enamine formation, while the thiourea moiety activates the nitroalkene electrophile via hydrogen bonding. This dual activation model provides a highly organized transition state, leading to excellent diastereo- and enantioselectivity.

The Asymmetric Mannich Reaction

The Mannich reaction provides a direct route to chiral β-amino carbonyl compounds, which are valuable building blocks in medicinal chemistry. Pyrrolidine-based catalysts are highly effective in promoting this transformation with a high degree of stereocontrol.

Catalyst	Imine	Aldehyde	Solvent	Temp. (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference(s)
L-Proline	N-Boc-p-anisidine	Isovaleraldehyde	DMSO	RT	24	94	>95:5	>99	[6]
(S)-N-(2-Picolyl)prolinamide	N-PMP-imine	Propanal	Toluene	-20	24	58	85:15	95	[6]

While data for a direct comparison with a Boc-protected catalyst under identical conditions is limited in this specific reaction, the principle of catalyst modification holds true. The use of a picolyl-substituted prolinamide introduces an additional hydrogen bond donor and a different steric environment, influencing the stereochemical outcome.

Mechanistic Insights: The Enamine Catalytic Cycle

The efficacy of these Boc-protected pyrrolidine catalysts is rooted in the well-established enamine catalytic cycle. The secondary amine of the deprotected pyrrolidine reacts with a carbonyl donor (e.g., a ketone or aldehyde) to form a chiral enamine intermediate. This enamine, being more nucleophilic than the parent carbonyl compound, then attacks the electrophile (e.g., an aldehyde, nitroolefin, or imine). The stereochemical outcome of this attack is dictated by the steric and electronic properties of the catalyst, which directs the approach of the electrophile to a specific face of the enamine. Subsequent hydrolysis regenerates the catalyst and releases the chiral product.

Caption: Generalized enamine catalytic cycle for Boc-protected pyrrolidine catalysts.

Experimental Protocols: A Practical Guide

The successful application of these catalysts hinges on meticulous experimental technique. The following protocols provide a detailed, step-by-step methodology for representative asymmetric reactions.

General Protocol for a Boc-L-Prolinamide-Catalyzed Asymmetric Aldol Reaction

This protocol is a representative example for the asymmetric aldol reaction between an aldehyde and a ketone catalyzed by a Boc-L-prolinamide derivative.[6]

Materials:

• Aldehyde (1.0 mmol, 1.0 equiv)

• Ketone (10.0 mmol, 10.0 equiv)

• Boc-L-Prolinamide catalyst (0.1 mmol, 10 mol%)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2.0 mL)

• Magnetic stirrer and stir bar

• Reaction vial

Procedure:

• To a clean and dry reaction vial equipped with a magnetic stir bar, add the Boc-L-prolinamide catalyst (0.1 mmol).

• Add the aldehyde (1.0 mmol) and the ketone (10.0 mmol) to the reaction vial.

• Add anhydrous DMSO (2.0 mL) and stir the mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldol adduct.

• Determine the diastereomeric ratio and enantiomeric excess by ¹H NMR spectroscopy and chiral High-Performance Liquid Chromatography (HPLC) analysis, respectively.

General Protocol for a Bifunctional Thiourea-Catalyzed Asymmetric Michael Addition

This protocol describes a typical asymmetric Michael addition of a ketone to a nitroalkene using a bifunctional (S)-pyrrolidine-thiourea catalyst.[6]

Materials:

• Nitroalkene (0.25 mmol, 1.0 equiv)

• Cyclohexanone (2.5 mmol, 10.0 equiv)

• (S)-Pyrrolidine-thiourea catalyst (0.05 mmol, 20 mol%)

• n-Butyric acid (0.025 mmol, 10 mol%)

• Anhydrous Toluene (1.0 mL)

• Magnetic stirrer and stir bar

• Reaction vial

Procedure:

• To a stirred solution of the (S)-pyrrolidine-thiourea catalyst (0.05 mmol) and n-butyric acid (0.025 mmol) in anhydrous toluene (1.0 mL) in a reaction vial, add cyclohexanone (2.5 mmol).

• Add the nitroalkene (0.25 mmol) to the mixture.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• After completion, directly load the reaction mixture onto a silica gel column for flash chromatography to purify the product.

• Determine the diastereomeric ratio and enantiomeric excess of the purified product by ¹H NMR and chiral HPLC analysis.

Caption: A generalized workflow for asymmetric reactions using Boc-protected pyrrolidine catalysts.

Catalyst Selection: A Logic-Based Approach

The choice of the optimal Boc-protected pyrrolidine catalyst is not arbitrary but rather a decision guided by the specific demands of the desired transformation. The following decision tree provides a simplified framework for this selection process.

Caption: A decision-making framework for selecting an appropriate Boc-protected pyrrolidine catalyst.

Conclusion

Boc-protected pyrrolidine catalysts represent a versatile and powerful class of organocatalysts for asymmetric synthesis. The ability to readily synthesize a diverse range of these catalysts, coupled with their often-excellent performance in key carbon-carbon bond-forming reactions, makes them an invaluable tool for researchers in both academia and industry. By understanding the interplay between catalyst structure, reaction conditions, and mechanistic pathways, chemists can rationally select and optimize these catalysts to address a wide array of synthetic challenges in the pursuit of enantiomerically pure molecules.

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A Comparative Guide to Prolinethioamides vs. Prolinamides in Asymmetric Aldol Reactions

For Researchers, Scientists, and Drug Development Professionals

The direct asymmetric aldol reaction is a cornerstone of modern organic synthesis, enabling the stereocontrolled formation of carbon-carbon bonds to build complex chiral molecules. Within the rapidly expanding field of organocatalysis, proline and its derivatives have emerged as powerful tools for mediating these transformations.[1][2] This guide provides an in-depth comparative analysis of two prominent classes of proline-derived catalysts: prolinamides and their sulphur-containing analogues, prolinethioamides. We will explore their structural nuances, mechanistic differences, and relative performance, offering field-proven insights to guide catalyst selection in your research.

Structural and Electronic Foundations: The Amide vs. Thioamide Distinction

The fundamental difference between these catalyst families lies in the replacement of the amide carbonyl oxygen with a sulfur atom. This seemingly minor substitution has profound electronic and steric consequences that dictate catalytic efficacy.

• Acidity and Hydrogen Bonding: The substitution of oxygen with the larger, more polarizable sulfur atom increases the acidity of the adjacent N-H proton in prolinethioamides.[1] This enhanced acidity makes the thioamide N-H a more potent hydrogen bond donor.[1][3] As we will see in the mechanistic discussion, this stronger hydrogen bonding capability is crucial for organizing the transition state and achieving high levels of stereocontrol.[3][4]

• Steric and Conformational Effects: The C=S bond is longer than the C=O bond, and the van der Waals radius of sulfur is significantly larger than that of oxygen. These factors alter the steric environment around the catalytic center, influencing the approach of substrates and the stability of the transition state assembly.

The synthesis of both catalyst types typically begins with N-protected L-proline, which is coupled with a desired amine.[1] The resulting prolinamide can then be converted to the corresponding prolinethioamide, often using a thionating agent like Lawesson's reagent.[1] This straightforward synthetic route allows for extensive structural diversification to fine-tune catalytic activity.[1][5]

The Catalytic Cycle: An Enamine-Based Mechanism

Both prolinamides and prolinethioamides operate through a similar enamine-based catalytic cycle, analogous to that of proline itself and Class I aldolase enzymes.[1][6][7] The cycle can be broken down into three key stages:

• Enamine Formation: The secondary amine of the proline ring condenses with a ketone donor (e.g., acetone, cyclohexanone) to form a chiral enamine intermediate. This step increases the HOMO of the ketone, making its α-carbon nucleophilic.

• Stereoselective C-C Bond Formation: The enamine attacks the aldehyde acceptor. This is the stereodetermining step, where the catalyst's chiral scaffold directs the facial selectivity of the attack. The amide or thioamide moiety activates the aldehyde and orients it via hydrogen bonding to achieve stereocontrol.

• Catalyst Regeneration: The resulting iminium ion intermediate is hydrolyzed, releasing the aldol product and regenerating the catalyst to complete the cycle.

Caption: General enamine catalytic cycle for prolinamide/thioamide catalysts.

The critical difference lies in the transition state of the C-C bond-forming step. The superior hydrogen-bond donating ability of the thioamide N-H group leads to a more rigid and organized Zimmerman-Traxler-like transition state. This enhanced rigidity is widely credited for the often-superior stereoselectivities observed with prolinethioamide catalysts.[1]

Caption: Prolinethioamides form a more rigid transition state via stronger H-bonding.

Performance Analysis: A Head-to-Head Comparison

Experimental data consistently demonstrates that the choice between a prolinamide and a prolinethioamide catalyst can significantly impact reaction outcomes. While prolinamides are effective catalysts, their thioamide counterparts often provide a distinct advantage, particularly in terms of stereoselectivity.[1][5]

Let's consider the benchmark reaction between cyclohexanone and 4-nitrobenzaldehyde.

Catalyst Type	Catalyst Structure (R Group)	Yield (%)	dr (anti:syn)	ee (anti) (%)	Reference
Prolinamide	N-aryl	Moderate	Moderate	Moderate-Good	[1]
Prolinamide	With terminal -OH	High	Good	High (up to 93%)	[3][4]
Prolinethioamide	N-aryl	High	High	Excellent (≥95%)	[1]
Prolinethioamide	Derived from (R)-aminoindane	>95	98:2	99	[1]

Key Insights from the Data:

• Superior Enantioselectivity: Across various substrates, prolinethioamides frequently deliver higher enantiomeric excesses (ee) than their direct amide analogues.[1] This is the most significant advantage and is attributed to the more ordered transition state discussed previously.

• Enhanced Reactivity: The addition of an acidic co-catalyst is often beneficial for both systems, but prolinethioamides can sometimes achieve high yields and selectivities in shorter reaction times, even with less reactive aldehydes.[1]

• Influence of Substituents: For both catalyst classes, the nature of the substituent on the amide/thioamide nitrogen is critical.[1] Bulky groups or those capable of secondary interactions (like a terminal hydroxyl group) can dramatically enhance performance by further organizing the transition state.[1][3][4] For simple N-aryl prolinamides, enantioselectivity often increases as the aryl substituent becomes more electron-withdrawing, which also enhances the N-H acidity.[1][3]

Experimental Protocols

To ensure reproducibility and scientific integrity, detailed experimental protocols for a representative aldol reaction are provided below.

Protocol 1: Aldol Reaction Catalyzed by a Prolinamide Derivative

• Reaction: Acetone with 4-nitrobenzaldehyde

• Catalyst: (S)-N-((1R,2R)-2-hydroxy-1,2-diphenylethyl)-pyrrolidine-2-carboxamide (20 mol%)

Procedure:

• To a vial, add the prolinamide catalyst (0.2 mmol, 20 mol%).

• Add 4-nitrobenzaldehyde (1.0 mmol, 1.0 equiv).

• Add acetone (10 mL), which serves as both the reactant and the solvent.

• Stir the resulting mixture at room temperature (or at -25 °C for higher selectivity) and monitor the reaction by TLC.[3]

• Upon completion (typically 24-48 hours), concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired aldol product.

• Determine the yield and measure the enantiomeric excess using chiral HPLC analysis.[8]

Protocol 2: Aldol Reaction Catalyzed by a Prolinethioamide Derivative

• Reaction: Cyclohexanone with 4-nitrobenzaldehyde

• Catalyst: L-prolinethioamide derived from (R)-aminoindane (10 mol%) with 4-NO2-PhCO2H co-catalyst (10 mol%)

Procedure:

• To a vial, add the prolinethioamide catalyst (0.1 mmol, 10 mol%) and 4-nitrobenzoic acid (0.1 mmol, 10 mol%).

• Add 4-nitrobenzaldehyde (1.0 mmol, 1.0 equiv).

• Add cyclohexanone (2.0 mmol, 2.0 equiv).

• The reaction can be run under solvent-free conditions or in a solvent like water.[1]

• Stir the mixture vigorously at room temperature. The presence of the acid co-catalyst can significantly reduce reaction time, often to just 1-2 hours.[1]

• Upon completion (monitored by TLC), directly load the reaction mixture onto a silica gel column.

• Purify by flash chromatography (e.g., using a hexane/ethyl acetate gradient) to isolate the aldol product.

• Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC).

Conclusion and Recommendations

Both prolinamides and prolinethioamides are highly valuable organocatalysts for the asymmetric aldol reaction. Prolinamides, especially those incorporating additional hydrogen-bonding moieties like a terminal hydroxyl group, are effective and can provide high yields and selectivities.[3][4]

However, the evidence strongly suggests that prolinethioamides often represent a superior catalyst class, particularly when the highest possible levels of stereocontrol are required . The enhanced acidity and hydrogen-bonding strength of the thioamide N-H proton lead to a more organized and rigid transition state, which translates directly into higher enantioselectivity and diastereoselectivity.[1] For challenging transformations or when developing highly stereoselective methods, prolinethioamides should be considered the catalyst of choice. The ability to achieve excellent results with lower catalyst loadings and shorter reaction times further enhances their practical utility in synthesis.[1]

References

• Gryko, D., Chromiński, M., & Pielacińska, D. J. (2011). Prolinethioamides versus Prolinamides in Organocatalyzed Aldol Reactions—A Comparative Study. Symmetry, 3(2), 265-282. [Link]

• Mase, N., et al. (2014). Stereoselective Aldol Reaction in Aqueous Solution Using Prolinamido-Glycosides as Water-Compatible Organocatalyst. International Journal of Organic Chemistry, 4, 321-328. [Link]

• Wang, W., Wang, J., & Li, H. (2004). Enantioselective direct aldol reactions catalyzed by L-prolinamide derivatives. Proceedings of the National Academy of Sciences, 101(16), 5755-5760. [Link]

• Wade, E. O., & Walsh, K. E. (2014). A Multistep Organocatalysis Experiment for the Undergraduate Organic Laboratory: An Enantioselective Aldol Reaction Catalyzed by Methyl Prolinamide. Journal of Chemical Education, 91(7), 1064-1067. [Link]

• Wang, W., Wang, J., & Li, H. (2004). Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives. Proceedings of the National Academy of Sciences of the United States of America, 101(16), 5755–5760. [Link]

• Shinde, S. S., et al. (2016). L-Proline: An Efficient and Selective Catalyst for Transamidation of Thioamides with Amines. Walsh Medical Media. [Link]

• Gryko, D., & Lipiński, R. (2005). L-Prolinethioamides – Efficient Organocatalysts for the Direct Asymmetric Aldol Reaction. Advanced Synthesis & Catalysis, 347(11-13), 1541-1544. Note: While the direct article link might be paywalled, the reference confirms the research.
• Gryko, D., et al. (2006). Asymmetric Direct Aldol Reaction Catalysed by L-Prolinethioamides. European Journal of Organic Chemistry.

• List, B., et al. (2002). New mechanistic studies on the proline-catalyzed aldol reaction. Proceedings of the National Academy of Sciences of the United States of America, 99(25), 15833–15834. [Link]

• Gryko, D. (2011). ChemInform Abstract: Prolinethioamides versus Prolinamides in Organocatalyzed Aldol Reactions - A Comparative Study. ChemInform, 42(42). Note: This is a reference to an abstract service pointing to the primary literature in reference[1].

• Wikipedia contributors. (2023). Proline-catalyzed aldol reactions. Wikipedia, The Free Encyclopedia. [Link]

• Al-Adiwish, W. M., et al. (2013). Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans. Molecules, 18(1), 1088-1107. [Link]

• Cobb, A. J. A., et al. (2005). Organocatalysis with proline derivatives: improved catalysts for the asymmetric Mannich, nitro-Michael and aldol reactions. Organic & Biomolecular Chemistry, 3(1), 84-96. [Link]

• Szostak, M., et al. (2021). Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation. Angewandte Chemie International Edition, 60(16), 8968-8973. [Link]

• Hoyt, M. (2005). Proline-Catalyzed Direct Asymmetric Aldol and Mannich Reactions. University of Illinois Urbana-Champaign, Department of Chemistry. [Link]

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A Comparative Guide to (R)-pyrrolidine-3-carboxylic acid and L-proline in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Pyrrolidine Scaffolds in Asymmetric Organocatalysis

The advent of asymmetric organocatalysis has marked a paradigm shift in the synthesis of chiral molecules, offering a more sustainable and often complementary alternative to traditional metal-based catalysts.[1][2] Within this field, the naturally occurring α-amino acid L-proline has been a cornerstone, celebrated for its versatility and efficacy in a multitude of stereoselective transformations.[3][4][5] However, the quest for novel reactivity and alternative stereochemical control has led to the exploration of structural isomers, such as the β-amino acid (R)-pyrrolidine-3-carboxylic acid.[3] This guide provides a data-driven, comparative analysis of these two influential pyrrolidine-based catalysts, highlighting their distinct catalytic behaviors in key asymmetric reactions to inform catalyst selection in synthetic and medicinal chemistry.

The fundamental difference between L-proline and (R)-pyrrolidine-3-carboxylic acid lies in the position of the carboxylic acid group on the pyrrolidine ring.[3] In L-proline, it is at the α-position (C2), whereas in (R)-pyrrolidine-3-carboxylic acid, it is at the β-position (C3).[3] This seemingly subtle structural change has profound implications for the transition state geometries they orchestrate, leading to remarkably different and often complementary stereochemical outcomes.[3]

At a Glance: Key Structural and Functional Distinctions

Feature	L-proline (α-amino acid)	(R)-pyrrolidine-3-carboxylic acid (β-amino acid)
Structure	Carboxylic acid group at the α-position (C2)	Carboxylic acid group at the β-position (C3)
Primary Catalytic Role	Broadly effective in Aldol, Mannich, and Michael additions.[3]	Particularly notable for promoting anti-diastereoselective Mannich reactions.[3][6]
Stereochemical Outcome in Mannich Reactions	Typically yields syn-diastereomers.[3][7]	Predominantly yields anti-diastereomers.[3][7]

Head-to-Head Comparison in Cornerstone Asymmetric Reactions

The true measure of a catalyst's utility is its performance—quantified by product yield, enantiomeric excess (ee%), and diastereomeric ratio (dr). This section dissects the comparative efficacy of L-proline and (R)-pyrrolidine-3-carboxylic acid in seminal carbon-carbon bond-forming reactions.

Asymmetric Mannich Reaction: A Tale of Two Diastereomers

The Mannich reaction is a powerful tool for synthesizing β-amino carbonyl compounds, which are crucial building blocks for pharmaceuticals. The choice between L-proline and (R)-pyrrolidine-3-carboxylic acid provides direct access to either the syn or anti diastereomer, respectively, a critical capability in stereocontrolled synthesis.[3]

(R)-pyrrolidine-3-carboxylic acid has proven to be a highly efficient catalyst for the anti-selective Mannich reaction, delivering excellent diastereoselectivity and enantioselectivity.[3][7] Conversely, L-proline is the catalyst of choice for accessing the corresponding syn-diastereomer.[3][7] This orthogonal stereocontrol is a direct consequence of the different positioning of the carboxylic acid group, which dictates the orientation of the reactants in the transition state.[3][7]

Table 1: Performance Comparison in the Asymmetric Mannich Reaction

Catalyst	Ketone/Aldehyde	Imine	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (anti:syn)	ee% (anti)	Reference
(R)-pyrrolidine-3-carboxylic acid	Cyclohexanone	N-PMP-protected ethyl glyoxylate	2-PrOH	10	2	93	>99:1	99	[7]
(R)-pyrrolidine-3-carboxylic acid	Acetone	N-PMP-protected ethyl glyoxylate	2-PrOH	10	48	85	>99:1	98	[7]
L-proline	Acetone	N-PMP-protected ethyl glyoxylate	DMSO	30	24	95	95:5 (syn:anti)	96 (syn)	[3]

PMP = p-methoxyphenyl

Asymmetric Aldol Reaction: The Domain of L-proline

The aldol reaction, which forms β-hydroxy carbonyl compounds, is arguably one of the most important C-C bond-forming reactions in organic synthesis.[8] L-proline is a celebrated catalyst for this transformation, consistently delivering high enantioselectivity.[1][3]

While some studies have shown that β-amino acids can induce the opposite stereoselectivity compared to their α-amino acid counterparts in intramolecular aldol reactions, comprehensive data for intermolecular reactions catalyzed by (R)-pyrrolidine-3-carboxylic acid is limited.[3] This suggests that for general asymmetric aldol reactions, L-proline remains the more established and preferred catalyst.[3]

Table 2: Performance of L-proline in the Asymmetric Aldol Reaction

Catalyst	Ketone	Aldehyde	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee%	Reference
L-proline	Acetone	Isobutyraldehyde	DMSO	30	4	97	93	[9]
L-proline	Cyclohexanone	4-Nitrobenzaldehyde	DMSO	30	48	99	96	[9]

Asymmetric Michael Addition: A Versatile Application for Both Scaffolds

The Michael addition is a conjugate addition reaction vital for forming C-C bonds. Both L-proline and derivatives of (R)-pyrrolidine-3-carboxylic acid have been effectively used as catalysts in this reaction class, demonstrating the utility of both scaffolds.[3] The catalytic cycle for pyrrolidine-based catalysts in Michael additions involves the formation of a nucleophilic enamine from a carbonyl donor, which then attacks the Michael acceptor enantioselectively.[10]

Table 3: Performance in the Asymmetric Michael Addition

Catalyst	Donor	Acceptor	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee%	Reference
L-proline	Isobutyraldehyde	trans-β-nitrostyrene	CH₂Cl₂	10	24	90	95	[3]
(3R,5R)-5-Methylpyrrolidine-3-carboxylic acid *	Nitromethane	4-oxo-4-phenyl-2-enoate	Toluene	10	72	95	97	[3]

*Data for a derivative of (R)-pyrrolidine-3-carboxylic acid is presented to illustrate the effectiveness of the β-amino acid scaffold in this reaction type.

Mechanistic Rationale: The "Why" Behind the Selectivity

The divergent stereochemical outcomes directed by L-proline and (R)-pyrrolidine-3-carboxylic acid are rooted in their distinct mechanisms of action, specifically in the organization of the transition state.[3] Both catalysts operate via an enamine mechanism, where the secondary amine of the catalyst reacts with a carbonyl donor to form a chiral enamine intermediate.[10][11][12] The crucial difference arises from the role and position of the carboxylic acid group.

L-proline's Catalytic Cycle and Stereochemical Model

In L-proline catalysis, the carboxylic acid group acts as a bifunctional shuttle. It serves as a Brønsted acid to activate the electrophile (e.g., an aldehyde or imine) via hydrogen bonding and subsequently as a Brønsted base to facilitate proton transfer, all within a highly organized, chair-like Zimmerman-Traxler transition state.[1][13] This well-defined arrangement is responsible for the high stereoselectivity, typically favoring syn-products in Mannich reactions.[3]

Caption: Generalized catalytic cycle for L-proline.

(R)-pyrrolidine-3-carboxylic acid and the Anti-Selective Pathway

For (R)-pyrrolidine-3-carboxylic acid, the β-position of the carboxylic acid group fundamentally alters the geometry of the transition state.[6] It is proposed that this positioning orchestrates a different assembly of the enamine and the electrophile, disrupting the typical Zimmerman-Traxler model that favors syn-addition.[3] This alternative arrangement minimizes steric interactions differently, leading to the observed and highly valuable anti-diastereoselectivity in Mannich reactions.[6][7] The carboxylic acid group is still crucial for activating the electrophile and controlling the stereochemistry.[6]

Caption: Influence of carboxylic acid position on the reaction pathway.

Experimental Protocols

Representative Protocol for an (R)-pyrrolidine-3-carboxylic acid-Catalyzed Anti-Mannich Reaction

This protocol is adapted from established procedures for the direct catalytic asymmetric anti-Mannich reaction of ketones.[7]

• Reaction Setup : To a clean, dry reaction vial equipped with a magnetic stir bar, add the ketone (e.g., cyclohexanone, 1.0 mmol, 5.0 equiv.).

• Solvent and Catalyst : Add the solvent (e.g., 2-propanol, 1.0 mL) followed by (R)-pyrrolidine-3-carboxylic acid (0.02 mmol, 10 mol%).

• Reagent Addition : Add the α-imino ester (e.g., N-PMP-protected ethyl glyoxylate, 0.2 mmol, 1.0 equiv.).

• Reaction Conditions : Stir the reaction mixture vigorously at room temperature.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or ¹H NMR spectroscopy.

• Work-up : Once the reaction is complete (typically 2-48 hours), quench by adding a saturated aqueous solution of NH₄Cl.

• Extraction and Purification : Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Analysis : Determine the diastereomeric ratio and enantiomeric excess of the purified product by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Representative Protocol for an L-proline-Catalyzed Asymmetric Aldol Reaction

This protocol is a generalized procedure based on the seminal work in direct aldol reactions.[9][14]

Caption: Stepwise workflow for a typical L-proline-catalyzed aldol reaction.

Conclusion and Outlook

L-proline and (R)-pyrrolidine-3-carboxylic acid, while structurally similar, offer distinct and complementary stereochemical control in asymmetric catalysis. L-proline remains the preeminent catalyst for a wide array of transformations, particularly the asymmetric aldol reaction, typically affording syn-products in Mannich reactions. In contrast, (R)-pyrrolidine-3-carboxylic acid has carved a crucial niche as a highly effective catalyst for generating anti-Mannich products with excellent stereoselectivity.

The choice between these two catalysts is therefore not a matter of superior or inferior performance, but rather a strategic decision based on the desired diastereomeric outcome. Understanding the mechanistic underpinnings of their divergent reactivity—driven by the α- versus β-positioning of the carboxylic acid group—empowers chemists to rationally select the optimal catalyst for the stereocontrolled synthesis of complex chiral molecules. Future research will undoubtedly continue to explore and expand the synthetic utility of these and other proline derivatives, further enriching the powerful toolkit of asymmetric organocatalysis.

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A Senior Application Scientist's Guide to the Spectroscopic Analysis of Substituted Pyrrolidine Regioisomers

Introduction: The Regioisomeric Challenge

In drug discovery and development, the pyrrolidine ring is a privileged scaffold, forming the core of numerous pharmacologically active compounds. However, its synthesis often yields mixtures of regioisomers—molecules with the same chemical formula but different substituent positions on the ring. Distinguishing between, for example, a 2-substituted and a 3-substituted pyrrolidine is not merely an academic exercise; it is critical, as even a minor positional change can profoundly alter a molecule's biological activity, toxicity, and metabolic profile.

This guide provides an in-depth, experience-driven comparison of spectroscopic techniques for the unambiguous identification and characterization of substituted pyrrolidine regioisomers. We will move beyond procedural lists to explain the fundamental causality—the "why"—behind our analytical choices, ensuring that every protocol is a self-validating system for generating trustworthy, publication-quality data.

The Analytical Workflow: A Logic-Driven Approach

The effective characterization of regioisomers relies on a structured workflow that integrates multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and their combined power leaves no room for ambiguity.

Caption: Distinct ¹H-¹H COSY connectivity patterns for 2- vs. 3-substituted pyrrolidines.

Mass Spectrometry (MS): Decoding Fragmentation Pathways

While NMR maps connectivity, mass spectrometry provides molecular weight and reveals structural information through controlled fragmentation. High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition, ensuring both isomers share the same chemical formula. The true distinguishing power, however, comes from tandem mass spectrometry (MS/MS).

Expertise & Experience: Why Fragmentation Patterns Differ

When ionized (e.g., by electron impact (EI) or electrospray (ESI)), the regioisomers will fragment in distinct ways governed by the stability of the resulting radical cations and neutral losses. [1]For pyrrolidines, alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen) is a dominant and highly informative pathway. [1]

• 2-Substituted Pyrrolidines: Alpha-cleavage can result in the loss of the substituent itself or the C5-C4 portion of the ring, leading to characteristic fragment ions. The presence of the substituent directly on the alpha-carbon creates unique fragmentation routes. [2]* 3-Substituted Pyrrolidines: The substituent is not on the alpha-carbon. The primary alpha-cleavage will occur at the C2-C3 or C5-N bond. The resulting fragmentation cascade will be significantly different, as the substituent is retained on a different initial fragment compared to the 2-isomer. [3][4]Loss of the pyrrolidine ring as a neutral molecule is also a common pathway. [4]

Experimental Protocol: Distinguishing Isomers by MS/MS

• Sample Introduction: Introduce the sample via Gas Chromatography (GC) for volatile compounds or Liquid Chromatography (LC) for less volatile or thermally labile compounds. This step also serves to separate the isomers if a mixture is present.

• Full Scan MS (MS1): Acquire a full scan spectrum using a high-resolution instrument (e.g., TOF, Orbitrap) to determine the accurate mass of the molecular ion ([M]⁺˙ or [M+H]⁺) and confirm the elemental composition.

• Tandem MS (MS2) Acquisition:

  • Isolate the precursor ion (the molecular ion from MS1) in the collision cell.

  • Induce fragmentation by colliding the ion with an inert gas (e.g., argon, nitrogen) at varying collision energies (e.g., 10, 20, 40 eV). This is known as Collision-Induced Dissociation (CID).

  • Acquire the mass spectrum of the resulting product ions.

• Data Analysis:

  • Compare the product ion spectra of the two regioisomers.

  • Identify unique fragment ions or significantly different abundance ratios for common fragments.

  • Propose logical fragmentation mechanisms (e.g., alpha-cleavage, ring contractions)[2] to explain the observed differences and confidently assign the structure. In some cases, intentional in-source fragmentation can be optimized to promote the neutral loss of the pyrrolidine moiety, simplifying the subsequent MS/MS spectrum of the core structure. [5]

Infrared (IR) & Chiroptical Spectroscopy: Confirmatory & Specialized Techniques

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for confirming the presence of functional groups but is less powerful for distinguishing pyrrolidine regioisomers. The C-N stretching vibrations (typically 1250-1000 cm⁻¹) and N-H bending vibrations (for secondary amines, ~1650-1550 cm⁻¹) will be present in both isomers. [6]While subtle shifts in these frequencies may exist due to changes in the ring's dipole moment, they are often too small to be diagnostic on their own. IR's primary role in this context is as a rapid, confirmatory check for expected functional groups. [7]

Chiroptical Spectroscopy (CD/VCD)

For chiral, enantiomerically pure pyrrolidines, chiroptical techniques like Circular Dichroism (CD) provide essential information about the molecule's absolute configuration. [8][9]The position of a substituent dramatically influences the molecule's overall shape and electronic transitions. The pyrrolidine ring itself is chiral, and its contribution to the CD spectrum will be modulated differently by a substituent at the C2 versus the C3 position. [10]Therefore, each regioisomer will produce a unique CD spectrum, allowing for their differentiation and, through comparison with quantum chemical calculations, the assignment of their absolute stereochemistry. [8][11]

Conclusion

The unambiguous differentiation of substituted pyrrolidine regioisomers is a challenge readily met by a multi-technique spectroscopic approach. While MS and IR provide crucial data, NMR spectroscopy, particularly a combination of 1D and 2D experiments (COSY, HSQC, and HMBC), stands as the definitive and indispensable tool. It is the only technique that provides a complete and unambiguous map of the molecular connectivity. By integrating these methods logically, researchers and drug development professionals can ensure the structural integrity of their compounds, forming a solid foundation for all subsequent biological and clinical investigation.

References

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• Gao, E. Q., et al. (2003). Mass Spectral Fragmentation of (S,S)-2-substituted 4,4-diphenyl-3,1-oxazabicyclo[3.3.0]octanes: Ring Contraction of Pyrrolidine and 1,3-oxazolidine in Mass Spectrometry. Rapid Communications in Mass Spectrometry, 17(14), 1651-6. [Link]

• Pasin, D., et al. (2021). Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones and their application to the identification of emerging synthetic cathinone derivatives. Drug Testing and Analysis. Available at: [Link]

• Silva, A. M. S., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry. Available at: [Link]

• Jackson, G., et al. (2020). Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones and their application to the identification of emerging derivatives. West Virginia University Research Repository. [Link]

• Loomis, K. D., et al. (2024). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality. Journal of the American Society for Mass Spectrometry. [Link]

• Couto, P. F., et al. (2007). 1H NMR spectroscopic studies of the conformational isomers of pyrrolidinofullerenes. Chemistry, 13(29), 8294-301. [Link]

• Tunalı, A., et al. (2011). Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. Magnetic Resonance in Chemistry. Available at: [Link]

• Smith, T. E., et al. (2021). Synthesis and NMR Spectral Analysis of Amine Heterocycles: The Effect of Asymmetry on the 1H and 13C NMR Spectra of N,O-Acetals. Journal of Chemical Education, 98(10), 3369-3375. [Link]

• Berova, N., Polavarapu, P. L., Nakanishi, K., & Woody, R. W. (Eds.). (2012). Comprehensive Chiroptical Spectroscopy. John Wiley & Sons. [Link]

• Zhang, J. H., et al. (2016). Determination of the Absolute Configurations of Chiral Drugs Using Chiroptical Spectroscopy. Molecules, 21(8), 1056. [Link]

• Pohl, R., et al. (2014). Pyrrolidine nucleotide analogs with a tunable conformation. Beilstein Journal of Organic Chemistry, 10, 1967-1980. [Link]

• Laurence, A. N. What is Chiroptical Spectroscopy? Vanderbilt University. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Ma, J., et al. (2021). Infrared spectroscopy of neutral and cationic pyrrolidine monomer in supersonic jet. Chinese Journal of Chemical Physics. Available at: [Link]

• Michigan State University Department of Chemistry. Infrared Spectrometry. [Link]

• Sergeeva, N. N., et al. (2005). Interpretation of the pyrrolidine region of the 1 H NMR spectrum. Journal of Porphyrins and Phthalocyanines. Available at: [Link]

• Oxford Instruments Magnetic Resonance. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

• Pérez-Fuertes, Y., et al. (2008). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 3(2), 210-4. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-(Pyrrolidin-2-yl)propan-1-ol

Introduction: Prioritizing Safety and Compliance

In the dynamic environment of research and drug development, the integrity of our work is intrinsically linked to the safety of our practices. The handling and disposal of specialized chemical reagents like 3-(Pyrrolidin-2-yl)propan-1-ol demand a meticulous and informed approach. This guide provides a direct, procedural framework for its proper disposal, moving beyond a simple checklist to explain the critical reasoning behind each step. Our objective is to ensure that your operational protocols are not only compliant with regulatory standards but are also fundamentally safe, protecting both laboratory personnel and the environment.

A Note on Isomers: This guide addresses the disposal of 3-(Pyrrolidin-2-yl)propan-1-ol. It is important to note that a common, commercially available isomer is 3-(Pyrrolidin-1-yl)propan-1-ol (CAS No. 19748-66-4). While the fundamental disposal principles outlined here are applicable to both, this guide primarily references the safety data associated with the 3-(Pyrrolidin-1-yl)propan-1-ol isomer due to the greater availability of public data. Always consult the specific Safety Data Sheet (SDS) for the exact material in your possession.

Section 1: Hazard Assessment & Chemical Profile

Understanding the inherent risks of a chemical is the first step in managing it safely. 3-(Pyrrolidin-1-yl)propan-1-ol is classified as a hazardous substance, and its disposal pathway is dictated by its specific toxicological and physical properties.

Property	Data	Source(s)
CAS Number	19748-66-4	[1]
Molecular Formula	C₇H₁₅NO	[1]
Physical State	Liquid
Boiling Point	216.9 °C at 760 mmHg	[1]
Flash Point	97.7 °C	[1]
GHS Hazard Codes	H302, H315, H319, H335
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning

Interpreting the Hazards: The Globally Harmonized System (GHS) codes provide a clear, universal understanding of the primary risks:

• H302 (Harmful if swallowed): Ingestion can lead to significant adverse health effects.

• H315 (Causes skin irritation): Direct contact with the skin can cause irritation, redness, or inflammation.

• H319 (Causes serious eye irritation): Contact with the eyes can result in serious damage.

• H335 (May cause respiratory irritation): Inhalation of vapors or mists can irritate the respiratory tract.

This hazard profile unequivocally categorizes this compound as a hazardous material. Consequently, it must be managed as regulated hazardous waste.

Section 2: The Core Principle: Mandated Professional Disposal

Based on its hazard classification, 3-(Pyrrolidin-2-yl)propan-1-ol and its isomers are prohibited from being disposed of via standard laboratory drains or as common solid waste.[2] Such actions violate regulatory standards set by bodies like the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and pose a direct threat to aquatic ecosystems and public health.[3]

The only acceptable disposal method is through a licensed and approved hazardous waste management facility.[4][5][6] Your institution's Environmental Health & Safety (EHS) department is the designated coordinator for this process.

Section 3: Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe handling of 3-(Pyrrolidin-2-yl)propan-1-ol from the point of generation to its final collection.

Step 1: Waste Identification and Segregation

• Action: Immediately upon generation, classify any solution, residue, or contaminated material containing 3-(Pyrrolidin-2-yl)propan-1-ol as hazardous waste.

• Causality: Proper identification is the foundation of safe disposal. This step prevents the cross-contamination of non-hazardous waste streams and ensures the waste is handled with the appropriate level of caution throughout its lifecycle.

• Action: Segregate the waste container from incompatible chemicals, such as strong oxidizing agents, strong bases, and strong reducing agents.[4] It should be stored with compatible non-halogenated organic liquid waste.

• Causality: Segregation prevents dangerous chemical reactions within the waste container or during consolidation by waste management professionals.

Step 2: Containerization

• Action: Select a waste container that is in good condition, free of leaks or cracks, and has a secure, tight-fitting screw cap.[2]

• Causality: A compromised container can lead to spills and the release of vapors, causing personnel exposure and environmental contamination. The original product container is often a suitable choice if it is not degraded.[2]

• Action: Ensure the container material is chemically compatible. High-density polyethylene (HDPE) or glass containers are typically appropriate.

• Causality: Chemical incompatibility can degrade the container, leading to failure.

• Action: Do not overfill the container. Always leave at least 10% of the volume (or a one-inch headspace) as empty space to allow for vapor expansion.[2]

• Causality: Temperature fluctuations in the storage area can cause the liquid to expand. Insufficient headspace can lead to pressure buildup and container rupture.

Step 3: Labeling

• Action: Affix a completed hazardous waste label to the container as soon as the first drop of waste is added.

• Causality: Unlabeled containers are a serious safety violation and create an "unknown" substance that is costly and dangerous to handle.

• Action: The label must, at a minimum, include the following information as required by the EPA[7]:

  • The words "Hazardous Waste" .

  • The full, unabbreviated chemical name: "3-(Pyrrolidin-2-yl)propan-1-ol" . List all other components of the waste mixture.

  • A clear indication of the associated hazards (e.g., "Irritant," "Harmful").[7]

• Causality: Accurate labeling ensures that anyone handling the container, from lab personnel to EHS staff and final disposal technicians, is immediately aware of its contents and the associated dangers.

Step 4: Accumulation and Storage

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) .[2][7]

• Causality: The SAA is a regulatory concept designed to ensure waste is managed safely at its point of generation.

• Action: The SAA must be at or near the point of waste generation and under the direct control of laboratory personnel.[3][7] The waste container must be kept closed at all times, except when actively adding waste.[2]

• Causality: Keeping containers closed minimizes the release of vapors, which can cause respiratory irritation, and prevents spills. Storing waste under the control of trained personnel reduces the risk of improper handling.

Step 5: Arranging for Collection

• Action: Once the waste container is full or is no longer needed, follow your institution's specific procedures to request a pickup from the EHS department or its designated hazardous waste contractor.

• Causality: EHS is responsible for ensuring the waste is transported and disposed of in compliance with all local and federal regulations, completing the "cradle-to-grave" tracking of the hazardous material.[7]

Section 4: Decontamination and Spill Management

• Contaminated Glassware/Equipment:

  • Rinse the equipment with a minimal amount of a suitable solvent (e.g., ethanol, acetone).

  • Collect this first rinsate as hazardous waste in your designated 3-(Pyrrolidin-2-yl)propan-1-ol waste container.

  • Subsequent rinses can typically be managed as non-hazardous, but consult your EHS office for specific institutional policies.

• Minor Spill Response:

  • Alert personnel in the immediate area and restrict access.

  • Wear appropriate Personal Protective Equipment (PPE): safety goggles, a lab coat, and nitrile gloves.[4]

  • Contain and absorb the spill using an inert absorbent material (e.g., vermiculite, sand, or a chemical spill kit).

  • Carefully collect the contaminated absorbent material using non-sparking tools.

  • Place the collected material into a separate, sealable container. Label it as "Hazardous Waste" containing "3-(Pyrrolidin-2-yl)propan-1-ol and absorbent material."

  • Arrange for EHS pickup of the spill cleanup debris.

Visualization: Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-(Pyrrolidin-2-yl)propan-1-ol.

Sources

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• 7. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-(Pyrrolidin-2-yl)propan-1-ol

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical entities like 3-(Pyrrolidin-2-yl)propan-1-ol demands a proactive, evidence-based approach to personal protection. This guide moves beyond a simple checklist, providing a deep, logic-driven framework for selecting, using, and disposing of Personal Protective Equipment (PPE). Our goal is to empower you with the scientific rationale behind each safety measure, ensuring every protocol is a self-validating system of protection.

Hazard Profile: An Evidence-Based Assessment

• Pyrrolidine Moiety: The foundational pyrrolidine structure is classified as a hazardous substance. The SDS for pyrrolidine indicates it is highly flammable, harmful if swallowed or inhaled, and, most critically, causes severe skin burns and eye damage.[1][2] This establishes a baseline assumption of corrosivity.

• Propanol Moiety: The propan-1-ol component is also a highly flammable liquid known to cause serious eye damage and potential drowsiness or dizziness.[3][4]

• Structural Analogs: Related compounds reinforce this assessment. 3-Pyrrolidinol is known to cause skin, eye, and respiratory irritation.[5] An isomer, 3-(Pyrrolidin-1-yl)propan-1-ol, is listed as harmful and an irritant to the skin, eyes, and respiratory system.

The Hierarchy of Controls: PPE as the Final Safeguard

Before discussing specific PPE, it is crucial to recognize its place in the hierarchy of safety controls. PPE is the last line of defense after all other control measures have been considered.

Caption: The Hierarchy of Controls, prioritizing engineering and administrative solutions over PPE.

Always prioritize working within a certified chemical fume hood (Engineering Control) and adhering to Standard Operating Procedures (SOPs) (Administrative Control) before relying solely on PPE.

Core PPE Protocol for 3-(Pyrrolidin-2-yl)propan-1-ol

The following protocol details the minimum required PPE. The selection of specific items should be guided by a task-specific risk assessment.

Eye and Face Protection

Given the high risk of serious eye damage from both the pyrrolidine and propanol functionalities, robust eye protection is non-negotiable.[3][4]

• Minimum Requirement: ANSI Z87.1-rated safety goggles that provide a complete seal around the eyes. Standard safety glasses with side shields are insufficient as they do not protect against splashes from all angles.

• High-Risk Operations: When handling larger quantities (>10g) or performing operations with a high splash potential (e.g., pressure reactions, rapid stirring, heating), a full-face shield must be worn in addition to safety goggles.[5] The face shield protects the entire face from corrosive splashes.

Skin and Body Protection

The high potential for severe skin burns from the pyrrolidine moiety necessitates comprehensive skin protection.[1][2]

• Gloves:

  • Material: Standard nitrile gloves are suitable for incidental contact. However, for prolonged handling or immersion, heavier-duty gloves such as butyl rubber are recommended. Always check the manufacturer's glove compatibility charts for specific breakthrough times.

  • Technique: Employ the "double-gloving" technique for added protection during transfers or when handling concentrated solutions. Inspect gloves for any signs of degradation or puncture before and during use. Remove and replace gloves immediately upon known or suspected contact with the chemical.

• Laboratory Coat:

  • A flame-resistant (FR) lab coat is strongly recommended due to the flammability of the compound.[2][6]

  • The coat must be fully buttoned with sleeves rolled down to ensure complete coverage of the arms and torso.

• Additional Protection: For large-scale work, consider using a chemically resistant apron over the lab coat. Ensure legs and feet are covered with long pants and closed-toe, chemically resistant footwear.

Respiratory Protection

The potential for respiratory irritation and harm upon inhalation requires careful management of vapors and aerosols.[5]

• Primary Control: All handling of 3-(Pyrrolidin-2-yl)propan-1-ol must be conducted within a properly functioning chemical fume hood.

• When a Respirator is Required: In situations where engineering controls are insufficient or during emergency spill response, respiratory protection is mandatory. This may include:

  • Weighing or transferring large quantities of the material outside of a fume hood (not recommended).

  • Generation of aerosols (e.g., via sonication or spraying).

  • Cleaning up a significant spill.

• Respirator Type: A NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[5] Users must be properly fit-tested and trained in the use and maintenance of the selected respirator as per OSHA 29 CFR 1910.134 standards.

PPE Selection and Disposal Workflow

Decision-Making for PPE Selection

The following flowchart provides a logical pathway for determining the appropriate level of PPE based on the experimental scale and procedure.

Caption: A risk-based decision matrix for selecting appropriate PPE levels.

Step-by-Step PPE Removal and Disposal Plan

Contamination during the removal (doffing) of PPE is a common cause of exposure. Follow this sequence meticulously:

• Initial Decontamination: If grossly contaminated, clean the exterior of gloves and apron with an appropriate solvent (e.g., isopropanol) while still wearing them.

• Remove Gloves (First Pair if Double-Gloved): Grasp the outside of one glove at the wrist with the other gloved hand. Peel it off, turning it inside out. Hold the removed glove in the gloved hand.

• Remove Gown/Apron: Unfasten the lab coat or apron. Peel it away from your body, touching only the inside. Roll it into a bundle with the contaminated side inward.

• Remove Face Shield/Goggles: Handle by the head strap or earpieces. Avoid touching the front surface.

• Remove Inner Gloves: Remove the final pair of gloves using the same technique as in step 2.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

• Disposal: All disposable PPE (gloves, aprons) must be placed in a designated hazardous waste container.[1] Reusable items like goggles and face shields should be decontaminated according to your institution's safety protocols.

Summary of PPE Requirements

Task / Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety Goggles	Nitrile Gloves	FR Lab Coat (buttoned)	Not required
Weighing & Solution Prep	Safety Goggles	Double Nitrile Gloves	FR Lab Coat (buttoned)	Not required (in fume hood)
Reaction Workup / Heating	Goggles & Face Shield	Butyl or Heavy Nitrile Gloves	FR Lab Coat + Chem-Resist Apron	Not required (in fume hood)
Large Spill Cleanup	Goggles & Face Shield	Butyl Rubber Gloves	FR Lab Coat + Apron	Required (OV Respirator)

Emergency First Aid for Exposure

In the event of an exposure, immediate action is critical. This information is not a substitute for professional medical advice.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][3]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation or burns develop.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

By integrating this expert-level, safety-first mindset into your daily operations, you build a culture of trust and responsibility that protects both your team and your research.

References

• Fisher Scientific. (2023). Safety Data Sheet - Propan-1-ol. [Link]

• PubChem, National Center for Biotechnology Information. (n.d.). 2-(Pyrrolidin-3-yl)propan-2-ol Safety and Hazards. [Link]

Sources

• 1. fishersci.com [fishersci.com]
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• 3. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]